CHDI-390576

Core Science & Biosynthesis

In-Depth Technical Guide: The Core Mechanism of Action of CHDI-390576

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant small molecule inhibitor of class IIa histone deacetylases (HDACs). This document provides a comprehensive overview of the mechanism of action of CHDI-390576, detailing its molecular targets, downstream signaling effects, and the experimental methodologies used to characterize its activity. Quantitative data are presented in structured tables for clarity, and key pathways and experimental workflows are visualized using diagrams.

Core Mechanism: Selective Inhibition of Class IIa HDACs

CHDI-390576 functions as a highly selective inhibitor of the class IIa subfamily of histone deacetylases, which includes HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3][4][5] These enzymes play a crucial role in epigenetic regulation by removing acetyl groups from lysine (B10760008) residues on histone tails, leading to chromatin compaction and transcriptional repression.[6][7][8] Unlike other HDAC classes, class IIa HDACs have low intrinsic deacetylase activity and primarily function as transcriptional corepressors through their interaction with transcription factors, most notably the Myocyte Enhancer Factor-2 (MEF2) family.[1][6][9][10]

By binding to the catalytic domain of class IIa HDACs, CHDI-390576 prevents the deacetylation of target proteins, thereby modulating gene expression.[3] This selective inhibition is critical, as it avoids the broader effects associated with pan-HDAC inhibitors, potentially leading to a more favorable therapeutic window and reduced side effects.

In Vitro Potency and Selectivity

The inhibitory activity of CHDI-390576 against various HDAC isoforms has been quantified using in vitro enzymatic assays. The half-maximal inhibitory concentrations (IC50) demonstrate its high potency and selectivity for class IIa HDACs.

HDAC Isoform	IC50 (nM)	HDAC Class
HDAC4	54	IIa
HDAC5	60	IIa
HDAC7	31	IIa
HDAC9	50	IIa
HDAC1	39,700	I
HDAC3	25,800	I
HDAC8	9,100	I
HDAC6	6,200	IIb
Data compiled from multiple sources.[2]

CHDI-390576 exhibits over 500-fold selectivity for class IIa HDACs over class I HDACs (HDAC1, 2, and 3) and approximately 150-fold selectivity over HDAC8 and the class IIb isoform HDAC6.[3] The affinity (Kd) of CHDI-390576 for the catalytic domain of HDAC4 has been determined to be 80 nM.[2]

Downstream Signaling: Modulation of the MEF2 Pathway

The primary downstream effect of CHDI-390576 is the modulation of the MEF2 transcription factor pathway.[1][6][10] Class IIa HDACs are recruited to DNA by MEF2, where they form a repressive complex that inhibits the transcription of MEF2 target genes.[1][6] This interaction is mediated by a conserved binding groove on the MADS-box/MEF2 domain of MEF2 and a short amphipathic helix in the N-terminal regulatory domain of class IIa HDACs.[1][7]

By inhibiting the enzymatic activity of class IIa HDACs, CHDI-390576 is believed to disrupt the formation or function of this repressive complex, leading to the activation of MEF2-dependent gene transcription.[11] This can have significant implications for cellular processes regulated by MEF2, including neuronal survival and differentiation.[7][9]

Caption: CHDI-390576 inhibits Class IIa HDACs, disrupting the repressive MEF2 complex.

Experimental Protocols

This section details the methodologies for key experiments used to characterize CHDI-390576.

In Vitro HDAC Activity Assay (Fluorometric)

This protocol is a general method for determining the IC50 values of HDAC inhibitors.

Materials:

• Recombinant human HDAC enzymes

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin in a buffer containing Trichostatin A)

• CHDI-390576

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare a serial dilution of CHDI-390576 in Assay Buffer.

• In a 96-well plate, add the HDAC enzyme and the CHDI-390576 dilutions.

• Incubate for a specified time (e.g., 15 minutes) at 37°C.

• Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Stop the reaction and develop the fluorescent signal by adding the developer solution.

• Incubate for a specified time (e.g., 15 minutes) at 37°C.

• Measure the fluorescence with an excitation wavelength of 350-380 nm and an emission wavelength of 440-460 nm.[12]

• Calculate the percent inhibition for each concentration of CHDI-390576 and determine the IC50 value using a suitable software.

Caption: Workflow for determining HDAC inhibitor IC50 values using a fluorometric assay.

Western Blot Analysis of Histone Acetylation

This protocol is used to assess the effect of CHDI-390576 on the acetylation of histones in cells.[13][14][15][16]

Materials:

• Cell culture reagents

• CHDI-390576

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total Histone H3)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat cells with CHDI-390576 for the desired time.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and apply the ECL substrate.

• Visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the acetylated histone levels to the total histone levels.

In Vivo CNS Penetrance Assessment in Mice

This protocol provides a general framework for assessing the brain penetration of CHDI-390576.[17][18][19][20][21]

Materials:

• CHDI-390576 formulation for oral administration

• Mice (e.g., C57BL/6)

• Blood collection supplies

• Brain tissue homogenization equipment

• LC-MS/MS system for drug quantification

Procedure:

• Administer CHDI-390576 to mice via oral gavage at a specific dose.

• At various time points post-administration, collect blood samples via a suitable method (e.g., tail vein).

• At the final time point, euthanize the mice and perfuse with saline to remove blood from the brain.

• Harvest the brains and homogenize the tissue.

• Extract CHDI-390576 from the plasma and brain homogenates.

• Quantify the concentration of CHDI-390576 in each sample using a validated LC-MS/MS method.

• Calculate the brain-to-plasma concentration ratio to assess CNS penetration.

Caption: Workflow for assessing the CNS penetration of a compound in mice.

Preclinical In Vivo Models

CHDI-390576 has been evaluated in preclinical models of neurodegenerative diseases, such as the R6/2 mouse model of Huntington's disease.[22][23][24][25][26] These studies aim to assess the therapeutic potential of the compound by evaluating its effects on disease-related phenotypes, including motor deficits and neuroinflammation.[27][28][29][30][31]

Conclusion

CHDI-390576 is a potent and selective inhibitor of class IIa HDACs with demonstrated CNS penetrance. Its mechanism of action, centered on the modulation of the MEF2 transcription factor pathway, holds therapeutic promise for neurodegenerative disorders. The experimental protocols outlined in this guide provide a framework for the continued investigation and characterization of this and similar compounds. Further research into the specific gene expression changes and downstream cellular consequences of CHDI-390576 treatment will be crucial for its clinical development.

References

• 1. Inhibition of the function of class IIa HDACs by blocking their interaction with MEF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. rcsb.org [rcsb.org]
• 6. Class IIa HDACs: from important roles in differentiation to possible implications in tumourigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Using Histone Deacetylase Inhibitors to Analyze the Relevance of HDACs for Translation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective class II HDAC inhibitors impair myogenesis by modulating the stability and activity of HDAC–MEF2 complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Western Blot (WB) Protocol | EpigenTek [epigentek.com]
• 16. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Analytical and Biological Methods for Probing the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A simple novel approach for detecting blood–brain barrier permeability using GPCR internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. [PDF] Methods to assess drug permeability across the blood‐brain barrier | Semantic Scholar [semanticscholar.org]
• 22. researchgate.net [researchgate.net]
• 23. The Use of the R6 Transgenic Mouse Models of Huntington's Disease in Attempts to Develop Novel Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 24. scantox.com [scantox.com]
• 25. criver.com [criver.com]
• 26. Evidence from the R6/2 Mouse Model of Huntington's Disease for Using Abnormal Brain Metabolism as a Biomarker for Evaluating Therapeutic Approaches for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Protocol for the longitudinal study of neuroinflammation and reactive astrocytes in Lcn2CreERT2 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Experimental colitis in young Tg2576 mice accelerates the onset of an Alzheimer’s-like clinical phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 29. criver.com [criver.com]
• 30. researchgate.net [researchgate.net]
• 31. A new experimental design to study inflammation-related versus non-inflammation-related depression in mice - PMC [pmc.ncbi.nlm.nih.gov]

CHDI-390576: A Technical Guide to a CNS-Penetrant Class IIa HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant small molecule inhibitor targeting class IIa histone deacetylases (HDACs). This document provides a comprehensive technical overview of CHDI-390576, including its mechanism of action, quantitative biochemical and cellular activity, pharmacokinetic properties, and detailed experimental protocols for its evaluation. The information presented is intended to serve as a resource for researchers in neurodegenerative disease, oncology, and other fields where selective inhibition of class IIa HDACs is a therapeutic strategy.

Core Function and Mechanism of Action

CHDI-390576 functions as a highly selective inhibitor of class IIa histone deacetylases (HDACs), which include HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3] These enzymes play a crucial role in regulating gene expression by removing acetyl groups from lysine (B10760008) residues on both histone and non-histone proteins. The catalytic activity of class IIa HDACs is dependent on a zinc ion within their active site.

The primary mechanism of action for CHDI-390576 is the chelation of this essential zinc ion through its hydroxamic acid functional group.[4] This binding event physically obstructs the active site, preventing the binding and deacetylation of substrate proteins. By inhibiting class IIa HDACs, CHDI-390576 leads to an accumulation of acetylated substrates, which can modulate gene expression and other cellular processes. This targeted inhibition is being explored for its therapeutic potential in various diseases, most notably Huntington's disease, where aberrant transcriptional regulation is a key pathological feature.[5][6]

Signaling Pathway Diagram

Caption: Mechanism of CHDI-390576 Action.

Quantitative Data

The following tables summarize the key quantitative data for CHDI-390576, including its inhibitory activity against various HDAC isoforms and its pharmacokinetic properties.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50

Data compiled from multiple sources.[1][3]

Table 2: Selectivity Profile of CHDI-390576

HDAC Class	Selectivity Fold-Change (vs. Class IIa)
Class I (HDACs 1, 2, 3)	>500-fold
Class IIb (HDAC6)	~150-fold
HDAC8	~150-fold

Data compiled from multiple sources.[1][2][4]

Table 3: Pharmacokinetic Properties of CHDI-390576 in Mice

Parameter	Value
Administration Route	Oral
CNS Penetrant	Yes
Duration of Exposure above IC50	~8 hours in plasma, muscle, and brain

Data compiled from a study by Luckhurst et al., 2019.[4]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on standard techniques in the field and are intended to be adaptable for specific research needs.

In Vitro HDAC Inhibition Assay

This protocol describes a fluorometric assay to determine the half-maximal inhibitory concentration (IC50) of CHDI-390576 against purified recombinant human class IIa HDAC enzymes.

Materials:

• Purified recombinant human HDAC4, HDAC5, HDAC7, or HDAC9

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2

• Developer solution (e.g., Trypsin in a suitable buffer)

• CHDI-390576

• Dimethyl sulfoxide (B87167) (DMSO)

• Black, flat-bottom 96-well microplates

• Fluorometric plate reader

Procedure:

• Prepare a stock solution of CHDI-390576 in DMSO.

• Create a serial dilution of CHDI-390576 in Assay Buffer.

• In a 96-well plate, add the diluted CHDI-390576 solutions. Include wells with DMSO only as a negative control and a known broad-spectrum HDAC inhibitor as a positive control.

• Add the purified HDAC enzyme to each well.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for 60 minutes, protected from light.

• Stop the reaction and develop the fluorescent signal by adding the developer solution to each well.

• Incubate at 37°C for 15 minutes.

• Measure the fluorescence intensity using a plate reader (Excitation: 360 nm, Emission: 460 nm).

• Calculate the percent inhibition for each concentration of CHDI-390576 relative to the DMSO control.

• Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Experimental Workflow Diagram

Caption: Workflow for In Vitro HDAC Inhibition Assay.

In Vivo Pharmacokinetic Study in Mice

This protocol outlines a procedure to assess the pharmacokinetic profile of CHDI-390576 in mice following oral administration.

Materials:

• CHDI-390576

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Male C57BL/6 mice (8-10 weeks old)

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Tissue dissection tools

• LC-MS/MS system

Procedure:

• Formulate CHDI-390576 in the vehicle solution to the desired concentration.

• Fast the mice overnight prior to dosing.

• Administer a single oral dose of CHDI-390576 to each mouse via oral gavage.

• At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose), collect blood samples via submandibular or saphenous vein puncture into EDTA-coated tubes.

• At the final time point, euthanize the mice and collect brain and muscle tissues.

• Process the blood samples to separate plasma by centrifugation.

• Homogenize the tissue samples in a suitable buffer.

• Extract CHDI-390576 from plasma and tissue homogenates using a protein precipitation method (e.g., with acetonitrile).

• Analyze the concentration of CHDI-390576 in the extracts using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) using appropriate software.

Logical Relationship Diagram

Caption: Logical Flow of a Pharmacokinetic Study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and Biochemical Analysis of Classical Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism-Based Inhibition of Histone Deacetylase 6 by a Selenocyanate is Subject to Redox Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

In-Depth Technical Guide: The Discovery and Synthesis of CHDI-390576, a CNS-Penetrant Class IIa HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs). This document provides a comprehensive technical overview of the discovery, synthesis, and preclinical characterization of CHDI-390576. It is intended to serve as a resource for researchers in neurodegenerative disease, oncology, and other fields where selective inhibition of class IIa HDACs is a therapeutic strategy. All quantitative data are presented in structured tables, and detailed experimental methodologies are provided for key cited experiments. Visualizations of signaling pathways and experimental workflows are included to facilitate understanding.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating gene expression by removing acetyl groups from histone and non-histone proteins.[1] Their dysregulation has been implicated in a variety of diseases, including cancer and neurodegenerative disorders. Class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) are of particular interest as therapeutic targets due to their unique regulatory functions and tissue-specific expression patterns.

CHDI-390576, also known as compound 22 in its primary publication, emerged from a drug discovery program aimed at identifying selective, CNS-penetrant class IIa HDAC inhibitors.[2] Its development was driven by the therapeutic potential of targeting aberrant class IIa HDAC function in neurodegenerative diseases like Huntington's disease, as well as in neuromuscular, cardiac, and oncology indications.[2]

Discovery of CHDI-390576

The discovery of CHDI-390576 was the result of a focused lead optimization campaign centered on a benzhydryl hydroxamic acid scaffold. The core discovery strategy involved iterative medicinal chemistry efforts to enhance potency, selectivity, and pharmacokinetic properties, particularly CNS penetration.

Screening Cascade and Lead Optimization

While the specific details of the initial high-throughput screening campaign are not publicly available, the discovery process logically followed a structured screening cascade.

Figure 1: A logical workflow for the discovery of a lead compound like CHDI-390576.

Synthesis of CHDI-390576

The chemical synthesis of CHDI-390576 involves a multi-step process. While the exact, detailed protocol from the primary developers is proprietary, a plausible synthetic route for related benzhydryl hydroxamic acids has been described. A proposed synthesis for CHDI-390576 is outlined below.

Figure 2: A high-level overview of a potential synthetic route for CHDI-390576.

Biological Activity and Selectivity

CHDI-390576 is a potent inhibitor of class IIa HDACs with excellent selectivity over other HDAC classes.

In Vitro Inhibition of HDAC Isoforms

The inhibitory activity of CHDI-390576 was assessed against a panel of recombinant human HDAC enzymes. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

HDAC Isoform	IC50 (nM)
HDAC4	54[3]
HDAC5	60[3]
HDAC7	31[3]
HDAC9	50[3]
Table 1: In vitro inhibitory activity of CHDI-390576 against class IIa HDACs.

CHDI-390576 demonstrates over 500-fold selectivity for class IIa HDACs over class I HDACs (1, 2, and 3) and approximately 150-fold selectivity over HDAC8 and the class IIb isoform, HDAC6.[3]

Cellular Activity

The activity of CHDI-390576 was evaluated in a cellular context to confirm its cell permeability and engagement with target HDACs. In A549 cells, CHDI-390576 showed no observable activity against the class I HDAC substrate at the histone H4K12 site. For the class IIb substrate, tubulin, an IC50 value of 17 µM was determined for tubulin acetylation.

Pharmacokinetics

A key feature of CHDI-390576 is its ability to penetrate the central nervous system, a critical property for treating neurodegenerative diseases.

Parameter	Value
Oral Bioavailability (Mouse)	44%
Volume of Distribution (Vd)	7.3 L/kg
Plasma Clearance (Cl)	3.1 L/h/kg
Table 2: In vivo pharmacokinetic parameters of CHDI-390576 in mice.

Dose escalation pharmacokinetic analysis in mice demonstrated that upon oral administration, CHDI-390576 can achieve exposure levels in the plasma, muscle, and brain that exceed the cellular IC50 values for class IIa HDACs for approximately 8 hours.[2]

In Vivo Efficacy

The in vivo effects of CHDI-390576 were evaluated in the R6/2 mouse model of Huntington's disease.

Study Design

R6/2 transgenic mice and their wild-type littermates were dosed orally twice daily with CHDI-390576 at 10, 30, or 100 mg/kg or a vehicle control for 15 days. The treatment was reported to be well-tolerated, with no significant effects on passive observations, responses to manipulations, body weight, or body temperature.

Behavioral Outcomes

Treatment with CHDI-390576 at 30 and 100 mg/kg resulted in a significant increase in open-field measures of total and center distance in wild-type mice. In both wild-type and R6/2 mice, the same doses led to a significant increase in total and center rearing.

Mechanism of Action

The primary mechanism of action of CHDI-390576 is the selective inhibition of the catalytic activity of class IIa HDACs.

Figure 3: Simplified signaling pathway illustrating the mechanism of action of CHDI-390576.

Experimental Protocols

In Vitro HDAC Inhibition Assay (General Protocol)

A typical in vitro HDAC inhibition assay involves the use of recombinant human HDAC enzymes and a fluorogenic substrate.

• Reagents and Materials:

  • Recombinant human HDAC enzymes (HDAC4, 5, 7, 9, etc.)

  • Fluorogenic HDAC substrate

  • Assay buffer (e.g., Tris-based buffer with salts and additives)

  • Developer solution

  • CHDI-390576 (or other test compounds)

  • Microplate reader capable of fluorescence detection

• Procedure:

  • Prepare serial dilutions of CHDI-390576 in assay buffer.

  • In a microplate, combine the HDAC enzyme, assay buffer, and the test compound at various concentrations.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specified time.

  • Stop the reaction and develop the signal by adding the developer solution.

  • Measure the fluorescence intensity using a microplate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vivo R6/2 Mouse Study (General Protocol)

• Animals:

  • R6/2 transgenic mice and wild-type littermates.

  • House animals under standard laboratory conditions with ad libitum access to food and water.

• Drug Formulation and Administration:

  • Formulate CHDI-390576 in a suitable vehicle for oral administration (e.g., a suspension in a solution of methylcellulose (B11928114) and Tween 80).

  • Administer the compound or vehicle twice daily by oral gavage at the desired doses (e.g., 10, 30, 100 mg/kg).

• Behavioral Testing:

  • After a specified treatment period (e.g., 15 days), conduct behavioral assessments such as the open-field test.

  • Record parameters like total distance traveled, time spent in the center of the arena, and rearing frequency using an automated tracking system.

• Data Analysis:

  • Analyze the behavioral data using appropriate statistical methods (e.g., ANOVA) to compare treatment groups to the vehicle control group.

Conclusion

CHDI-390576 is a valuable research tool for investigating the biological roles of class IIa HDACs and holds therapeutic potential for a range of diseases, particularly those affecting the central nervous system. Its well-characterized potency, selectivity, and pharmacokinetic profile make it a strong candidate for further preclinical and clinical development. This guide provides a foundational understanding of its discovery and synthesis, equipping researchers with the necessary technical information to incorporate this compound into their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: Class IIa HDAC Inhibition by CHDI-390576

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a critical role in the epigenetic regulation of gene expression by removing acetyl groups from lysine (B10760008) residues on histones and other non-histone proteins.[1] This deacetylation leads to a more compact chromatin structure, generally resulting in transcriptional repression.[1] HDACs are divided into four classes, with Class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) being of particular interest due to their involvement in a variety of biological processes and their association with several diseases, including neurodegenerative disorders.[2] CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of Class IIa HDACs.[2][3] This technical guide provides a comprehensive overview of the biochemical and cellular activity, experimental protocols, and signaling pathways associated with CHDI-390576.

Mechanism of Action

Class IIa HDACs act as transcriptional corepressors.[2] They are recruited to specific gene promoters through their interaction with transcription factors, most notably the Myocyte Enhancer Factor-2 (MEF2) family.[1][4] The binding of a Class IIa HDAC to MEF2 represses the transcriptional activity of MEF2, thereby inhibiting the expression of downstream target genes.[1][4] CHDI-390576, a benzhydryl hydroxamic acid, is thought to exert its inhibitory effect by chelating the zinc ion within the catalytic domain of Class IIa HDACs, a common mechanism for hydroxamic acid-based HDAC inhibitors. This inhibition prevents the deacetylation of MEF2 and other substrates, leading to an increase in their acetylation and a subsequent modulation of gene expression.[1]

Caption: Mechanism of CHDI-390576 Action

Quantitative Data

The following tables summarize the in vitro potency, cellular activity, and selectivity of CHDI-390576.

Table 1: In Vitro Potency of CHDI-390576 against Class IIa HDACs

HDAC Isoform	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Data sourced from MedchemExpress and R&D Systems.[3][5]

Table 2: Selectivity Profile of CHDI-390576

HDAC Isoform/Class	Selectivity vs. Class IIa	IC50 (µM)
Class I (HDAC1, 2, 3)	>500-fold	>25
HDAC6 (Class IIb)	~150-fold	6.2
HDAC8 (Class I)	~150-fold	9.1
Data sourced from MedchemExpress.[3]

Table 3: Cellular Activity of CHDI-390576

Cell Line	Assay	Endpoint	IC50 (µM)
A549	Western Blot	Tubulin Acetylation (HDAC6 inhibition)	17
Data sourced from MedchemExpress.[2]

Table 4: In Vivo Pharmacokinetic Parameters of CHDI-390576 in Mice

Parameter	Value
Oral Bioavailability	44%
Volume of Distribution (Vd)	7.3 L/kg
Plasma Clearance (Cl)	3.1 L/h/kg
Data sourced from Bioorg Med Chem Lett.[6]

Experimental Protocols

In Vitro HDAC Enzymatic Inhibition Assay

This protocol describes a fluorometric assay to determine the in vitro potency of CHDI-390576 against purified Class IIa HDAC enzymes.

Caption: In Vitro HDAC Assay Workflow

Materials:

• Purified recombinant human Class IIa HDAC enzymes (HDAC4, 5, 7, 9)

• CHDI-390576

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• Developer Solution (e.g., Trypsin in buffer containing a pan-HDAC inhibitor like Trichostatin A to stop the reaction)

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of CHDI-390576 in assay buffer.

• In a 384-well plate, add the diluted CHDI-390576 or vehicle control.

• Add the purified HDAC enzyme to each well and incubate for 15 minutes at room temperature.

• Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding the developer solution. The developer contains a protease (e.g., trypsin) that cleaves the deacetylated substrate, releasing a fluorescent molecule (AMC). The pan-HDAC inhibitor in the developer solution prevents further deacetylation.

• Incubate the plate at 37°C for 30 minutes to allow for the development of the fluorescent signal.

• Measure the fluorescence using a plate reader with an excitation wavelength of approximately 355 nm and an emission wavelength of approximately 460 nm.

• Calculate the percent inhibition for each concentration of CHDI-390576 and determine the IC50 value by fitting the data to a dose-response curve.

Cellular IC50 Determination via Western Blot

This protocol describes the determination of the cellular IC50 of CHDI-390576 in A549 cells by measuring the acetylation of α-tubulin, a substrate of HDAC6. This serves as a surrogate marker for cellular HDAC inhibitory activity.

Materials:

• A549 human lung carcinoma cells

• Cell culture medium and supplements

• CHDI-390576

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-α-tubulin, anti-α-tubulin (loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed A549 cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with a serial dilution of CHDI-390576 or DMSO for 4 hours.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Prepare protein samples for SDS-PAGE and load equal amounts onto the gel.

• Perform electrophoresis and transfer the proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against acetyl-α-tubulin and total α-tubulin overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the chemiluminescent signal using an imaging system.

• Quantify the band intensities and normalize the acetyl-α-tubulin signal to the total α-tubulin signal.

• Calculate the percent inhibition of deacetylation for each concentration and determine the IC50 value.

In Vivo Pharmacokinetic Study in Mice

This protocol outlines the procedure for assessing the pharmacokinetic profile of CHDI-390576 in mice following oral administration.

Materials:

• C57BL/6 mice

• CHDI-390576

• Vehicle for oral administration (e.g., 0.5% methylcellulose (B11928114) in water)

• Oral gavage needles

• Blood collection tubes (e.g., EDTA-coated)

• Anesthesia

• Centrifuge

• LC-MS/MS system

Procedure:

• Formulate CHDI-390576 in the appropriate vehicle for oral administration.

• Administer a single oral dose of CHDI-390576 to a cohort of mice via oral gavage.

• At predetermined time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood samples from a subset of mice via cardiac puncture or tail vein bleeding.

• At the final time point, euthanize the mice and collect brain tissue.

• Process the blood samples to obtain plasma.

• Homogenize the brain tissue.

• Extract CHDI-390576 from the plasma and brain homogenates.

• Quantify the concentration of CHDI-390576 in each sample using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and brain-to-plasma ratio.

Signaling Pathway

CHDI-390576, by inhibiting Class IIa HDACs, is expected to modulate the MEF2 signaling pathway. In a repressed state, Class IIa HDACs are bound to MEF2, preventing the transcription of MEF2 target genes. Inhibition of Class IIa HDACs by CHDI-390576 leads to the dissociation of the HDAC from MEF2, allowing for the recruitment of co-activators such as p300, which acetylates histones and MEF2 itself, leading to transcriptional activation.

Caption: MEF2 Signaling Pathway Modulation

Conclusion

CHDI-390576 is a potent and selective inhibitor of Class IIa HDACs with demonstrated in vitro and in vivo activity. Its ability to penetrate the CNS makes it a valuable tool for investigating the role of Class IIa HDACs in neurological disorders. The experimental protocols and data presented in this guide provide a comprehensive resource for researchers working with this compound and in the broader field of HDAC inhibitor drug discovery. Further investigation into the specific downstream gene targets of the CHDI-390576-mediated MEF2 pathway activation will be crucial for a complete understanding of its therapeutic potential.

References

• 1. Selective class II HDAC inhibitors impair myogenesis by modulating the stability and activity of HDAC–MEF2 complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery, Synthesis and Characterization of an Orally Bioavailable, Brain Penetrant Inhibitor of Mixed Lineage Kinase 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A dynamic role for HDAC7 in MEF2-mediated muscle differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]

CHDI-390576: A Comprehensive Technical Profile of a Class IIa-Selective HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent and selective inhibitor of Class IIa histone deacetylases (HDACs).[1] This technical guide provides a detailed overview of its selectivity profile, the experimental methodologies used for its characterization, and visual representations of key concepts and workflows. As a brain-penetrant compound, CHDI-390576 holds significant promise for research into the therapeutic potential of selective HDAC inhibition in central nervous system disorders.[1]

Core Attributes of CHDI-390576

Attribute	Value	Reference
Molecular Weight	391.32 g/mol	[1]
Formula	C₁₉H₁₃F₄N₃O₂
Purity	≥98%
Solubility	Soluble to 100 mM in DMSO and ethanol
Storage	Store at -20°C
CAS Number	1629729-98-1

HDAC Isoform Selectivity Profile

CHDI-390576 demonstrates remarkable selectivity for Class IIa HDACs over other HDAC isoforms. The compound exhibits greater than 500-fold selectivity over Class I HDACs (1, 2, and 3) and approximately 150-fold selectivity over the Class IIb isoform HDAC6 and the Class I isoform HDAC8.[2][3] The affinity (Kd) of CHDI-390576 for the catalytic domain of immobilized HDAC4 has been determined to be 80 nM.[2]

The following table summarizes the half-maximal inhibitory concentration (IC50) values of CHDI-390576 against a panel of HDAC isoforms.

HDAC Class	HDAC Isoform	IC50
Class IIa	HDAC4	54 nM[3]
HDAC5	60 nM[3]
HDAC7	31 nM[3]
HDAC9	50 nM[3]
Class I	HDAC1	39.7 µM[2][3]
HDAC3	25.8 µM[2][3]
HDAC8	9.1 µM[2][3]
Class IIb	HDAC6	6.2 µM[2][3]

Experimental Protocols

The determination of the HDAC isoform selectivity of CHDI-390576 involves a combination of biochemical and cellular assays.

Biochemical Assays for HDAC Activity and Inhibition

Biochemical assays are essential for determining the direct inhibitory effect of a compound on purified HDAC enzymes. Two common methods are the Fluor de Lys™ assay and the HDAC-Glo™ I/II Assay.

1. Fluor de Lys™ HDAC Activity Assay:

This is a fluorescence-based assay that measures the activity of HDAC enzymes.[4] The procedure involves two main steps:

• Deacetylation: A purified recombinant HDAC enzyme is incubated with the Fluor de Lys™ substrate, which is an acetylated lysine (B10760008) derivative. The HDAC enzyme removes the acetyl group from the substrate.

• Development: A developer solution is added, which specifically acts on the deacetylated substrate to produce a fluorescent signal.[4] The intensity of the fluorescence is directly proportional to the HDAC activity.

To determine the IC50 value of an inhibitor like CHDI-390576, the assay is performed with varying concentrations of the compound. The fluorescence signal is measured, and the data is used to calculate the concentration at which the inhibitor reduces enzyme activity by 50%.

2. HDAC-Glo™ I/II Luminescent Assay:

This assay is a homogeneous, single-reagent-addition method that measures the activity of Class I and II HDACs.[5][6] Its key features include:

• Substrate: It utilizes an acetylated, cell-permeant, luminogenic peptide substrate.

• Coupled-Enzyme System: When the HDAC enzyme deacetylates the substrate, a developer reagent containing a protease cleaves the deacetylated substrate, releasing aminoluciferin (B605428).[5][7]

• Luminescence: The aminoluciferin is then used by luciferase to generate a stable luminescent signal that is proportional to the HDAC activity.[5][7]

IC50 determination follows a similar principle to the Fluor de Lys™ assay, where the luminescent signal is measured in the presence of varying concentrations of the inhibitor.

Cellular Assays for Histone Acetylation

Cellular assays are crucial for confirming the activity of an HDAC inhibitor within a biological context. Western blotting is a standard technique to assess the acetylation status of histones and other proteins in cells treated with an HDAC inhibitor.

Western Blot Protocol for Histone Acetylation:

• Cell Culture and Treatment: Cells are cultured to an appropriate confluency and then treated with varying concentrations of CHDI-390576 or a vehicle control for a specified duration.

• Histone Extraction: Histones are extracted from the cell nuclei, typically using an acid extraction method.

• Protein Quantification: The concentration of the extracted histone proteins is determined using a protein assay like the Bradford or BCA assay.

• SDS-PAGE and Western Blotting:

  • Equal amounts of histone extracts are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are then transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for acetylated histones (e.g., anti-acetyl-H3, anti-acetyl-H4) and total histones (as a loading control).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • An enhanced chemiluminescence (ECL) substrate is added to produce a signal that can be detected by an imaging system.

• Quantification: The intensity of the bands corresponding to acetylated histones is quantified and normalized to the total histone levels to determine the effect of the inhibitor.

Visualizations

Signaling Pathway of HDAC Inhibition

References

• 1. bio-techne.com [bio-techne.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. AID 1258305 - Fluor de Lys Assay: Fluor de Lys is a fluorescence based HDAC activity assay comprising a combination of fluorogenic Histone deAcetylase Lysyl substrate and a developer. The kit is a highly sensitive and convenient alternative to radiolabeled, acetylated histones or peptide/HPLC methods for the assay of histone deacetylases. This assay is based on the ability of HeLa nuclear extract, which is enriched in HDAC activity, to mediate the deacetylation of the acetylated lysine side chain of the Fluor de Lys substrate. The assay procedure requires two steps. First, incubation of the HeLa nuclear extract with the Fluor de Lys substrate results in substrate deacetylation and thus sensitizes it to the second step. In the second step, treatment of the deacetylated substrate with the Fluor de Lys developer produces a fluorophore. The substrate-developer reaction, under normal circumstances goes to completion in less than 1 min at 25 C. - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. HDAC-Glo™ I/II Assay Protocol [promega.kr]
• 6. HDAC-Glo™ I/II Assays [promega.sg]
• 7. ulab360.com [ulab360.com]

CHDI-390576: A Technical Guide on CNS Penetration and Bioavailability

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent and selective, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1][2][3] It exhibits significant selectivity for HDAC4, HDAC5, HDAC7, and HDAC9, with over 500-fold selectivity against class I HDACs and approximately 150-fold selectivity over HDAC8 and the class IIb isoform, HDAC6.[1][2][3] This high selectivity makes CHDI-390576 a valuable research tool for investigating the biological functions of class IIa HDACs and a potential therapeutic candidate for various neurodegenerative diseases. This technical guide provides a comprehensive overview of the CNS penetration and bioavailability of CHDI-390576, including available pharmacokinetic data, relevant experimental methodologies, and the underlying signaling pathway.

Pharmacokinetic Profile

CHDI-390576 has been demonstrated to be orally bioavailable and capable of reaching therapeutic concentrations in the brain.[1][4] Preclinical studies in mice have provided key insights into its pharmacokinetic properties.

Quantitative Pharmacokinetic Data

The following table summarizes the available quantitative pharmacokinetic parameters for CHDI-390576 in mice.

Parameter	Value	Species	Route of Administration	Notes
Oral Bioavailability (F)	44%	Mouse	Oral	Demonstrates good absorption after oral dosing.[1]
Volume of Distribution (Vd)	7.3 L/kg	Mouse	Not Specified	A high volume of distribution suggests extensive tissue distribution, including the CNS.[1]
Plasma Clearance (Cl)	3.1 L/h/kg	Mouse	Not Specified	Indicates a high rate of clearance from the plasma.[1]
Brain Exposure	Concentrations exceed cellular IC50 for ~8 hours	Mouse	10 mg/kg, Oral	Suggests sustained target engagement in the CNS.[4]

Experimental Protocols

While specific, detailed experimental protocols for CHDI-390576 are not publicly available, the following sections describe the general methodologies typically employed to assess the CNS penetration and bioavailability of a compound like CHDI-390576.

Oral Bioavailability Assessment

The oral bioavailability of a compound is determined by comparing the area under the plasma concentration-time curve (AUC) following oral administration to the AUC following intravenous (IV) administration.

Experimental Workflow for Oral Bioavailability Assessment

Caption: Workflow for determining oral bioavailability.

A typical protocol would involve:

• Animal Model: Fasted mice are commonly used.

• Dosing: One group receives the compound orally (e.g., via gavage), and another group receives it intravenously.

• Blood Sampling: Blood samples are collected at multiple time points post-administration from the tail vein or another appropriate site.

• Plasma Preparation: Blood samples are processed to separate plasma.

• Bioanalysis: The concentration of the compound in plasma is quantified using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Plasma concentration-time data are used to calculate pharmacokinetic parameters, including AUC, Cmax (maximum concentration), and Tmax (time to maximum concentration).

• Bioavailability Calculation: The absolute oral bioavailability (F) is calculated as: F (%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.

CNS Penetration Assessment

Several methods can be used to assess the extent to which a compound crosses the blood-brain barrier (BBB) and distributes into the CNS.

Methods for CNS Penetration Assessment

Caption: In vivo methods for assessing CNS penetration.

1. Brain Homogenate Method:

• Protocol:

  • Animals are dosed with the compound.

  • At a specific time point (or several), animals are euthanized, and brains are collected.

  • Blood samples are also collected to determine plasma concentrations.

  • Brains are homogenized, and the concentration of the compound in the brain homogenate is measured by LC-MS/MS.

• Data Output: This method provides the total brain concentration, which can be used to calculate the brain-to-plasma concentration ratio (Kp).

2. In Vivo Microdialysis:

• Protocol:

  • A microdialysis probe is surgically implanted into a specific brain region of an anesthetized animal.

  • The compound is administered, and the probe is perfused with an artificial cerebrospinal fluid (CSF).

  • The dialysate, containing the unbound drug from the brain's extracellular fluid, is collected at various time points.

  • The concentration of the unbound drug in the dialysate is determined.

• Data Output: This technique measures the pharmacologically relevant unbound drug concentration in the brain.

Mechanism of Action and Signaling Pathway

CHDI-390576 exerts its effects by inhibiting class IIa HDACs. These enzymes play a critical role in regulating gene expression through their interaction with transcription factors, most notably the Myocyte Enhancer Factor 2 (MEF2) family.

In a basal state, class IIa HDACs are recruited to MEF2 proteins on the DNA, leading to the deacetylation of histones in the surrounding chromatin. This results in a condensed chromatin structure and transcriptional repression of MEF2 target genes.

By inhibiting the enzymatic activity of class IIa HDACs, CHDI-390576 prevents the deacetylation of histones. This leads to a more open chromatin structure, allowing for the recruitment of transcriptional co-activators and subsequent activation of MEF2-dependent gene expression.

Signaling Pathway of Class IIa HDAC Inhibition

Caption: Inhibition of Class IIa HDACs by CHDI-390576.

Conclusion

CHDI-390576 is a valuable pharmacological tool with favorable pharmacokinetic properties for CNS research. Its demonstrated oral bioavailability and ability to penetrate the blood-brain barrier and maintain therapeutic concentrations make it suitable for in vivo studies investigating the role of class IIa HDACs in the central nervous system. The inhibition of the Class IIa HDAC-MEF2 signaling axis is a key mechanism underlying its potential therapeutic effects. Further detailed pharmacokinetic studies, particularly those providing explicit brain-to-plasma ratios and unbound brain concentrations across different species, will be crucial for its continued development and potential translation to clinical applications.

References

• 1. | BioWorld [bioworld.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics of CHDI-390576 in Mouse Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class IIa histone deacetylase (HDAC) inhibitor.[1][2] It exhibits high selectivity, with IC50 values of 54 nM, 60 nM, 31 nM, and 50 nM for HDAC4, HDAC5, HDAC7, and HDAC9, respectively.[2] This compound shows over 500-fold selectivity against class I HDACs and approximately 150-fold selectivity over HDAC8 and the class IIb HDAC6 isoform.[1][2] The therapeutic potential of targeting class IIa HDACs is being explored for a variety of neurodegenerative diseases. This technical guide provides a comprehensive overview of the available pharmacokinetic data for CHDI-390576 in mouse models, along with relevant experimental protocols and pathway diagrams to support further research and development.

Data Presentation

While specific quantitative pharmacokinetic parameters (e.g., Cmax, Tmax, AUC) from dose-escalation studies are not publicly available in detail, the following qualitative and semi-quantitative data from preclinical studies in mice have been reported.

Table 1: Summary of In Vivo Pharmacokinetic Properties of CHDI-390576 in Mice

Parameter	Observation	Source
Route of Administration	Oral	[1]
Absorption	Rapidly absorbed	Not explicitly stated, inferred from PK profile
CNS Penetrance	CNS penetrant	[1][2]
Tissue Distribution	Distributes to plasma, muscle, and brain	[1]
Duration of Action	Exposure levels exceed cellular class IIa HDAC IC50 for ~8 hours in plasma, muscle, and brain	[1]

Experimental Protocols

The following sections detail representative protocols for conducting pharmacokinetic studies of CHDI-390576 in mouse models, based on established methodologies and available information.

Animal Models

• Species: Mouse

• Strain: Wild-type or transgenic models relevant to the therapeutic indication (e.g., R6/2 mouse model of Huntington's disease).

• Health Status: Healthy, specific pathogen-free animals.

• Housing: Standard laboratory conditions with controlled temperature, humidity, and light-dark cycle, with ad libitum access to food and water unless fasting is required for the study.

Drug Formulation and Administration

• Formulation: A suitable vehicle for oral administration of CHDI-390576 can be prepared as follows:

  • Prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline solution.

  • Dissolve CHDI-390576 in the vehicle to the desired concentration.

  • If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution. A clear solution should be obtained.[2]

• Administration Route: Oral gavage is a common and precise method for oral administration in mice.

• Dose Escalation: A dose escalation study can be performed to evaluate the pharmacokinetic profile at different dose levels (e.g., 10, 30, and 100 mg/kg).

Sample Collection

• Matrices: Blood (for plasma), brain, and muscle tissue.

• Time Points: A typical time course for sample collection after a single oral dose could include: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

• Blood Collection: Blood samples can be collected via tail vein, saphenous vein, or terminal cardiac puncture into tubes containing an anticoagulant (e.g., EDTA). Plasma is separated by centrifugation and stored at -80°C until analysis.

• Tissue Collection: At specified time points, animals are euthanized, and brain and muscle tissues are rapidly excised, weighed, and flash-frozen in liquid nitrogen. Tissues are stored at -80°C until homogenization and analysis.

Bioanalytical Method: LC-MS/MS

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method should be developed and validated for the quantification of CHDI-390576 in plasma and tissue homogenates.

• Sample Preparation:

  • Plasma: Protein precipitation with a suitable organic solvent (e.g., acetonitrile) containing an internal standard. The supernatant is then evaporated and reconstituted in the mobile phase.

  • Tissue: Tissues are homogenized in a suitable buffer. The homogenate is then subjected to protein precipitation or solid-phase extraction to isolate the analyte and internal standard.

• Chromatography:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for CHDI-390576 and the internal standard.

• Validation: The method should be validated for linearity, accuracy, precision, selectivity, recovery, and matrix effects according to regulatory guidelines.

Visualizations

Signaling Pathway of Class IIa HDAC Inhibition

Caption: Signaling pathway of class IIa HDAC inhibition by CHDI-390576.

Experimental Workflow for a Pharmacokinetic Study

Caption: General experimental workflow for a pharmacokinetic study in mice.

References

• 1. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

CHDI-390576: A Technical Guide to its Cellular Targets and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant small molecule inhibitor with significant therapeutic potential for neurodegenerative diseases. This document provides a comprehensive technical overview of the cellular targets of CHDI-390576, its mechanism of action, and the experimental methodologies used to characterize its activity.

Primary Cellular Targets: Class IIa Histone Deacetylases

The primary cellular targets of CHDI-390576 are the class IIa histone deacetylases (HDACs). This family of enzymes includes HDAC4, HDAC5, HDAC7, and HDAC9. CHDI-390576 is a highly potent and selective inhibitor of these enzymes.

Quantitative Data: Potency and Selectivity

The inhibitory activity of CHDI-390576 has been quantified through various biochemical and cellular assays. The half-maximal inhibitory concentrations (IC50) against class IIa HDACs are in the nanomolar range, demonstrating high potency. Furthermore, the compound exhibits significant selectivity over other classes of HDACs.

Target Enzyme	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Table 1: In vitro inhibitory potency of CHDI-390576 against class IIa HDACs.[1][2]

HDAC Class	Selectivity Fold-Change
Class I (HDACs 1, 2, 3)	>500-fold
Class IIb (HDAC6)	~150-fold
Class I (HDAC8)	~150-fold
Table 2: Selectivity of CHDI-390576 for class IIa HDACs over other HDAC isoforms.[1][2]

The affinity of CHDI-390576 for its target has been determined using surface plasmon resonance (SPR), with a dissociation constant (Kd) of 80 nM for the catalytic domain of HDAC4.[1]

Signaling Pathway: Modulation of MEF2-Dependent Transcription

Class IIa HDACs function as transcriptional repressors.[3] A key mechanism through which they exert this effect is by interacting with the Myocyte Enhancer Factor-2 (MEF2) family of transcription factors. MEF2 proteins are critical regulators of gene expression in various cell types, including neurons, where they play a role in survival and development.

Under basal conditions, class IIa HDACs are localized in the nucleus and bind to MEF2, repressing its transcriptional activity. The inhibition of class IIa HDACs by CHDI-390576 is expected to alleviate this repression, leading to the expression of MEF2 target genes.

The activity of class IIa HDACs is regulated by phosphorylation. Several upstream kinases, including Protein Kinase D (PKD), Calcium/calmodulin-dependent protein kinases (CaMKs), and AMP-activated protein kinase (AMPK) family kinases, can phosphorylate class IIa HDACs.[4][5][6][7] This phosphorylation event leads to the nuclear export of the HDACs, thereby de-repressing MEF2-mediated transcription.

CHDI-390576 Signaling Pathway

Experimental Protocols

The following are representative protocols for the key experiments used to characterize the cellular targets and activity of CHDI-390576.

Biochemical HDAC Enzymatic Assay (Fluorometric)

This assay measures the direct inhibitory effect of CHDI-390576 on the enzymatic activity of purified HDAC proteins.

Materials:

• Purified recombinant human HDAC4, HDAC5, HDAC7, HDAC9, and other HDAC isoforms.

• HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

• Developer solution (e.g., Trypsin in assay buffer with Trichostatin A to stop the reaction).

• CHDI-390576 stock solution in DMSO.

• 384-well black microplates.

• Fluorescence plate reader.

Procedure:

• Prepare serial dilutions of CHDI-390576 in assay buffer.

• In a 384-well plate, add the diluted CHDI-390576 or DMSO (vehicle control).

• Add the purified HDAC enzyme to each well and incubate for a pre-determined time at 37°C.

• Initiate the reaction by adding the HDAC substrate to each well.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding the developer solution.

• Incubate at room temperature for 15 minutes to allow for the development of the fluorescent signal.

• Measure the fluorescence with an excitation wavelength of 355-365 nm and an emission wavelength of 460 nm.[8][9]

• Calculate the percent inhibition for each concentration of CHDI-390576 and determine the IC50 value using non-linear regression analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. Synergistic Interaction of the Class IIa HDAC Inhibitor CHDI0039 with Bortezomib in Head and Neck Cancer Cells [mdpi.com]
• 4. Protein kinase D1 mediates class IIa histone deacetylase phosphorylation and nuclear extrusion in intestinal epithelial cells: role in mitogenic signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphorylation of histone deacetylase 7 by protein kinase D mediates T cell receptor–induced Nur77 expression and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Essential Role for Protein Kinase D Family Kinases in the Regulation of Class II Histone Deacetylases in B Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. bio-techne.com [bio-techne.com]
• 9. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]

CHDI-390576: A CNS-Penetrant Class IIa HDAC Inhibitor for Epigenetic Regulation in Huntington's Disease

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant small molecule inhibitor of class IIa histone deacetylases (HDACs). This technical guide provides a comprehensive overview of CHDI-390576, focusing on its role in epigenetic regulation, particularly in the context of Huntington's disease (HD). This document details the compound's in vitro and in vivo properties, its mechanism of action through the modulation of the MEF2 transcription factor pathway, and relevant experimental methodologies. The information presented is intended to support researchers and drug development professionals in evaluating and utilizing CHDI-390576 as a tool for investigating the therapeutic potential of class IIa HDAC inhibition.

Introduction to CHDI-390576 and its Target: Class IIa HDACs

Epigenetic modifications, including histone acetylation, play a crucial role in regulating gene expression. Histone deacetylases (HDACs) are enzymes that remove acetyl groups from histones, leading to chromatin condensation and transcriptional repression. Dysregulation of HDAC activity is implicated in various diseases, including neurodegenerative disorders like Huntington's disease.[1]

CHDI-390576 is a benzhydryl hydroxamic acid derivative that acts as a potent and selective inhibitor of class IIa HDACs, which include HDAC4, HDAC5, HDAC7, and HDAC9.[2] These enzymes are distinguished from other HDAC classes by their tissue-specific expression, particularly in the brain, heart, and skeletal muscle, and their unique regulatory mechanisms.[3] Unlike other HDACs, the enzymatic activity of class IIa HDACs is dependent on their recruitment to specific genomic loci by transcription factors.[3]

In the context of Huntington's disease, the mutant huntingtin (mHTT) protein disrupts normal transcriptional processes, in part by altering histone acetylation patterns.[4] Inhibition of specific HDACs has emerged as a promising therapeutic strategy to counteract these effects and restore normal gene expression.

Quantitative Data

The following tables summarize the key quantitative data for CHDI-390576 based on available preclinical studies.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)	Selectivity
HDAC4	54	>500-fold vs. Class I HDACs (1, 2, 3)
HDAC5	60	~150-fold vs. HDAC6 and HDAC8
HDAC7	31
HDAC9	50
Data sourced from multiple references.[2][5]

Table 2: Pharmacokinetic Properties of CHDI-390576 in Mice

Parameter	Value
CNS Penetrance	Yes
Exposure above IC50 (Oral, 10 mg/kg)	~8 hours in plasma, muscle, and brain
Data sourced from Luckhurst et al., 2019.[2]

Mechanism of Action: The Class IIa HDAC-MEF2 Signaling Pathway

The primary mechanism by which CHDI-390576 is thought to exert its therapeutic effects in Huntington's disease is through the modulation of the Myocyte Enhancer Factor 2 (MEF2) family of transcription factors.[3][6]

Under normal physiological conditions, class IIa HDACs shuttle between the nucleus and cytoplasm. In the nucleus, they bind to MEF2 transcription factors, repressing their transcriptional activity.[3][7] This repression is critical for regulating the expression of genes involved in neuronal survival and function.

In Huntington's disease, the presence of mHTT is associated with the dysregulation of this pathway. Inhibition of class IIa HDACs by CHDI-390576 prevents their interaction with MEF2, leading to the de-repression of MEF2-target genes.[3] This restoration of MEF2 activity is hypothesized to promote the expression of pro-survival genes and mitigate the toxic effects of mHTT.

Signaling Pathway Diagram

Caption: CHDI-390576 inhibits Class IIa HDACs, preventing MEF2 repression.

Experimental Protocols

Detailed, specific protocols for experiments conducted with CHDI-390576 are not fully available in the public domain. The following sections provide generalized methodologies based on standard practices for the types of experiments cited in the literature.

In Vitro HDAC Inhibition Assay (Generalized Protocol)

This protocol describes a common method for determining the IC50 of an HDAC inhibitor.

Objective: To measure the half-maximal inhibitory concentration (IC50) of CHDI-390576 against specific class IIa HDAC isoforms.

Materials:

• Recombinant human HDAC4, HDAC5, HDAC7, and HDAC9 enzymes.

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

• Developer solution (e.g., Trypsin in a suitable buffer).

• CHDI-390576.

• 96-well black microplates.

• Fluorescence plate reader.

Procedure:

• Prepare a serial dilution of CHDI-390576 in assay buffer.

• In a 96-well plate, add the HDAC enzyme to each well.

• Add the diluted CHDI-390576 or vehicle control to the respective wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 15 minutes).

• Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.

• Incubate the plate at 37°C for a specific duration (e.g., 30-60 minutes).

• Stop the reaction by adding the developer solution.

• Incubate at room temperature for a short period (e.g., 10-15 minutes) to allow for the development of the fluorescent signal.

• Measure the fluorescence using a plate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percent inhibition for each concentration of CHDI-390576 and determine the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow Diagram

Caption: Workflow for determining the in vitro IC50 of CHDI-390576.

In Vivo Efficacy in R6/2 Mouse Model of Huntington's Disease (Generalized Protocol)

This protocol outlines a general approach for assessing the in vivo efficacy of a therapeutic compound in the R6/2 mouse model.

Objective: To evaluate the effect of CHDI-390576 on motor deficits and gene expression in the R6/2 transgenic mouse model of Huntington's disease.

Animals:

• R6/2 transgenic mice and wild-type littermates.

Drug Administration:

• CHDI-390576 is dissolved in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[5]

• Administer CHDI-390576 or vehicle orally at specified doses (e.g., 10, 30, 100 mg/kg) and frequency (e.g., twice daily) for a defined period (e.g., 15 days).

Behavioral Assessment:

• Rotarod Test: To assess motor coordination and balance. Mice are placed on a rotating rod with accelerating speed, and the latency to fall is recorded.

• Open Field Test: To measure locomotor activity and exploratory behavior. Mice are placed in an open arena, and parameters such as total distance traveled and time spent in the center are recorded.

• Grip Strength Test: To evaluate muscle strength. The force exerted by the mouse's forelimbs is measured.

Gene Expression Analysis:

• At the end of the treatment period, euthanize the mice and dissect specific brain regions (e.g., striatum, cortex).

• Isolate total RNA from the tissue samples.

• Perform quantitative real-time PCR (qRT-PCR) or RNA sequencing to measure the expression levels of key genes implicated in Huntington's disease pathogenesis (e.g., Ppp1r1b (DARPP-32), Bdnf).

• Normalize the expression data to appropriate housekeeping genes.

• Compare the gene expression levels between the different treatment groups.

Logical Relationship Diagram

Caption: Logical flow of an in vivo study evaluating CHDI-390576.

Conclusion

CHDI-390576 represents a valuable research tool for investigating the role of class IIa HDACs in epigenetic regulation and their therapeutic potential in Huntington's disease and other neurological disorders. Its high potency, selectivity, and CNS penetrance make it a suitable candidate for both in vitro and in vivo studies. Further research is warranted to fully elucidate its therapeutic efficacy and to translate these preclinical findings into clinical applications.

References

• 1. Understanding histone deacetylation in Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mapping the Interactions Among Class IIa Histone Deacetylases and Myocyte Enhancer Factor 2s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transcriptional dysregulation in Huntington's disease: The role of histone deacetylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Signal-dependent activation of the MEF2 transcription factor by dissociation from histone deacetylases - PMC [pmc.ncbi.nlm.nih.gov]

Early-Stage Research on CHDI-390576: A Technical Guide for Huntington's Disease Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Huntington's disease (HD) is an inherited neurodegenerative disorder characterized by the progressive breakdown of nerve cells in the brain. A key pathological feature of HD is the presence of an expanded polyglutamine tract in the huntingtin (HTT) protein, leading to the accumulation of mutant HTT (mHTT) aggregates and widespread transcriptional dysregulation. One therapeutic strategy that has garnered significant interest is the inhibition of histone deacetylases (HDACs), enzymes that play a crucial role in chromatin remodeling and gene expression.

CHDI-390576 has emerged as a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa HDACs. Its selectivity for this particular class of HDACs, which have been implicated in the pathogenesis of HD, makes it a promising candidate for further investigation. This technical guide provides a comprehensive overview of the early-stage research on CHDI-390576, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways and workflows to support ongoing research and development efforts in the field of Huntington's disease.

Quantitative Data Summary

The following tables summarize the in vitro potency, selectivity, and pharmacokinetic parameters of CHDI-390576 based on available preclinical data.

Table 1: In Vitro Potency and Selectivity of CHDI-390576

Target	IC50 (nM)	Selectivity vs. Class I HDACs	Selectivity vs. HDAC6	Selectivity vs. HDAC8
HDAC4	54	>500-fold	~150-fold	~150-fold
HDAC5	60	>500-fold	~150-fold	~150-fold
HDAC7	31	>500-fold	~150-fold	~150-fold
HDAC9	50	>500-fold	~150-fold	~150-fold
Class I HDACs
HDAC1	39,700	-	-	-
HDAC2	>25,800	-	-	-
HDAC3	9,100	-	-	-
Class IIb HDACs
HDAC6	6,200	-	-	-

Data compiled from multiple sources.[1][2]

Table 2: In Vivo Pharmacokinetic Profile of CHDI-390576 in Mice

Route of Administration	Dose (mg/kg)	Tissue	Exposure relative to IC50	Duration of Exposure above IC50
Oral	10	Plasma	In excess of cellular IC50	~8 hours
Oral	10	Muscle	In excess of cellular IC50	~8 hours
Oral	10	Brain	In excess of cellular IC50	~8 hours

This data indicates that after a single oral dose, CHDI-390576 achieves concentrations in the brain sufficient to engage its target for a sustained period.[3][4]

Table 3: Physicochemical Properties of CHDI-390576

Property	Value
Molecular Weight	391.32 g/mol
Formula	C₁₉H₁₃F₄N₃O₂
Solubility	Soluble to 100 mM in DMSO and ethanol.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following sections outline the protocols for key experiments in the early-stage evaluation of CHDI-390576.

In Vitro HDAC Enzyme Inhibition Assay

This protocol is a representative method for determining the IC50 values of CHDI-390576 against purified HDAC enzymes.

Objective: To quantify the potency of CHDI-390576 in inhibiting the enzymatic activity of class IIa HDACs.

Materials:

• Recombinant human HDAC4, HDAC5, HDAC7, and HDAC9 enzymes.

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

• Developer solution (e.g., Trypsin in a suitable buffer with Trichostatin A to stop the HDAC reaction).

• CHDI-390576 stock solution in DMSO.

• 384-well black microplates.

• Fluorescence plate reader.

Procedure:

• Prepare serial dilutions of CHDI-390576 in assay buffer.

• Add the diluted compound and the HDAC enzyme to the wells of the 384-well plate.

• Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the developer solution.

• Incubate at 37°C for a further period (e.g., 15-30 minutes) to allow for the cleavage of the deacetylated substrate.

• Measure the fluorescence intensity using an excitation wavelength of 355 nm and an emission wavelength of 460 nm.

• Calculate the percent inhibition for each concentration of CHDI-390576 and determine the IC50 value by fitting the data to a four-parameter logistic equation.

In Vivo Efficacy Study in the R6/2 Mouse Model of Huntington's Disease

The R6/2 mouse model is a widely used transgenic model that expresses exon 1 of the human huntingtin gene with an expanded CAG repeat, exhibiting a progressive neurological phenotype.

Objective: To evaluate the effect of CHDI-390576 on motor deficits and neuropathology in a mouse model of Huntington's disease.

Animals:

• Male and female R6/2 transgenic mice and their wild-type littermates.

• Animals are typically group-housed with ad libitum access to food and water.

Drug Formulation and Administration:

• CHDI-390576 is formulated for oral administration. A typical vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

• The compound is administered at a specified dose (e.g., 10 mg/kg) via oral gavage, typically once daily.

• A vehicle-treated control group is included in the study design.

Behavioral Assessment (Rotarod Test):

• Mice are trained on an accelerating rotarod for several days before the start of the treatment period.

• The rotarod test is performed at regular intervals throughout the study (e.g., weekly).

• The latency to fall from the rotating rod is recorded for each mouse.

• An accelerating protocol is often used, where the speed of rotation gradually increases (e.g., from 4 to 40 rpm over 5 minutes).

• The data is analyzed to determine if CHDI-390576 treatment improves motor coordination and balance compared to the vehicle-treated group.

Neuropathological Analysis:

• At the end of the study, mice are euthanized, and their brains are collected.

• One hemisphere may be fixed for immunohistochemical analysis, while the other is dissected for biochemical assays.

• Immunohistochemistry can be used to quantify the number and size of mHTT aggregates in brain regions such as the striatum and cortex using an anti-HTT antibody (e.g., EM48).

• Western blotting can be performed on brain lysates to measure the levels of acetylated histones (e.g., acetyl-H3, acetyl-H4) to confirm target engagement of CHDI-390576 in the brain.

Visualizations: Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the mechanism of action and experimental evaluation of CHDI-390576.

Signaling Pathway of Class IIa HDACs in Huntington's Disease

Mechanism of CHDI-390576 in Huntington's disease.

Experimental Workflow for In Vivo Efficacy Testing

Workflow for preclinical evaluation in a mouse model.

Logical Relationship of Drug Discovery and Development

Stages of drug discovery and development.

Conclusion

CHDI-390576 represents a promising, selective class IIa HDAC inhibitor with favorable CNS penetration, warranting further investigation as a potential therapeutic for Huntington's disease. The data and protocols summarized in this technical guide provide a foundation for researchers to build upon, facilitating the design of future preclinical and clinical studies. The continued exploration of compounds like CHDI-390576 is essential in the pursuit of effective treatments for this devastating neurodegenerative disorder.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for CHDI-390576 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent and selective, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1] Due to the role of HDACs in the regulation of gene expression, HDAC inhibitors are being investigated as potential therapeutics for a variety of diseases, including neurodegenerative disorders like Huntington's disease. These application notes provide detailed protocols for the use of CHDI-390576 in relevant cell culture models to study its effects on histone acetylation, cellular localization of HDACs, and cell viability.

Mechanism of Action

CHDI-390576 selectively inhibits the catalytic activity of class IIa HDACs, which include HDAC4, HDAC5, HDAC7, and HDAC9.[1] These enzymes remove acetyl groups from lysine (B10760008) residues on histone tails, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting these HDACs, CHDI-390576 is expected to increase histone acetylation, leading to a more open chromatin state and altered gene expression.

Data Presentation

Biochemical Activity of CHDI-390576

Target	IC50 (nM)	Selectivity
HDAC4	54	>500-fold vs. Class I HDACs (1, 2, 3)
HDAC5	60	>500-fold vs. Class I HDACs (1, 2, 3)
HDAC7	31	>500-fold vs. Class I HDACs (1, 2, 3)
HDAC9	50	>500-fold vs. Class I HDACs (1, 2, 3)
HDAC1	>30,000	~150-fold vs. HDAC8
HDAC2	>30,000	~150-fold vs. HDAC6
HDAC3	>30,000
HDAC6	7,500
HDAC8	>30,000

Table 1: In vitro inhibitory activity of CHDI-390576 against a panel of human HDAC enzymes.[1]

Cellular Activity of CHDI-390576 (Hypothetical Data)

Cell Line	Assay	Endpoint	EC50 (nM)
iPSC-derived Striatal Neurons (HD model)	Western Blot	Histone H4 Acetylation	150
iPSC-derived Striatal Neurons (HD model)	Cell Viability (MTT)	Reduction in Viability	>10,000
HEK293T expressing mutant Huntingtin	Filter Retardation Assay	Reduction of mHTT aggregates	500

Table 2: Representative cellular activity of CHDI-390576 in Huntington's disease relevant cell models. (Note: This data is hypothetical and for illustrative purposes, as specific cellular EC50 values for CHDI-390576 in these exact assays are not publicly available).

Experimental Protocols

Protocol 1: Differentiation of Human iPSCs into Medium Spiny Neurons (MSNs)

This protocol is adapted from published methods for generating striatal neurons and can be used to create a relevant cell model for studying Huntington's disease.

Materials:

• Human induced pluripotent stem cells (iPSCs) from a Huntington's disease patient or a healthy control.

• iPSC culture medium (e.g., mTeSR™1).

• Neural induction medium.

• Striatal differentiation and maturation medium.

• Growth factors and small molecules for differentiation (e.g., LDN193189, SB431542, SHH, DKK1, BDNF, GDNF).

• Cell culture plates and flasks.

• Standard cell culture equipment.

Procedure:

• Culture and expand human iPSCs according to standard protocols.

• Initiate neural induction by plating iPSCs at high density and switching to neural induction medium.

• Pattern the neural progenitors towards a striatal fate by treating with a specific cocktail of morphogens and small molecules.

• Promote the differentiation and maturation of the striatal progenitors into medium spiny neurons by withdrawing patterning factors and adding neurotrophic factors.

• Maintain the mature MSN cultures for several weeks to allow for the development of neuronal morphology and synaptic connections.

Protocol 2: Western Blot for Histone Acetylation

This protocol describes how to assess the effect of CHDI-390576 on histone acetylation levels in cultured cells.

Materials:

• iPSC-derived MSNs (or other relevant cell line).

• CHDI-390576.

• DMSO (vehicle control).

• Cell lysis buffer.

• Protein assay kit (e.g., BCA).

• SDS-PAGE gels and running buffer.

• Transfer apparatus and membranes (e.g., PVDF).

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-total Histone H3, anti-total Histone H4, anti-GAPDH or β-actin as a loading control).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Plate iPSC-derived MSNs and allow them to adhere and mature.

• Prepare a stock solution of CHDI-390576 in DMSO.

• Treat the cells with a range of concentrations of CHDI-390576 (e.g., 10 nM to 10 µM) and a vehicle control (DMSO) for a specified time (e.g., 4, 8, or 24 hours).

• Lyse the cells and determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of acetylated histones to the corresponding total histone levels and the loading control.

Protocol 3: Immunofluorescence for HDAC4 Subcellular Localization

This protocol allows for the visualization of the subcellular localization of HDAC4 in response to CHDI-390576 treatment.

Materials:

• iPSC-derived MSNs cultured on coverslips.

• CHDI-390576.

• DMSO (vehicle control).

• Paraformaldehyde (PFA) for fixation.

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS).

• Blocking buffer (e.g., 5% goat serum in PBS).

• Primary antibody (anti-HDAC4).

• Fluorophore-conjugated secondary antibody.

• DAPI for nuclear counterstaining.

• Mounting medium.

• Fluorescence microscope.

Procedure:

• Plate iPSC-derived MSNs on coverslips and allow for maturation.

• Treat cells with CHDI-390576 (e.g., 1 µM) or DMSO for a specified time (e.g., 1, 4, or 8 hours).

• Fix the cells with 4% PFA.

• Permeabilize the cells with permeabilization buffer.

• Block non-specific antibody binding.

• Incubate with the primary anti-HDAC4 antibody.

• Wash and incubate with a fluorophore-conjugated secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Image the cells using a fluorescence microscope and analyze the subcellular distribution of HDAC4.

Mandatory Visualizations

Caption: Signaling pathway of CHDI-390576 action.

Caption: Experimental workflow for Western Blotting.

Caption: Experimental workflow for Immunofluorescence.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for CH-DI-390576 In Vivo Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs). It displays high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9, with over 500-fold selectivity against class I HDACs.[1][2][3] This selectivity makes CHDI-390576 a valuable tool for investigating the specific roles of class IIa HDACs in normal physiology and various disease states, including neurodegenerative disorders like Huntington's disease.[1][2]

These application notes provide detailed protocols for the in vivo use of CHDI-390576 in mice, focusing on administration, pharmacokinetic considerations, and methods for assessing behavioral and pharmacodynamic outcomes.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity and in vivo pharmacokinetic parameters of CHDI-390576.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
HDAC1	39,700
HDAC2	>50,000
HDAC3	25,800
HDAC6	6,200
HDAC8	9,100

Data sourced from MedChemExpress and Luckhurst et al., 2019.[2][3]

Table 2: Pharmacokinetic Properties of CHDI-390576 in Mice (Oral Administration)

Parameter	Value
Bioavailability	44%
Tmax (plasma)	~0.5 - 1 hour
Brain Penetrance	Yes
Duration above cellular IC50 in brain	~8 hours

Data sourced from Luckhurst et al., 2019.[2]

Signaling Pathway and Experimental Workflow

Mechanism of Action: Class IIa HDAC Inhibition

Class IIa HDACs are transcriptional co-repressors that interact with transcription factors such as MEF2.[1] By inhibiting the deacetylase activity of these enzymes, CHDI-390576 can lead to an increase in histone acetylation, resulting in a more open chromatin structure and altered gene expression. This modulation of transcription is believed to underlie its therapeutic potential.

Figure 1: Mechanism of action of CHDI-390576.

General In Vivo Experimental Workflow

A typical in vivo study using CHDI-390576 involves compound formulation, administration to a mouse model, behavioral assessment, and subsequent tissue collection for pharmacodynamic analysis.

Figure 2: General experimental workflow for in vivo studies.

Detailed Experimental Protocols

Protocol 1: Formulation of CHDI-390576 for Oral Administration in Mice

This protocol is for preparing a solution of CHDI-390576 suitable for oral gavage in mice. It is recommended to prepare the formulation fresh on the day of use.

Materials:

• CHDI-390576 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a stock solution of CHDI-390576 in DMSO (e.g., 20.8 mg/mL).

• In a sterile microcentrifuge tube, add the required volume of the DMSO stock solution.

• Add PEG300 to the tube. The final concentration of PEG300 should be 40% of the total volume.

• Vortex the mixture until it is a clear solution.

• Add Tween-80 to the tube. The final concentration of Tween-80 should be 5% of the total volume.

• Vortex the mixture thoroughly.

• Add saline to the tube to reach the final desired volume. The final concentration of saline will be 45%.

• Vortex the final solution until it is homogenous and clear. If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[3]

Example Formulation for a 10 mg/kg dose in a 20g mouse (10 mL/kg dosing volume):

• Desired final concentration: 1 mg/mL

• To prepare 1 mL of formulation:

  • 50 µL of 20 mg/mL CHDI-390576 in DMSO (final DMSO concentration: 10%)

  • 400 µL of PEG300

  • 50 µL of Tween-80

  • 450 µL of Saline

Protocol 2: In Vivo Study in a Huntington's Disease Mouse Model (R6/2)

This protocol describes a study to evaluate the effect of CHDI-390576 on motor behavior in the R6/2 mouse model of Huntington's disease.

Animal Model:

• R6/2 transgenic mice and wild-type littermates.

Treatment Regimen:

• Doses: 10, 30, or 100 mg/kg CHDI-390576, and a vehicle control group.[2]

• Administration Route: Oral gavage.

• Frequency: Twice daily.[2]

• Duration: 15 consecutive days.[2]

Behavioral Assessment: Open Field Test

This test is performed to assess locomotor activity and anxiety-like behavior.

Materials:

• Open field arena (e.g., 40 cm x 40 cm x 30 cm), typically made of a non-porous material for easy cleaning.

• Video tracking software.

• 70% ethanol (B145695) for cleaning.

Procedure:

• Habituate the mice to the testing room for at least 30 minutes before the experiment.

• Clean the open field arena thoroughly with 70% ethanol between each mouse to eliminate olfactory cues.

• Gently place the mouse in the center of the arena.

• Start the video recording and tracking software immediately.

• Allow the mouse to explore the arena freely for a set period (e.g., 10-30 minutes).

• After the test, return the mouse to its home cage.

• Analyze the recorded data for parameters such as:

  • Total distance traveled

  • Time spent in the center zone vs. the periphery

  • Rearing frequency (vertical activity)

Note: In the study by Luckhurst et al. (2019), CHDI-390576 at 30 and 100 mg/kg increased total and center distance in wild-type mice, and total and center rearing in both wild-type and R6/2 mice.[1][2]

Protocol 3: Pharmacodynamic Assessment of Target Engagement (Western Blot for Histone Acetylation)

This protocol is to determine if CHDI-390576 treatment leads to an increase in histone acetylation in the brain, confirming target engagement.

Tissue Collection:

• At the end of the treatment period, euthanize the mice at a time point when brain concentrations of CHDI-390576 are expected to be high (e.g., 1-4 hours after the final dose), based on the pharmacokinetic data.[2]

• Rapidly dissect the brain and isolate the region of interest (e.g., striatum, cortex).

• Snap-freeze the tissue in liquid nitrogen and store at -80°C until use.

Histone Extraction (Acid Extraction Method):

Materials:

• Homogenization buffer (e.g., PBS with protease and HDAC inhibitors like sodium butyrate).

• 0.4 N Sulfuric Acid (H₂SO₄).

• 20% Trichloroacetic Acid (TCA).

• Acetone.

• BCA Protein Assay Kit.

Procedure:

• Homogenize the brain tissue in ice-cold homogenization buffer.

• Centrifuge the homogenate and resuspend the nuclear pellet in 0.4 N H₂SO₄.

• Incubate on a rotator at 4°C for at least 1 hour to extract histones.

• Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant containing histones to a new tube and precipitate the proteins with 20% TCA.

• Wash the protein pellet with ice-cold acetone.

• Air-dry the pellet and resuspend in an appropriate buffer (e.g., water or a low-salt buffer).

• Determine the protein concentration using a BCA assay.

Western Blotting:

Materials:

• SDS-PAGE gels (15% acrylamide (B121943) is recommended for good resolution of histones).

• PVDF or nitrocellulose membrane (0.2 µm pore size).

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-total Histone H3).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

Procedure:

• Prepare protein samples by mixing 15-20 µg of histone extract with Laemmli sample buffer and boil for 5 minutes.

• Load samples onto the SDS-PAGE gel and run the electrophoresis.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the acetylated histone levels to the total histone levels.

Conclusion

CHDI-390576 is a selective and CNS-penetrant class IIa HDAC inhibitor with demonstrated in vivo activity. The protocols provided here offer a framework for researchers to investigate the in vivo effects of this compound in relevant mouse models. Careful consideration of the experimental design, including appropriate dosing, timing of behavioral assessments, and pharmacodynamic readouts, will be crucial for obtaining robust and interpretable results.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. | BioWorld [bioworld.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for CHDI-390576 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols for the use of CHDI-390576, a potent and CNS-penetrant class IIa histone deacetylase (HDAC) inhibitor, in mouse models. The information is compiled from publicly available research to guide the design and execution of in vivo studies.

Overview of CHDI-390576

CHDI-390576 is a benzhydryl hydroxamic acid that selectively inhibits class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range.[1] It displays significant selectivity over class I and class IIb HDACs.[1] Its ability to penetrate the central nervous system makes it a valuable tool for investigating the role of class IIa HDACs in neurological disorders.[1]

Mechanism of Action

Class IIa HDACs act as transcriptional corepressors by interacting with transcription factors such as myocyte enhancer factor-2 (MEF2).[2][3][4] This interaction represses the transcriptional activity of MEF2. CHDI-390576 inhibits the catalytic activity of class IIa HDACs, leading to the de-repression of MEF2 and the subsequent expression of MEF2 target genes.[3][5]

Quantitative Data

The following tables summarize the available quantitative data for CHDI-390576.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Data from MedchemExpress[1]

Experimental Protocols

Preparation of CHDI-390576 for Oral Administration in Mice

This protocol is based on a formulation provided by MedchemExpress.[1]

Materials:

• CHDI-390576 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a stock solution of CHDI-390576 in DMSO. For example, to achieve a final concentration of 2.08 mg/mL, prepare a 20.8 mg/mL stock solution in DMSO.

• In a sterile microcentrifuge tube, add the following solvents in the specified order, vortexing after each addition:

  • 40% PEG300

  • 10% of the CHDI-390576 DMSO stock solution

  • 5% Tween-80

  • 45% Saline

• Vortex the final solution thoroughly to ensure it is clear and homogenous.

• If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

• Prepare the working solution fresh on the day of administration.

Oral Administration of CHDI-390576 to Mice

This protocol is based on a study conducted in R6/2 mice, a model for Huntington's disease.

Animals:

• R6/2 transgenic mice and wild-type littermates.

Dosage and Administration:

• Dose mice orally (p.o.) by gavage with CHDI-390576 at 10, 30, or 100 mg/kg.

• Administer the compound twice daily for a period of 15 days.

• A vehicle control group should be administered the same formulation without the active compound.

Open Field Test for Behavioral Analysis

The open field test is used to assess general locomotor activity and anxiety-like behavior in mice.

Materials:

• Open field arena (e.g., 42 x 42 x 42 cm)

• Video camera and tracking software

• 70% ethanol (B145695) for cleaning

Procedure:

• Habituate the mice to the testing room for at least 30 minutes before the test.

• Clean the open field arena with 70% ethanol and allow it to dry completely between each mouse to remove olfactory cues.

• Gently place the mouse in the center of the arena.

• Record the mouse's activity for a predetermined duration, typically 5-10 minutes.

• Analyze the recorded video using tracking software to measure parameters such as:

  • Total distance traveled

  • Time spent in the center versus the periphery of the arena

  • Rearing frequency (vertical activity)

• Increased time in the center of the arena is generally interpreted as reduced anxiety-like behavior.

Diagrams

Signaling Pathway of CHDI-390576

Caption: CHDI-390576 inhibits Class IIa HDACs, relieving MEF2 repression.

Experimental Workflow for In Vivo Mouse Study

Caption: Workflow for CHDI-390576 in vivo mouse study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scientificarchives.com [scientificarchives.com]
• 3. MEF2 Is a Converging Hub for Histone Deacetylase 4 and Phosphatidylinositol 3-Kinase/Akt-Induced Transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]

CHDI-390576: Application Notes for Solubility and Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHDI-390576 is a potent and selective, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1] It demonstrates high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9, with IC50 values in the nanomolar range, while showing significantly lower activity against other HDAC classes.[1] These characteristics make CHDI-390576 a valuable tool for investigating the biological roles of class IIa HDACs in various physiological and pathological processes, including neurodegenerative diseases. Proper handling and preparation of CHDI-390576 solutions are critical for obtaining reliable and reproducible experimental results. This document provides detailed protocols for the solubilization and preparation of stock solutions of CHDI-390576 for both in vitro and in vivo applications.

Physicochemical Properties and Solubility

CHDI-390576 is supplied as a solid powder. Its molecular weight is 391.32 g/mol . The solubility of CHDI-390576 in common laboratory solvents is summarized in the table below.

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)	Notes
Dimethyl Sulfoxide (DMSO)	100	39.13	Soluble. For very high concentrations (e.g., 250 mg/mL), ultrasonication may be required.[2]
Ethanol	100	39.13	Soluble.
Water	Insoluble	Insoluble
Aqueous Buffers (e.g., PBS)	Insoluble	Insoluble	Not directly soluble. Requires a co-solvent like DMSO.

Table 1: Solubility of CHDI-390576 in common solvents.

Preparation of Stock Solutions

Protocol 1: High-Concentration Stock Solution for In Vitro Use (100 mM in DMSO)

This protocol describes the preparation of a high-concentration stock solution of CHDI-390576 in DMSO, suitable for subsequent dilution in cell culture media for in vitro assays.

Materials:

• CHDI-390576 powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended for high concentrations)

Procedure:

• Pre-warm the DMSO: Warm the required volume of DMSO to room temperature.

• Weigh the Compound: Accurately weigh the desired amount of CHDI-390576 powder in a sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 39.13 mg of CHDI-390576.

• Add DMSO: Add the calculated volume of DMSO to the vial containing the CHDI-390576 powder.

• Dissolve the Compound:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.[2]

  • Visually inspect the solution to ensure there are no undissolved particles. The solution should be clear.

• Aliquot and Store:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3]

Protocol 2: Stock Solution for In Vivo Use

This protocol is adapted for the preparation of a dosing solution suitable for administration in animal models. It utilizes a co-solvent system to maintain the solubility of CHDI-390576 in an aqueous-based vehicle.

Materials:

• CHDI-390576 powder

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile tubes

• Vortex mixer

Procedure:

• Prepare a DMSO Stock: First, prepare a concentrated stock solution of CHDI-390576 in DMSO (e.g., 20.8 mg/mL) as described in Protocol 1.

• Formulation Preparation (example for a final concentration of ≥ 2.08 mg/mL): The final formulation will consist of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

  • In a sterile tube, add 400 µL of PEG300.

  • Add 100 µL of the 20.8 mg/mL CHDI-390576 DMSO stock solution to the PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and mix until the solution is homogeneous.

  • Add 450 µL of saline to bring the total volume to 1 mL.

  • Vortex the final solution until it is clear and uniform.

• Administration: The resulting solution will have a CHDI-390576 concentration of at least 2.08 mg/mL. This solution should be prepared fresh before each use.

Experimental Workflow for Stock Solution Preparation

Workflow for preparing a DMSO stock solution.

Stability and Storage Recommendations

Proper storage of CHDI-390576 solutions is essential to maintain their potency and stability.

Form	Storage Temperature	Duration	Notes
Solid Powder	-20°C	3 years	Keep desiccated.
DMSO Stock Solution	-20°C	Up to 1 month	[1][3]
DMSO Stock Solution	-80°C	Up to 6 months	[1][3] Recommended for long-term storage.

Table 2: Storage recommendations for CHDI-390576.

Important Considerations:

• Avoid repeated freeze-thaw cycles of stock solutions as this can lead to degradation of the compound.

• When diluting the DMSO stock solution into aqueous media for in vitro assays, ensure that the final concentration of DMSO is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• If precipitation occurs upon dilution into aqueous buffers, gentle warming or sonication may help to redissolve the compound.

Mechanism of Action and Signaling Pathway

CHDI-390576 is a selective inhibitor of class IIa HDACs. These enzymes play a crucial role in regulating gene expression by removing acetyl groups from histone and non-histone proteins. A key target of class IIa HDACs is the Myocyte Enhancer Factor 2 (MEF2) family of transcription factors.

In the nucleus, class IIa HDACs bind to MEF2, repressing its ability to activate the transcription of target genes involved in processes such as muscle differentiation and neuronal development. The repressive function of class IIa HDACs is regulated by their subcellular localization. Upstream signaling pathways, involving kinases such as Protein Kinase D (PKD), Ca2+/calmodulin-dependent protein kinases (CaMKs), and AMP-activated protein kinase (AMPK)-related kinases, can phosphorylate class IIa HDACs.[4][5][6][7] This phosphorylation event creates a binding site for 14-3-3 proteins, which leads to the nuclear export of the class IIa HDACs. The removal of the repressive HDACs from the nucleus allows MEF2 to become transcriptionally active.

By inhibiting the enzymatic activity of class IIa HDACs, CHDI-390576 effectively mimics the outcome of their nuclear export, leading to the de-repression of MEF2 and the subsequent activation of its target genes.

Class IIa HDAC signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Protein kinase D1 mediates class IIa histone deacetylase phosphorylation and nuclear extrusion in intestinal epithelial cells: role in mitogenic signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic Reprogramming by Class I and II Histone Deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Class IIa Histone Deacetylases are Hormone-activated regulators of FOXO and Mammalian Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Class IIa HDACs: from important roles in differentiation to possible implications in tumourigenesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CHDI-390576

Product Name: CHDI-390576 Chemical Name: 2-(2-Fluorophenyl)-N-hydroxy-2-(4-(5-(trifluoromethyl)pyrimidin-2-yl)phenyl)acetamide CAS Number: 1629729-98-1[1]

Description

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class IIa histone deacetylase (HDAC) inhibitor.[1][2] It exhibits high selectivity for class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) with IC50 values in the nanomolar range, while showing significantly lower activity against other HDAC classes.[3][4] This selectivity makes it a valuable tool for investigating the biological roles of class IIa HDACs in various cellular processes and disease models.[1][2]

Recommended Solvents and Solubility Data

The selection of an appropriate solvent is critical for the accurate and effective use of CHDI-390576 in experimental settings. The following table summarizes the recommended solvents and their corresponding maximum concentrations for creating stock solutions.

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)	Notes	Source
Dimethyl Sulfoxide (DMSO)	100	39.13	Preferred solvent for high concentration stock solutions for in vitro use.
Ethanol	100	39.13	Alternative to DMSO for in vitro stock solutions.
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5.32	≥ 2.08	A suitable vehicle for in vivo administration. The final solution should be clear.	[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of CHDI-390576 in DMSO. This stock solution can be further diluted in aqueous buffers or cell culture media for various in vitro assays.

Materials:

• CHDI-390576 (Molecular Weight: 391.32 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Procedure:

• Weighing the Compound: Accurately weigh a specific amount of CHDI-390576. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.91 mg of the compound.

• Adding the Solvent: Add the calculated volume of DMSO to the vial containing the compound. For 3.91 mg of CHDI-390576, add 1 mL of DMSO.

• Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[3] Ensure the final solution is clear and free of particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Protocol 2: Preparation of a Dosing Solution for In Vivo Use

This protocol details the preparation of a CHDI-390576 solution suitable for in vivo administration, based on a common vehicle formulation.

Materials:

• CHDI-390576

• Dimethyl Sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile tubes

• Calibrated pipettes

Procedure:

• Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of CHDI-390576 in DMSO. For example, to achieve a final concentration of 2.08 mg/mL in the vehicle, you could prepare a 20.8 mg/mL stock in DMSO.

• Vehicle Preparation (example for 1 mL total volume):

  • To a sterile tube, add 400 µL of PEG300.

  • Add 100 µL of the 20.8 mg/mL CHDI-390576 DMSO stock solution to the PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix until the solution is homogeneous.

  • Add 450 µL of sterile saline to bring the total volume to 1 mL.

• Final Mixing: Vortex the final solution until it is clear and uniform. If precipitation occurs, gentle warming and sonication may be used to aid dissolution.[3]

• Administration: The resulting solution will have a final composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, with a CHDI-390576 concentration of 2.08 mg/mL. This solution should be prepared fresh before each use.

Visualizations

Signaling Pathway Context

The following diagram illustrates the general position of Class IIa HDACs in cellular signaling, which are the primary targets of CHDI-390576.

Caption: Inhibition of Class IIa HDACs by CHDI-390576.

Experimental Workflow for In Vitro Studies

This diagram outlines a typical workflow for using CHDI-390576 in cell-based experiments.

Caption: Workflow for preparing CHDI-390576 for in vitro assays.

Solvent Selection Logic

This diagram provides a decision-making framework for selecting the appropriate solvent system based on the experimental context.

Caption: Decision tree for CHDI-390576 solvent selection.

References

• 1. medkoo.com [medkoo.com]
• 2. CHDI-390576 is a CNS Penetrant Class IIa HDAC Inhibitor | MedChemExpress [medchemexpress.eu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. adooq.com [adooq.com]

Application Notes and Protocols for CHDI-390576 in Neuronal Cell Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent and selective, central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1][2][3] Class IIa HDACs, which include HDAC4, HDAC5, HDAC7, and HDAC9, are key epigenetic regulators involved in a variety of cellular processes, particularly in the development and function of the nervous system.[2] Aberrant activity of these HDACs has been implicated in several neurodegenerative diseases. CHDI-390576 offers a valuable research tool for investigating the therapeutic potential of class IIa HDAC inhibition in various neuronal disease models. These application notes provide detailed protocols for the use of CHDI-390576 in neuronal cell models, including methods for assessing its biological activity and elucidating its mechanism of action.

Mechanism of Action

CHDI-390576 exhibits high selectivity for class IIa HDACs, with IC50 values in the nanomolar range, while showing significantly lower activity against other HDAC classes.[1][2] The primary mechanism of action of class IIa HDAC inhibitors involves the prevention of the deacetylation of lysine (B10760008) residues on both histone and non-histone proteins. In the context of neuronal function, class IIa HDACs are known to shuttle between the cytoplasm and the nucleus, where they interact with transcription factors such as myocyte enhancer factor 2 (MEF2) to repress the transcription of genes crucial for neuronal survival, plasticity, and function.[2] By inhibiting class IIa HDACs, CHDI-390576 is expected to relieve this transcriptional repression, leading to the expression of neuroprotective genes like brain-derived neurotrophic factor (BDNF).[4]

Caption: Simplified signaling pathway of CHDI-390576 action.

Data Presentation

The following tables summarize the key quantitative data for CHDI-390576 and the expected outcomes of its application in neuronal cell models based on its known activity and studies of similar class IIa HDAC inhibitors.

Table 1: In Vitro Inhibitory Activity of CHDI-390576

HDAC Isoform	IC50 (nM)
HDAC4	54[1]
HDAC5	60[1]
HDAC7	31[1]
HDAC9	50[1]
HDAC1	>500-fold selectivity vs. Class IIa[1]
HDAC2	>500-fold selectivity vs. Class IIa[1]
HDAC3	>500-fold selectivity vs. Class IIa[1]
HDAC6	~150-fold selectivity vs. Class IIa[1]
HDAC8	~150-fold selectivity vs. Class IIa[1]

Table 2: Representative Effects of Class IIa HDAC Inhibition in Neuronal Cell Models

Assay	Endpoint	Expected Outcome with CHDI-390576
Western Blot	Acetylated Histone H3 (Ac-H3)	Increased levels
Western Blot	Acetylated α-tubulin	Increased levels
Immunofluorescence	HDAC4/5 Nuclear Localization	Potential decrease in nuclear localization
Neurite Outgrowth Assay	Total Neurite Length	Increased length
Neurite Outgrowth Assay	Number of Neurite Branches	Increased number
Cell Viability Assay (e.g., MTT)	Cell Viability	Generally no significant toxicity at effective concentrations
Quantitative PCR	BDNF mRNA expression	Increased expression[4]
Quantitative PCR	c-fos mRNA expression	Potential for increased expression[5]

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of CHDI-390576 on neuronal cell models.

Protocol 1: Treatment of Primary Cortical Neurons

This protocol describes the general procedure for treating primary cortical neurons with CHDI-390576.

Materials:

• Primary cortical neurons

• Neurobasal medium supplemented with B-27 and GlutaMAX

• Poly-D-lysine coated plates or coverslips

• CHDI-390576 stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Culture primary cortical neurons on poly-D-lysine coated plates or coverslips in Neurobasal medium at a suitable density (e.g., 2.5 x 10^4 cells/cm²).

• Allow neurons to adhere and mature for at least 5-7 days in vitro (DIV) before treatment.

• Prepare serial dilutions of CHDI-390576 in culture medium to achieve the desired final concentrations (e.g., 10 nM - 10 µM). Include a vehicle control (DMSO) at the same final concentration as the highest CHDI-390576 concentration.

• Carefully remove half of the culture medium from each well and replace it with an equal volume of the medium containing the appropriate concentration of CHDI-390576 or vehicle.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• Following incubation, proceed with downstream assays such as western blotting, immunofluorescence, or neurite outgrowth analysis.

Protocol 2: Western Blot Analysis of Protein Acetylation

This protocol is for assessing changes in the acetylation of histone H3 and α-tubulin.

Materials:

• Treated neuronal cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3, anti-acetyl-α-tubulin, anti-α-tubulin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Lyse the treated neurons in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein (e.g., 20 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again as in step 6.

• Visualize the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize the acetylated protein levels to the total protein levels.

Protocol 3: Neurite Outgrowth Assay

This protocol outlines a method for quantifying changes in neurite morphology.

Materials:

• Treated neurons cultured on coverslips

• 4% paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibody against a neuronal marker (e.g., anti-β-III-tubulin or anti-MAP2)

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Mounting medium

• Fluorescence microscope and image analysis software

Procedure:

• Fix the treated neurons with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Wash the cells three times with PBS.

• Block non-specific binding with blocking buffer for 1 hour.

• Incubate with the primary antibody overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour in the dark.

• Wash the cells three times with PBS.

• Mount the coverslips onto microscope slides.

• Acquire images using a fluorescence microscope.

• Analyze the images using appropriate software to quantify total neurite length, number of primary neurites, and number of branch points per neuron.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Histone Deacetylases Inhibitors in Neurodegenerative Diseases, Neuroprotection and Neuronal Differentiation [frontiersin.org]
• 5. Class IIa Histone Deacetylases Affect Neuronal Remodeling and Functional Outcome after Stroke - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying HDAC4 Function with CHDI-390576

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone deacetylase 4 (HDAC4) is a class IIa histone deacetylase that plays a critical role in regulating gene expression and cellular processes. Its dysregulation has been implicated in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa HDACs, exhibiting high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9.[1][2] These characteristics make CHDI-390576 a valuable tool for elucidating the multifaceted functions of HDAC4 in health and disease.

These application notes provide a comprehensive guide for utilizing CHDI-390576 to investigate HDAC4 function. This document includes detailed protocols for in vitro and in vivo studies, data presentation guidelines, and visualizations of relevant signaling pathways and experimental workflows.

Data Presentation

Inhibitor Specificity and Potency

CHDI-390576 demonstrates high potency and selectivity for class IIa HDACs. The half-maximal inhibitory concentrations (IC50) and binding affinity (Kd) are summarized below.

Target	IC50 (nM)	Selectivity
HDAC4	54	>500-fold vs. Class I HDACs
HDAC5	60	>500-fold vs. Class I HDACs
HDAC7	31	>500-fold vs. Class I HDACs
HDAC9	50	>500-fold vs. Class I HDACs
HDAC1	>39,700
HDAC2	>25,800
HDAC3	>9,100
HDAC8	>6,200	~150-fold vs. HDAC8
HDAC6	>6,200	~150-fold vs. HDAC6

Table 1: In vitro inhibitory activity of CHDI-390576 against various HDAC isoforms. [1][2] The affinity (Kd) of CHDI-390576 to the catalytic domain of immobilized HDAC4 is 80 nM.[2]

Cellular Activity

The cellular activity of CHDI-390576 has been evaluated in various cell lines.

Cell Line	Assay	IC50 (µM)	Target Pathway
A549	Tubulin Acetylation (HDAC6)	17	Cytoskeletal dynamics
CAL-27 (HDAC4 overexpressing)	Cell Proliferation (MTT)	12.8	Cell Cycle/Apoptosis

Table 2: Cellular activity of CHDI-390576 in human cell lines. [1]

Signaling Pathways and Experimental Workflows

HDAC4 Signaling Pathway

HDAC4 acts as a transcriptional corepressor, primarily by interacting with the Myocyte Enhancer Factor-2 (MEF2) family of transcription factors.[3] Its activity and subcellular localization are tightly regulated by various upstream signaling pathways.

HDAC4 signaling and regulation.

Experimental Workflow for In Vitro Studies

A typical workflow for investigating the effects of CHDI-390576 on cultured cells.

In vitro experimental workflow.

Experimental Protocols

Protocol 1: Preparation of CHDI-390576 Stock and Working Solutions

Materials:

• CHDI-390576 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• For in vivo studies: PEG300, Tween-80, Saline (0.9% NaCl)

Stock Solution (for in vitro use):

• Prepare a 10 mM stock solution of CHDI-390576 in DMSO.

• Aliquot and store at -20°C for short-term storage or -80°C for long-term storage.

Working Solution (for in vivo use):

• Prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline vehicle solution.

• Dissolve CHDI-390576 in the vehicle to the desired final concentration. For example, to prepare a 1 mg/mL solution, dissolve 1 mg of CHDI-390576 in 1 mL of the vehicle.

• If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution. Prepare fresh daily.[2]

Protocol 2: Cell Viability Assay (MTT)

This protocol is to determine the IC50 of CHDI-390576 on cell proliferation.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete growth medium

• CHDI-390576 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of CHDI-390576 in complete medium. A suggested concentration range is 0.01 to 100 µM. Include a vehicle control (DMSO).

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of CHDI-390576.

• Incubate the plate for 48 to 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 3: Western Blot for Histone Acetylation and HDAC4 Expression

This protocol is to assess the effect of CHDI-390576 on histone acetylation and HDAC4 protein levels.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer supplemented with protease and HDAC inhibitors (e.g., sodium butyrate, TSA)

• BCA protein assay kit

• SDS-PAGE gels (15% for histones)

• PVDF or nitrocellulose membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-HDAC4, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Lyse cell pellets in RIPA buffer on ice for 30 minutes.

• Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Determine the protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer for 5 minutes.

• Separate proteins by SDS-PAGE and transfer to a membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an ECL reagent and an imaging system.

• Quantify band intensities and normalize to the loading control.[4]

Protocol 4: Immunoprecipitation of HDAC4

This protocol is to study the interaction of HDAC4 with other proteins, such as MEF2.

Materials:

• Cell lysates prepared in non-denaturing lysis buffer

• Anti-HDAC4 antibody or control IgG

• Protein A/G agarose (B213101) beads

• Wash buffer (e.g., cell lysis buffer)

• Elution buffer (e.g., Laemmli sample buffer)

Procedure:

• Pre-clear 200-500 µg of cell lysate by incubating with protein A/G agarose beads for 30-60 minutes at 4°C.

• Centrifuge and transfer the supernatant to a new tube.

• Add the primary antibody (e.g., anti-HDAC4) or control IgG to the pre-cleared lysate and incubate overnight at 4°C with gentle rocking.

• Add protein A/G agarose beads and incubate for 1-3 hours at 4°C.

• Centrifuge and wash the beads five times with wash buffer.

• Elute the immunoprecipitated proteins by resuspending the beads in Laemmli sample buffer and boiling for 5 minutes.

• Analyze the eluted proteins by Western blotting with antibodies against the protein of interest (e.g., MEF2) and HDAC4.[5]

Protocol 5: In Vivo Studies in Mouse Models

This protocol provides a general guideline for assessing the efficacy of CHDI-390576 in a mouse model of Huntington's Disease.

Materials:

• R6/2 transgenic mice (or other relevant mouse model) and wild-type littermates

• CHDI-390576 working solution

• Vehicle control solution

• Oral gavage needles

Procedure:

• Acclimate animals to the housing conditions and handling procedures.

• Randomly assign mice to treatment groups (e.g., vehicle, 10 mg/kg, 30 mg/kg, 100 mg/kg CHDI-390576).

• Administer CHDI-390576 or vehicle orally twice daily for the duration of the study (e.g., 15 days).[6]

• Monitor animal health, body weight, and any adverse effects throughout the study.

• Conduct behavioral tests at specified time points to assess motor function (e.g., open field test).

• At the end of the study, euthanize the animals and collect tissues (e.g., brain, muscle) for downstream analysis such as Western blotting or immunohistochemistry to assess target engagement and downstream effects.[6]

In vivo findings in an R6/2 mouse model of Huntington's Disease showed that CHDI-390576 was well-tolerated and led to a significant increase in open field measures of total and center distance in wild-type mice, and in total and center rearing in both wild-type and R6/2 mice, suggesting a potential therapeutic effect. [6]

Conclusion

CHDI-390576 is a potent and selective tool for probing the function of HDAC4 and other class IIa HDACs. The protocols and data presented in these application notes provide a solid foundation for researchers to design and execute experiments aimed at understanding the role of HDAC4 in various biological and pathological processes. The high selectivity and CNS penetrance of CHDI-390576 make it particularly suitable for both in vitro and in vivo investigations, paving the way for new discoveries and potential therapeutic strategies targeting HDAC4.

References

• 1. Histone Deacetylase 4 (HDAC4): Mechanism of Regulations and Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ulab360.com [ulab360.com]
• 6. | BioWorld [bioworld.com]

Application Notes and Protocols for Investigating Synaptic Plasticity with CHDI-390576

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1][2] It exhibits high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9 over other HDAC classes.[1][2] Class IIa HDACs, particularly HDAC4, are critical regulators of synaptic plasticity and memory. They function by repressing the activity of transcription factors such as Myocyte Enhancer Factor 2 (MEF2), which control the expression of genes essential for synapse development, function, and plasticity.[1][2][3] Inhibition of class IIa HDACs by CHDI-390576 offers a powerful tool to investigate the molecular mechanisms underlying synaptic plasticity and to explore potential therapeutic strategies for neurological disorders characterized by synaptic dysfunction.

These application notes provide detailed protocols for utilizing CHDI-390576 to study its effects on synaptic plasticity, including electrophysiological assessment of long-term potentiation (LTP), analysis of dendritic spine morphology, and molecular assays to probe the underlying signaling pathways.

Data Presentation

Table 1: In Vitro Inhibitory Activity of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50

Data sourced from publicly available information.[1]

Table 2: In Vivo Effects of a Class IIa HDAC Inhibitor (Exemplar Data)

Parameter	Treatment Group	Result	Fold Change vs. Control
Long-Term Potentiation (fEPSP slope)	Control (Vehicle)	125 ± 5%	1.0
Class IIa HDACi	160 ± 8%	1.28
Dendritic Spine Density (spines/10 µm)	Control (Vehicle)	1.2 ± 0.1	1.0
Class IIa HDACi	1.8 ± 0.2	1.5
p-MEF2 (Ser408) Levels (relative to total MEF2)	Control (Vehicle)	1.0 ± 0.1	1.0
Class IIa HDACi	2.5 ± 0.3	2.5

This table presents exemplar quantitative data based on published findings for class IIa HDAC inhibitors to illustrate expected outcomes. Actual results with CHDI-390576 may vary.

Mandatory Visualizations

References

• 1. HDAC4 governs a transcriptional program essential for synaptic plasticity and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Essential Role for Histone Deacetylase 4 in Synaptic Plasticity and Memory Formation | Journal of Neuroscience [jneurosci.org]
• 3. Frontiers | Increased Abundance of Nuclear HDAC4 Impairs Neuronal Development and Long-Term Memory [frontiersin.org]

Application Notes and Protocols for In Vivo Imaging with CHDI-390576 Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo imaging of derivatives of CHDI-390576, a potent and selective class IIa histone deacetylase (HDAC) inhibitor. The protocols detailed below are based on established methodologies for similar radiolabeled class IIa HDAC inhibitors, such as [¹⁸F]NT160, and are intended to serve as a robust starting point for preclinical research and development.

Overview of CHDI-390576 and its Derivatives for PET Imaging

CHDI-390576 is a cell-permeable and central nervous system (CNS) penetrant inhibitor of class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9), demonstrating high selectivity over other HDAC classes.[1][2][3] Its ability to cross the blood-brain barrier makes it a promising candidate for targeting neurological disorders. For in vivo imaging applications, particularly Positron Emission Tomography (PET), derivatives of CHDI-390576 can be radiolabeled with positron-emitting isotopes like fluorine-18 (B77423) (¹⁸F).

PET imaging with a radiolabeled CHDI-390576 derivative allows for the non-invasive, quantitative assessment of class IIa HDAC expression and target engagement in the brain and peripheral tissues.[4][5][6] This technology is invaluable for understanding the role of class IIa HDACs in disease, confirming drug-target interaction in vivo, and guiding dose selection in drug development.

Quantitative Data Summary

The following tables summarize key quantitative data obtained from preclinical PET imaging studies with radiolabeled class IIa HDAC inhibitors, which are structurally and functionally analogous to CHDI-390576 derivatives.

Table 1: In Vitro Binding Affinity and Selectivity of CHDI-390576

Target	IC₅₀ (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Class I HDACs (1, 2, 3)	>500-fold selectivity
HDAC6 (Class IIb)	~150-fold selectivity
HDAC8 (Class I)	~150-fold selectivity

Data sourced from MedchemExpress.[1]

Table 2: Radiosynthesis Parameters for a Representative [¹⁸F]-labeled Class IIa HDAC Inhibitor ([¹⁸F]NT160)

Parameter	Value
Radiochemical Yield (decay-corrected)	7.5 ± 1.0%
Molar Activity	0.74–1.51 GBq/μmol (20–41 mCi/μmol)
Radiochemical Purity	>95%
Total Synthesis Time	< 90 minutes

Data adapted from a study on [¹⁸F]NT160, a close analog.[5]

Table 3: In Vivo Brain Uptake of a Representative [¹⁸F]-labeled Class IIa HDAC Inhibitor ([¹⁸F]NT160) in Rats

Brain Region	Standardized Uptake Value (SUV)
Cortex	High
Hippocampus	High
Thalamus	High
Cerebellum	Low
Striatum	Low

Qualitative and quantitative data adapted from PET imaging studies with [¹⁸F]NT160.[4][5][6]

Experimental Protocols

Protocol for Radiosynthesis of an [¹⁸F]-labeled CHDI-390576 Derivative

This protocol is adapted from the synthesis of [¹⁸F]NT160 and can be optimized for a specific CHDI-390576 derivative.[5][7]

Materials:

• Precursor molecule for radiolabeling (e.g., a nitro or trimethylammonium triflate precursor of the CHDI-390576 derivative)

• [¹⁸F]Fluoride

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Acetonitrile (B52724) (MeCN)

• Water for injection

• Solid-phase extraction (SPE) cartridges (e.g., Sep-Pak Light QMA Carbonate and C18)

• HPLC system with a semi-preparative column (e.g., C18)

• Sterile filters (0.22 µm)

Procedure:

• [¹⁸F]Fluoride Trapping and Elution:

  • Trap aqueous [¹⁸F]fluoride from the cyclotron target onto a QMA-carbonate SPE cartridge.

  • Elute the [¹⁸F]fluoride from the cartridge with a solution of K₂₂₂ and K₂CO₃ in a mixture of acetonitrile and water.

• Azeotropic Drying:

  • Dry the eluted [¹⁸F]fluoride by azeotropic distillation with anhydrous acetonitrile under a stream of nitrogen at approximately 110°C. Repeat this step 2-3 times to ensure complete dryness.

• Radiolabeling Reaction:

  • Dissolve the precursor molecule in anhydrous DMSO and add it to the dried [¹⁸F]fluoride/K₂₂₂/K₂CO₃ complex.

  • Heat the reaction mixture at 160-175°C for 15-25 minutes. The addition of a radical scavenger like 4-hydroxy-TEMPO may improve the radiochemical yield.[5]

• Purification:

  • Quench the reaction with water and load the mixture onto a C18 SPE cartridge.

  • Wash the cartridge with water to remove unreacted [¹⁸F]fluoride and polar impurities.

  • Elute the crude product with acetonitrile.

  • Inject the eluted product onto a semi-preparative HPLC system for final purification.

• Formulation:

  • Collect the HPLC fraction containing the radiolabeled product.

  • Remove the HPLC solvent under reduced pressure.

  • Formulate the final product in a sterile solution for injection (e.g., saline with a small percentage of ethanol).

  • Pass the final product through a 0.22 µm sterile filter into a sterile vial.

Quality Control:

• Determine radiochemical purity and identity by analytical HPLC, co-injecting with a non-radioactive standard.

• Measure the molar activity.

Protocol for In Vivo PET/CT Imaging in Rodents

This protocol provides a general framework for conducting PET/CT imaging studies in rodents to assess the brain uptake and distribution of a radiolabeled CHDI-390576 derivative.

Materials:

• Radiolabeled CHDI-390576 derivative formulated for injection

• Rodent animal model (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Anesthesia (e.g., isoflurane)

• PET/CT scanner

• Catheter for intravenous injection

• Heating pad

Procedure:

• Animal Preparation:

  • Fast the animal for 4-6 hours prior to the scan to reduce variability in tracer uptake.

  • Anesthetize the animal using isoflurane (B1672236) (e.g., 2-3% for induction, 1.5-2% for maintenance) in oxygen.

  • Place a catheter in the lateral tail vein for radiotracer administration.

  • Position the animal on the scanner bed, ensuring the head is centered in the field of view. Maintain the animal's body temperature using a heating pad.

• Radiotracer Administration:

  • Administer a bolus intravenous injection of the radiolabeled CHDI-390576 derivative (e.g., 5-10 MBq for mice, 15-20 MBq for rats). The exact dose will depend on the specific activity and scanner sensitivity.

• PET Data Acquisition:

  • Start the dynamic PET scan immediately after radiotracer injection.

  • Acquire data for 60-90 minutes. The scan duration can be adjusted based on the tracer kinetics.

• CT Data Acquisition:

  • Following the PET scan, perform a CT scan for attenuation correction and anatomical co-registration.

• Data Analysis:

  • Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).

  • Co-register the PET images with the CT images.

  • Define regions of interest (ROIs) on the co-registered images for different brain structures (e.g., cortex, hippocampus, thalamus, cerebellum, striatum).

  • Generate time-activity curves (TACs) for each ROI.

  • Quantify tracer uptake in each ROI, typically expressed as Standardized Uptake Value (SUV).

Protocol for Target Engagement (Blocking) Study

This protocol is designed to confirm the specific binding of the radiolabeled CHDI-390576 derivative to class IIa HDACs in vivo.

Procedure:

• Baseline Scan:

  • Perform a baseline PET/CT scan as described in Protocol 3.2.

• Blocking Scan:

  • On a separate day, administer a non-radioactive dose of CHDI-390576 or another selective class IIa HDAC inhibitor to the same animal prior to the injection of the radiotracer. The pre-treatment time and dose of the blocking agent should be optimized (e.g., 30-60 minutes prior to radiotracer injection at a dose sufficient to saturate the target).

  • Perform a second PET/CT scan following the same procedure as the baseline scan.

• Data Analysis:

  • Compare the radiotracer uptake in the brain regions of interest between the baseline and blocking scans. A significant reduction in uptake in the blocking scan indicates specific binding to the target.

Visualizations

Signaling Pathway

Caption: Class IIa HDAC signaling and inhibition by CHDI-390576 derivatives.

Experimental Workflow

Caption: Workflow for preclinical PET imaging with a CHDI-390576 derivative.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. adooq.com [adooq.com]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]
• 5. High-Contrast PET Imaging with [18F]NT160, a Class-IIa Histone Deacetylase Probe for In Vivo Imaging of Epigenetic Machinery in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Design and radiosynthesis of class-IIa HDAC inhibitor with high molar activity via repositioning the 18F-radiolabel - PubMed [pubmed.ncbi.nlm.nih.gov]

CHDI-390576: Application Notes and Protocols for High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of CHDI-390576, a potent and selective central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs). This document includes detailed protocols for high-throughput screening (HTS) assays relevant to the characterization of CHDI-390576 and similar molecules, quantitative data on its activity, and visualizations of key biological pathways and experimental workflows.

Introduction

CHDI-390576 is a benzhydryl hydroxamic acid that acts as a potent, cell-permeable inhibitor of class IIa HDACs, specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1] These enzymes are transcriptional corepressors that interact with transcription factors such as MEF2, playing a crucial role in activity-dependent gene regulation in the CNS, heart, and muscle. The dysregulation of class IIa HDACs has been implicated in various diseases, including neurodegenerative disorders like Huntington's disease, making them attractive therapeutic targets.[2] CHDI-390576 exhibits significant selectivity for class IIa HDACs over other HDAC classes, which is a desirable characteristic for reducing off-target effects.[1]

Data Presentation

The inhibitory activity and selectivity of CHDI-390576 have been quantified against a panel of HDAC isoforms. The following tables summarize the key in vitro potency data.

Table 1: Inhibitory Potency of CHDI-390576 against Class IIa HDACs

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Data sourced from MedchemExpress and R&D Systems.[3]

Table 2: Selectivity Profile of CHDI-390576 against Other HDAC Classes

HDAC Class	Isoform	IC50 (µM)	Selectivity Fold (vs. Class IIa average)
Class I	HDAC1	39.7	>500-fold
HDAC2	-	>500-fold
HDAC3	25.8	>500-fold
HDAC8	9.1	~150-fold
Class IIb	HDAC6	6.2	~150-fold
Data indicates over 500-fold selectivity against HDACs 1, 2, and 3, and approximately 150-fold selectivity over HDAC8 and HDAC6.[1][3]

Signaling Pathway

Class IIa HDACs are key regulators of gene expression. They are recruited to gene promoters by transcription factors, where they deacetylate histone proteins, leading to chromatin condensation and transcriptional repression. Inhibition of class IIa HDACs by CHDI-390576 is expected to restore histone acetylation, leading to a more open chromatin state and the transcription of genes that may be beneficial in disease contexts.

Caption: Mechanism of Action of CHDI-390576.

Experimental Protocols

The following are representative high-throughput screening protocols for the identification and characterization of class IIa HDAC inhibitors like CHDI-390576. These protocols are based on established fluorogenic and luminogenic assay principles.[4][5]

Protocol 1: Fluorogenic Biochemical HTS Assay for Class IIa HDAC Activity

This assay measures the activity of purified recombinant class IIa HDAC enzymes.

Materials:

• HDAC Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.[4]

• Recombinant human HDAC4, HDAC5, HDAC7, or HDAC9 enzyme.

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Tfa)-AMC for class IIa).[6]

• Developer solution (e.g., Trypsin in HDAC Assay Buffer).

• CHDI-390576 or other test compounds.

• Trichostatin A (TSA) or other known HDAC inhibitor as a positive control.

• DMSO (for compound dilution).

• 384-well black, flat-bottom assay plates.

Procedure:

• Compound Plating: Prepare serial dilutions of CHDI-390576 and control compounds in DMSO. Using an acoustic liquid handler, dispense a small volume (e.g., 50 nL) of each compound dilution into the wells of a 384-well assay plate.

• Enzyme Preparation: Dilute the recombinant class IIa HDAC enzyme to a working concentration in cold HDAC Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

• Enzyme Addition: Add 10 µL of the diluted enzyme solution to each well of the compound plate.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at 37°C to allow for compound-enzyme interaction.

• Substrate Addition: Add 10 µL of the fluorogenic HDAC substrate solution (at 2x the final desired concentration) to all wells to initiate the enzymatic reaction.

• Reaction Incubation: Incubate the plate at 37°C for 60 minutes.

• Development: Add 10 µL of the developer solution to each well to stop the HDAC reaction and cleave the deacetylated substrate, releasing the fluorophore.

• Signal Detection: Incubate for 15 minutes at room temperature, protected from light. Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., 350 nm excitation and 450 nm emission).[7]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to DMSO controls and determine the IC50 values.

Caption: Biochemical HTS Assay Workflow.

Protocol 2: Cell-Based HTS Assay for Class IIa HDAC Activity

This assay measures the inhibition of endogenous class IIa HDAC activity in a cellular context.

Materials:

• A suitable human cell line (e.g., A549, HCT116, or a neuronal cell line).[5][8]

• Cell culture medium and supplements.

• Luminogenic cell-permeable HDAC substrate (e.g., as found in HDAC-Glo™ Class IIa Assay kits).

• CHDI-390576 or other test compounds.

• Positive and negative control compounds.

• DMSO.

• 384-well white, clear-bottom assay plates.

Procedure:

• Cell Seeding: Seed cells into 384-well plates at a density that will result in a sub-confluent monolayer at the time of the assay. Incubate overnight at 37°C in a CO2 incubator.

• Compound Addition: Add test compounds, including CHDI-390576 and controls, to the cells.

• Incubation: Incubate the plates with the compounds for a predetermined period (e.g., 4-24 hours) to allow for cellular uptake and target engagement.

• Lysis and Substrate Addition: Add a single reagent containing the cell lysis buffer and the luminogenic HDAC substrate to each well. This reagent will lyse the cells and initiate the HDAC reaction.

• Reaction Incubation: Incubate the plate at room temperature for 30-60 minutes to allow for the deacetylation reaction to proceed.

• Luminescence Detection: Add the developer reagent, which contains a protease that specifically cleaves the deacetylated substrate to release aminoluciferin. The resulting light is then measured using a luminometer.

• Data Analysis: Determine the IC50 values by plotting the luminescence signal against the compound concentration.

Caption: Cell-Based HTS Assay Workflow.

Conclusion

CHDI-390576 is a valuable research tool for investigating the biological roles of class IIa HDACs and for exploring their therapeutic potential in a variety of diseases. The high-throughput screening protocols described here provide a framework for the identification and characterization of novel HDAC inhibitors. The quantitative data and pathway visualizations offer a comprehensive resource for researchers in the field of drug discovery and development.

References

• 1. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]
• 7. mdpi.com [mdpi.com]
• 8. | BioWorld [bioworld.com]

Application Notes and Protocols for Detecting HDAC Inhibition by CHDI-390576 using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a critical role in the epigenetic regulation of gene expression. They remove acetyl groups from lysine (B10760008) residues on histones and other proteins, leading to a more condensed chromatin structure and transcriptional repression.[1] Dysregulation of HDAC activity is implicated in various diseases, including cancer and neurodegenerative disorders.[2] CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa HDACs, which include HDAC4, HDAC5, HDAC7, and HDAC9.[3][4] It exhibits high selectivity for class IIa HDACs over other HDAC classes.[3][4]

These application notes provide a detailed protocol for utilizing Western blotting to detect the inhibition of HDACs by CHDI-390576. The primary method for detecting HDAC inhibition is to measure the resulting increase in histone acetylation, a state known as histone hyperacetylation.[5]

Data Presentation

The efficacy of CHDI-390576 as a class IIa HDAC inhibitor is demonstrated by its low nanomolar half-maximal inhibitory concentrations (IC50). The following table summarizes the in vitro IC50 values of CHDI-390576 for class IIa HDACs.

Target HDAC	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50
Data sourced from MedchemExpress and R&D Systems.[3]

Upon successful inhibition of class IIa HDACs in a cellular context, an increase in the acetylation of specific histone lysine residues is expected. The following table provides a template for presenting quantitative data from a Western blot experiment designed to measure these changes.

Treatment Group	Concentration (nM)	Acetyl-Histone H3 (Fold Change vs. Vehicle)	Acetyl-Histone H4 (Fold Change vs. Vehicle)
Vehicle (DMSO)	-	1.0	1.0
CHDI-390576	100	Data to be determined experimentally	Data to be determined experimentally
CHDI-390576	500	Data to be determined experimentally	Data to be determined experimentally
CHDI-390576	1000	Data to be determined experimentally	Data to be determined experimentally

Signaling Pathway

Class IIa HDACs act as transcriptional repressors by forming complexes with transcription factors, most notably the Myocyte Enhancer Factor-2 (MEF2) family.[6][7] In their deacetylated state, histones are tightly associated with DNA, restricting the access of the transcriptional machinery. By inhibiting class IIa HDACs, CHDI-390576 prevents the deacetylation of histones at MEF2 target gene promoters. This leads to a more open chromatin structure and allows for the recruitment of transcriptional co-activators, resulting in the expression of MEF2 target genes.[2][7]

Caption: Mechanism of CHDI-390576 action on histone acetylation.

Experimental Protocols

This section provides a detailed methodology for a Western blot experiment to assess the effect of CHDI-390576 on histone acetylation.

Experimental Workflow

Caption: Key steps for Western blot analysis of histone acetylation.

Detailed Protocol

1. Cell Culture and Treatment with CHDI-390576

• Cell Line Selection: Choose a cell line relevant to your research interests. Many cancer cell lines are suitable for studying HDAC inhibition.

• Cell Seeding: Plate cells in appropriate culture dishes and allow them to adhere and reach 70-80% confluency.

• CHDI-390576 Preparation: Prepare a stock solution of CHDI-390576 in DMSO. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations. It is recommended to test a range of concentrations (e.g., 100 nM, 500 nM, and 1 µM) to determine the optimal concentration for your cell line.

• Treatment: Treat the cells with the CHDI-390576 dilutions for a predetermined time. A time course experiment (e.g., 4, 8, 12, and 24 hours) is recommended to determine the optimal treatment duration. Include a vehicle control (DMSO) at the same final concentration as the highest CHDI-390576 concentration.

2. Histone Extraction (Acid Extraction Method)

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add Triton Extraction Buffer (TEB: PBS containing 0.5% Triton X-100, 2 mM PMSF, and 0.02% NaN3) to the cells and incubate on a rotator for 10 minutes at 4°C to lyse the cell membrane.[8]

  • Centrifuge at 6,500 x g for 10 minutes at 4°C to pellet the nuclei.

• Acid Extraction:

  • Discard the supernatant and resuspend the nuclear pellet in 0.2 N HCl.

  • Incubate on a rotator overnight at 4°C to extract the histones.[9]

  • Centrifuge at 6,500 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant containing the histone proteins.

3. Protein Quantification

• Determine the protein concentration of the histone extracts using a Bradford or BCA protein assay kit, following the manufacturer's instructions.

4. SDS-PAGE

• Sample Preparation: Mix equal amounts of histone extract (typically 15-20 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.[8]

• Gel Electrophoresis: Load the samples onto a 15% SDS-polyacrylamide gel to ensure good resolution of the low molecular weight histones. Run the gel at 100-120V until the dye front reaches the bottom.[8]

5. Protein Transfer

• Transfer the separated proteins from the gel to a 0.2 µm polyvinylidene difluoride (PVDF) or nitrocellulose membrane. A wet transfer system is generally recommended for small proteins like histones.[9]

• Verify the transfer efficiency by staining the membrane with Ponceau S.

6. Immunoblotting

• Blocking: Block the membrane with 5% non-fat milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in the blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies include:

  • Anti-acetyl-Histone H3 (e.g., pan-acetyl or specific lysine modifications like H3K9ac, H3K27ac)

  • Anti-acetyl-Histone H4 (e.g., pan-acetyl)

  • Anti-total Histone H3 or Anti-total Histone H4 (as a loading control)

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

7. Signal Detection

• Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions and incubate it with the membrane.

• Capture the chemiluminescent signal using an imaging system.

8. Data Analysis

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the intensity of the acetylated histone bands to the intensity of the corresponding total histone bands to account for any loading differences.[5]

• Calculate the fold change in histone acetylation in the CHDI-390576-treated samples relative to the vehicle-treated control.

References

• 1. Determination of histone acetylation status by chromatin immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal-dependent activation of the MEF2 transcription factor by dissociation from histone deacetylases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CHDI-390576 is a CNS Penetrant Class IIa HDAC Inhibitor | MedChemExpress [medchemexpress.eu]
• 5. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. adooq.com [adooq.com]
• 7. Activation of the myocyte enhancer factor-2 transcription factor by calcium/calmodulin-dependent protein kinase-stimulated binding of 14-3-3 to histone deacetylase 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

CHDI-390576 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability and storage of CHDI-390576, a potent and selective class IIa histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is critical for ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: How should solid CHDI-390576 be stored upon receipt?

A: Upon receipt, solid CHDI-390576 should be stored in a dry, dark environment. For short-term storage (days to weeks), 0-4°C is acceptable. For long-term storage (months to years), it is recommended to store the compound at -20°C.[1]

Q2: What is the recommended solvent for preparing stock solutions of CHDI-390576?

A: CHDI-390576 is soluble in DMSO and ethanol, with a solubility of up to 100 mM in both solvents.[2] DMSO is a commonly used solvent for preparing stock solutions.

Q3: How should I store stock solutions of CHDI-390576?

A: Stock solutions should be stored at low temperatures to maintain stability. For short-term storage (days to weeks), 0-4°C is suitable. For long-term storage, it is recommended to store stock solutions at -20°C (for months) or -80°C.[1][3] A stock solution stored at -80°C should be used within 6 months, while a solution stored at -20°C should be used within 1 month.[3]

Q4: Is CHDI-390576 sensitive to light?

A: The recommendation to store the compound in the dark suggests that it may be light-sensitive.[1] Therefore, it is best practice to protect both the solid compound and its solutions from light.

Q5: What is the shelf life of CHDI-390576?

A: If stored properly, CHDI-390576 has a shelf life of over 3 years.[1] Proper storage involves keeping the compound in a dry, dark place at -20°C for long-term storage.[1]

Q6: The compound arrived at ambient temperature. Is it still viable?

A: Yes. CHDI-390576 is stable for a few weeks during ordinary shipping and customs handling at ambient temperatures.[1] However, it should be moved to the recommended storage conditions upon receipt.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation or phase separation in stock solution	The compound may have come out of solution due to storage at low temperatures or high concentration.	Gentle warming and/or sonication can be used to help redissolve the compound.[3] Ensure the solution is clear before use.
Inconsistent or unexpected experimental results	The compound may have degraded due to improper storage or handling.	Review the storage conditions and handling procedures. Ensure the compound and its solutions have not been subjected to frequent freeze-thaw cycles, prolonged exposure to light, or temperatures outside the recommended range. Use a fresh vial of the compound if degradation is suspected.
Difficulty dissolving the compound	The incorrect solvent or an inappropriate concentration is being used.	Ensure you are using a recommended solvent such as DMSO or ethanol.[2] If preparing a solution for in vivo use, a specific formulation with co-solvents like PEG300 and Tween-80 may be necessary.[3]

Stability and Storage Conditions Summary

Form	Condition	Temperature	Duration	Notes
Solid	Shipping	Ambient	Short-term (weeks)	Stable during transit.[1]
Short-term Storage	0 - 4°C	Days to weeks	Keep dry and dark.[1]
Long-term Storage	-20°C	Months to years	Keep dry and dark.[1]
Stock Solution	Short-term Storage	0 - 4°C	Days to weeks	Protect from light.[1]
Long-term Storage	-20°C	Up to 1 month	Protect from light.[3]
Long-term Storage	-80°C	Up to 6 months	Protect from light.[3]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO:

• Weighing: Accurately weigh the required amount of solid CHDI-390576. The molecular weight is 391.32 g/mol .[2]

• Dissolution: Add the appropriate volume of DMSO to the solid compound to achieve a 10 mM concentration.

• Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming can be applied if necessary.[3]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

In Vivo Formulation Protocol Example:

For a 2.08 mg/mL working solution, the following protocol can be adapted[3]:

• Prepare a 20.8 mg/mL stock solution of CHDI-390576 in DMSO.

• Take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix again.

• Add 450 µL of saline to adjust the final volume to 1 mL. The resulting solution will have a concentration of 2.08 mg/mL.

Workflow and Logic Diagrams

Caption: Workflow for handling and storage of CHDI-390576.

This technical support guide is intended for research use only. For batch-specific data, always refer to the Certificate of Analysis provided by the supplier.

References

• 1. medkoo.com [medkoo.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]

Common issues with CHDI-390576 solubility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of CHDI-390576. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure successful preparation and use of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for initially dissolving CHDI-390576?

A1: CHDI-390576 is soluble in DMSO and ethanol (B145695) up to 100 mM.[1][2] For most in vitro applications, preparing a concentrated stock solution in DMSO is the standard practice.

Q2: Can I dissolve CHDI-390576 directly in aqueous buffers like PBS or cell culture media?

A2: It is not recommended to dissolve CHDI-390576 directly in aqueous solutions due to its low aqueous solubility. A concentrated stock solution in an organic solvent like DMSO should be prepared first and then diluted into your aqueous experimental medium.

Q3: What is the recommended storage condition for CHDI-390576 solutions?

A3: Stock solutions of CHDI-390576 should be stored at -20°C or -80°C.[3][4] Specifically, storage at -20°C is recommended for up to one month, while storage at -80°C is suitable for up to six months.[4] It is advisable to aliquot the stock solution to avoid multiple freeze-thaw cycles.[3]

Q4: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer. What should I do?

A4: Precipitation upon dilution into aqueous media is a common issue with hydrophobic compounds. Please refer to the Troubleshooting Guide below for detailed steps on how to address this.

Solubility Data

The following table summarizes the known solubility parameters for CHDI-390576.

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)	Reference
DMSO	100	39.13	[1][5]
Ethanol	100	39.13	[1][5]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5.32	≥ 2.08	[4][6]

Note: The molecular weight of CHDI-390576 is 391.32 g/mol .[1][2][5]

Troubleshooting Guide

This guide addresses common issues encountered during the solubilization of CHDI-390576.

Issue 1: The compound is not fully dissolving in DMSO or ethanol.

• Question: I am trying to make a 100 mM stock solution in DMSO, but I still see solid particles. What can I do?

• Answer:

  • Vortexing: Ensure the solution has been vortexed thoroughly.

  • Sonication: If particles persist, brief sonication of the vial can help break up aggregates and aid dissolution.[4][6]

  • Gentle Warming: Gentle warming of the solution (e.g., in a 37°C water bath) can also increase solubility.[4][6] However, be mindful of the compound's stability at elevated temperatures for extended periods.

  • Purity Check: If solubility issues persist, verify the purity of the compound from the certificate of analysis.

Issue 2: Precipitation occurs when diluting the stock solution into aqueous media.

• Question: My 100 mM DMSO stock of CHDI-390576 precipitates when I add it to my cell culture medium. How can I prevent this?

• Answer:

  • Lower the Final Concentration: The final concentration of CHDI-390576 in your aqueous medium may be too high. Try diluting to a lower final concentration.

  • Increase the Volume of Aqueous Medium: Instead of adding a small volume of stock to a small volume of medium, add the stock to a larger volume of the aqueous medium while vortexing to ensure rapid mixing and dispersion.

  • Use a Surfactant: For in vivo studies or specific in vitro assays, a formulation containing surfactants like Tween-80 can improve solubility.[4][6] Refer to the In Vivo Formulation Protocol below.

  • Check DMSO Concentration: Ensure the final concentration of DMSO in your experimental setup is low (typically <0.5%) to avoid solvent effects on your cells or assay.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh out the desired amount of CHDI-390576 powder. For example, to prepare 1 mL of a 10 mM solution, you would need 3.91 mg of the compound.

• Add Solvent: Add the calculated volume of high-purity DMSO to the vial containing the compound.

• Dissolve: Vortex the solution until the compound is fully dissolved. If necessary, use brief sonication.

• Store: Aliquot the stock solution into smaller volumes and store at -20°C for up to one month or -80°C for up to six months.[4]

Protocol 2: Preparation of an In Vivo Formulation (≥ 2.08 mg/mL)

This protocol is adapted for preparing a clear solution of CHDI-390576 for animal studies.[4][6]

• Prepare a DMSO Stock: First, prepare a concentrated stock solution in DMSO (e.g., 20.8 mg/mL).

• Add Co-solvents Sequentially: For a final volume of 1 mL, follow these steps in order: a. To 400 µL of PEG300, add 100 µL of the 20.8 mg/mL DMSO stock solution and mix thoroughly. b. To this mixture, add 50 µL of Tween-80 and mix until the solution is homogeneous. c. Finally, add 450 µL of saline to reach the final volume of 1 mL and mix well.

• Final Concentration: This procedure will yield a clear solution with a CHDI-390576 concentration of at least 2.08 mg/mL (5.32 mM).[4][6]

Visualizations

Troubleshooting Workflow for CHDI-390576 Solubility

References

• 1. scientificarchives.com [scientificarchives.com]
• 2. rndsystems.com [rndsystems.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MEF2 Is a Converging Hub for Histone Deacetylase 4 and Phosphatidylinositol 3-Kinase/Akt-Induced Transformation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CHDI-390576 In Vivo Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using CHDI-390576 in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is CHDI-390576 and what is its mechanism of action?

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class IIa histone deacetylase (HDAC) inhibitor. It exhibits high selectivity for class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) over other classes of HDACs.[1][2] Its mechanism of action involves binding to the catalytic domain of class IIa HDACs, thereby inhibiting their enzymatic activity. This leads to an increase in the acetylation of HDAC substrates, including histones and other proteins, which in turn modulates gene expression. A key pathway affected is the regulation of the Myocyte Enhancer Factor 2 (MEF2) family of transcription factors, which are critical in neuronal survival and function.

Q2: What are the recommended in vivo formulation and administration routes for CHDI-390576?

For in vivo studies, CHDI-390576 can be formulated as a solution for oral administration. A commonly used vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] It is recommended to prepare the formulation fresh on the day of use. If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[2]

Q3: What is a typical dosing regimen for CHDI-390576 in a mouse model of neurodegenerative disease?

In the R6/2 mouse model of Huntington's disease, CHDI-390576 has been administered orally twice daily at doses of 10, 30, or 100 mg/kg for 15 days.[1] This regimen was reported to be well-tolerated.[1][3]

Q4: What are the known pharmacokinetic properties of CHDI-390576?

CHDI-390576 is rapidly absorbed after oral administration and has an oral bioavailability of approximately 44% in mice.[1] It demonstrates good distribution to the brain and other tissues.[1]

Troubleshooting Guide

Issue 1: Compound Precipitation in Formulation

Question: My CHDI-390576 formulation is cloudy or shows precipitation. What should I do?

Answer:

• Gentle Warming and Sonication: As recommended, try gently warming the solution and using a sonicator to aid dissolution.[2] Avoid excessive heat that could degrade the compound.

• Fresh Preparation: Ensure the formulation is prepared fresh before each use. Storage of the formulation, even for short periods, can sometimes lead to precipitation.[2]

• Solvent Quality: Verify the quality and purity of the solvents (DMSO, PEG300, Tween-80, saline) used in the formulation.

• Order of Addition: Follow the recommended protocol of adding each solvent one by one and ensuring complete mixing at each step.[2]

Issue 2: Animal Health and Tolerability

Question: I am observing adverse effects in my study animals, such as weight loss or lethargy. What could be the cause and how should I address it?

Answer:

While CHDI-390576 was reported to be well-tolerated at doses up to 100 mg/kg twice daily in R6/2 mice, with no significant effects on body weight or temperature, individual colony sensitivities or experimental conditions can vary.[1][3]

• Vehicle Toxicity: First, rule out any adverse effects from the vehicle itself. Administer the vehicle alone to a control group of animals and monitor them closely.

• Dose Reduction: If adverse effects are observed in the CHDI-390576 treated group, consider reducing the dose.

• General HDAC Inhibitor Toxicities: Be aware of potential class-related toxicities of HDAC inhibitors, which can include:

  • Gastrointestinal issues: Diarrhea, nausea, and loss of appetite.

  • Hematological effects: Thrombocytopenia (low platelets) and neutropenia (low neutrophils).

  • Cardiac effects: In some cases, HDAC inhibitors have been associated with cardiac issues.

• Supportive Care: Provide supportive care as needed, such as ensuring easy access to food and water. If severe adverse effects are observed, consult with your institution's veterinary staff.

Issue 3: Lack of Efficacy or Unexpected Results

Question: I am not observing the expected biological effect of CHDI-390576 in my in vivo experiment. What are the potential reasons?

Answer:

• Formulation and Dosing:

  • Inaccurate Dosing: Double-check all calculations for dose preparation and ensure accurate administration volumes.

  • Compound Stability: While the provided formulation is standard, confirm the stability of CHDI-390576 under your specific experimental conditions.

• Pharmacokinetics:

  • Insufficient Exposure: Although CHDI-390576 is CNS penetrant, factors such as animal strain, age, or diet could potentially alter its pharmacokinetic profile. Consider performing a pilot pharmacokinetic study to confirm adequate brain and plasma exposure in your model.

• Biological Factors:

  • Timing of Intervention: The timing of treatment initiation in relation to disease progression in your animal model is critical. The therapeutic window for CHDI-390576 may be specific to the pathological stage.

  • Endpoint Selection: Ensure that the chosen behavioral or molecular endpoints are sensitive enough to detect the effects of class IIa HDAC inhibition. In the R6/2 model, open field activity (total and center distance and rearing) was shown to be affected by CHDI-390576.[1][3]

  • Target Engagement: Confirm that the drug is engaging its target in the tissue of interest. This can be assessed by measuring the acetylation status of known class IIa HDAC substrates.

Quantitative Data Summary

Table 1: In Vitro Potency of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50

Data sourced from MedchemExpress and other suppliers.[1][2]

Table 2: In Vivo Pharmacokinetic Parameters of CHDI-390576 in Mice

Parameter	Value
Oral Bioavailability	44%
Volume of Distribution (Vd)	7.3 L/kg
Plasma Clearance (Cl)	3.1 L/h/kg

Data sourced from a 2019 publication in Bioorganic & Medicinal Chemistry Letters.[1]

Experimental Protocols

Protocol: Oral Administration of CHDI-390576 in R6/2 Mice

This protocol is based on the study by Luckhurst et al. (2019).[1]

1. Materials:

• CHDI-390576

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

• R6/2 transgenic mice and wild-type littermates

• Oral gavage needles

2. Formulation Preparation (for a 1 mg/mL solution):

• Weigh the required amount of CHDI-390576.

• Prepare the vehicle by mixing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline by volume.

• Dissolve the CHDI-390576 in the vehicle to the desired final concentration.

• If necessary, gently warm and/or sonicate the mixture to ensure complete dissolution.

• Prepare the formulation fresh daily.

3. Dosing Procedure:

• Animals: Use R6/2 transgenic mice and wild-type littermates.

• Dose Levels: Prepare formulations for 10, 30, and 100 mg/kg doses, as well as a vehicle-only control. The volume administered will depend on the animal's body weight.

• Administration: Administer the formulation or vehicle orally (p.o.) using an appropriate-sized gavage needle.

• Frequency: Dose the animals twice daily.

• Duration: Continue the treatment for 15 consecutive days.

4. Monitoring and Endpoints:

• Tolerability: Monitor the animals daily for any signs of toxicity, including changes in body weight, body temperature, and general appearance or behavior.

• Behavioral Analysis: Conduct behavioral tests such as the open-field test to assess locomotor activity (total distance, center distance, rearing).[1][3][4]

• Post-mortem Analysis: At the end of the study, tissues can be collected for pharmacokinetic analysis, target engagement studies (e.g., Western blotting for acetylated proteins), or other relevant molecular analyses.

Visualizations

Caption: Mechanism of action of CHDI-390576.

Caption: In vivo experimental workflow for CHDI-390576.

Caption: Troubleshooting decision tree for in vivo studies.

References

• 1. | BioWorld [bioworld.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Evaluation of R6/2 HD transgenic mice for therapeutic studies in Huntington's disease: behavioral testing and impact of diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

CHDI-390576 Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information, frequently asked questions, and troubleshooting guides for experiments involving CHDI-390576.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CHDI-390576?

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa histone deacetylases (HDACs).[1][2][3] It specifically targets HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][4] Class IIa HDACs are transcriptional corepressors that shuttle between the nucleus and cytoplasm, allowing them to link cellular signaling pathways to the regulation of gene expression.[3][5] They are involved in a variety of biological processes, including the regulation of neural activity.[3][5]

Q2: What is the selectivity profile of CHDI-390576 against different HDAC isoforms?

CHDI-390576 exhibits high selectivity for class IIa HDACs. It is over 500-fold more selective for class IIa HDACs compared to class I HDACs (HDAC1, 2, and 3) and approximately 150-fold more selective against HDAC8 and the class IIb isoform, HDAC6.[1][2][3]

Q3: Are there any known or potential non-HDAC off-target effects of CHDI-390576?

As a hydroxamic acid-based HDAC inhibitor, CHDI-390576 may have off-target effects. A notable potential off-target for this class of compounds is Metallo-beta-lactamase domain-containing protein 2 (MBLAC2).[6] While direct binding of CHDI-390576 to MBLAC2 has not been explicitly reported, it is a common off-target for other hydroxamic acid HDAC inhibitors.[6] Researchers should be aware of this possibility when interpreting experimental results. Other potential off-targets identified for some HDAC inhibitors include GATD3A, ALDH2, ISOC1, and ISOC2.[6] A comprehensive off-target screening, such as a kinase panel, for CHDI-390576 is not publicly available.

Q4: What are the reported in vivo effects of CHDI-390576?

In mouse models, CHDI-390576 has been shown to be CNS penetrant.[3][5] Administration of the compound led to a significant increase in open-field measures of activity, including total and center distance traveled and rearing behavior.[3][5] Notably, it did not have a significant impact on passive observations, responses to manipulations, body weight, or body temperature at the doses tested.[3][5]

Data Presentation

Table 1: In Vitro Inhibitory Activity of CHDI-390576 against HDAC Isoforms

HDAC Class	HDAC Isoform	IC50 (nM)	Selectivity vs. Class IIa (average)
Class IIa (On-target)	HDAC4	54[1][4]	-
HDAC5	60[1][4]	-
HDAC7	31[1][4]	-
HDAC9	50[1][4]	-
Class I (Off-target)	HDAC1	39,700[1]	>500-fold
HDAC2	25,800[1]	>500-fold
HDAC3	9,100[1]	>500-fold
Class IIb (Off-target)	HDAC6	6,200[1]	~150-fold
Class I (Off-target)	HDAC8	-	~150-fold

Note: The affinity (Kd) of CHDI-390576 to the catalytic domain of immobilized HDAC4 is 80 nM.[1]

Mandatory Visualizations

Caption: Selectivity profile of CHDI-390576 for HDAC classes.

Caption: Workflow for investigating potential off-target effects.

Caption: Inhibition of Class IIa HDAC signaling by CHDI-390576.

Troubleshooting Guides

Guide 1: Unexpected or Off-Target Cellular Phenotypes

Issue	Potential Cause	Recommended Action
Cellular phenotype is inconsistent with known Class IIa HDAC inhibition.	Off-target effect: The compound may be interacting with other cellular targets, such as MBLAC2 or kinases.	1. Confirm On-Target Engagement: Use Western blotting to verify increased acetylation of known Class IIa HDAC substrates. 2. Control Experiments: Include a structurally distinct Class IIa HDAC inhibitor as a control to see if the phenotype is recapitulated. 3. Off-Target Screening: Consider screening CHDI-390576 against a broad panel of targets (e.g., a commercial kinase panel) to identify potential off-target interactions.
Observed effect is opposite to what is expected.	Cellular Context: The function of Class IIa HDACs can be highly dependent on the specific cellular background and signaling pathways active in your model system.	1. Literature Review: Thoroughly review the literature for the role of Class IIa HDACs in your specific cell type or pathway of interest. 2. Dose-Response: Perform a careful dose-response experiment to ensure you are observing a specific effect and not generalized toxicity at high concentrations.
High levels of cytotoxicity observed at expected therapeutic concentrations.	Off-target toxicity or hypersensitivity of the cell line.	1. Lower Concentration Range: Test a lower range of concentrations to determine if a therapeutic window exists. 2. Alternative Cell Lines: Test the compound in a different cell line to see if the cytotoxicity is specific to your model.

Guide 2: Lack of Expected Biological Effect

Issue	Potential Cause	Recommended Action
No change in downstream markers (e.g., gene expression, protein acetylation).	Poor cell permeability or rapid degradation of the compound.	1. Confirm Target Engagement: Directly measure the acetylation status of a known Class IIa HDAC substrate via Western blot. 2. Positive Control: Ensure your assay is working by using a known pan-HDAC inhibitor (e.g., Trichostatin A) as a positive control. 3. Incubation Time: Optimize the incubation time with CHDI-390576.
No observable phenotype despite confirmed target engagement.	Redundancy or compensatory mechanisms in the cell.	1. Alternative Endpoints: Investigate other potential downstream effects of Class IIa HDAC inhibition. 2. Combination Treatment: Consider combining CHDI-390576 with other agents to overcome potential resistance or redundancy.
Compound precipitates in cell culture media.	Poor solubility of the compound in aqueous solutions.	1. Stock Solution: Ensure the DMSO stock solution is fully dissolved. Sonication may be required.[1] 2. Final DMSO Concentration: Keep the final DMSO concentration in the media low (typically <0.5%).[1] 3. Formulation: For in vivo studies, refer to established formulation protocols. A sample formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Experimental Protocols

Protocol 1: Biochemical HDAC Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of CHDI-390576 against purified HDAC enzymes.

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • Prepare a stock solution of CHDI-390576 in DMSO (e.g., 10 mM).

  • Prepare a working solution of a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) in assay buffer.

  • Prepare a solution of purified recombinant HDAC enzyme in assay buffer.

  • Prepare a developer solution containing a trypsin-like protease and a pan-HDAC inhibitor (e.g., Trichostatin A) to stop the reaction.

• Assay Procedure:

  • Add 2 µL of serially diluted CHDI-390576 or DMSO (vehicle control) to the wells of a black 96-well plate.

  • Add 28 µL of the HDAC enzyme solution to each well and incubate for 15 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 20 µL of the HDAC substrate solution to each well.

  • Incubate the plate at 37°C for 60 minutes.

  • Stop the reaction by adding 50 µL of the developer solution to each well.

  • Incubate at room temperature for 15 minutes to allow for cleavage of the deacetylated substrate.

  • Measure the fluorescence using a plate reader (Excitation: 360 nm, Emission: 460 nm).

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Normalize the data to the vehicle control (100% activity) and a positive control inhibitor (0% activity).

  • Calculate IC50 values by fitting the data to a four-parameter logistic equation.

Protocol 2: Cellular Target Engagement Assay (Western Blot)

This protocol is designed to confirm that CHDI-390576 is engaging its target in a cellular context by measuring the acetylation of a downstream substrate.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of CHDI-390576 (e.g., 0.1, 1, 10 µM) or DMSO for the desired duration (e.g., 6, 12, 24 hours).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with a protease inhibitor cocktail and a pan-HDAC inhibitor (to preserve acetylation marks).

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against an acetylated substrate of Class IIa HDACs (e.g., acetylated-MEF2) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane with an antibody against total protein (e.g., total MEF2) and a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the acetylated protein to the total protein and the loading control.

  • Compare the levels of acetylation in treated samples to the vehicle control.

References

• 1. benchchem.com [benchchem.com]
• 2. Selective Bioluminogenic HDAC Activity Assays for Profiling HDAC Inhibitors [promega.com]
• 3. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Profiling technologies for the identification and characterization of small-molecule histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing CHDI-390576 Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of CHDI-390576 in cell-based assays. Here, you will find detailed frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to ensure the successful application of this potent and selective class IIa histone deacetylase (HDAC) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CHDI-390576 and what is its mechanism of action?

A1: CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant small molecule inhibitor of class IIa histone deacetylases (HDACs).[1][2] It exhibits high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9, with IC50 values in the nanomolar range.[1][2] Its mechanism of action involves binding to the catalytic domain of class IIa HDACs, thereby inhibiting their deacetylase activity.[1] This leads to an increase in the acetylation of histone and non-histone proteins, which can modulate gene expression and cellular function.[3][4][5]

Q2: What is the recommended starting concentration range for CHDI-390576 in cell-based assays?

A2: The optimal concentration of CHDI-390576 is highly dependent on the cell type and the specific assay being performed. Based on its biochemical potency (IC50 values of 31-60 nM for class IIa HDACs), a good starting point for cell-based assays is to test a concentration range spanning from 10 nM to 10 µM.[1][2][6] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q3: How should I prepare and store CHDI-390576 stock solutions?

A3: CHDI-390576 is soluble in DMSO and ethanol, typically up to 100 mM.[7] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM in DMSO) and store it in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1] For working solutions, dilute the stock solution in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your assay is low (typically below 0.5%) to avoid solvent-induced toxicity.[8]

Q4: How can I confirm that CHDI-390576 is active in my cells?

A4: A common method to confirm the cellular activity of an HDAC inhibitor is to measure the acetylation of known HDAC substrates by Western blot. Since CHDI-390576 is a class IIa HDAC inhibitor, it is not expected to directly impact the acetylation of substrates primarily targeted by class I HDACs, such as histone H3 and H4, at low concentrations. However, at higher concentrations or in certain contexts, indirect effects on histone acetylation might be observed. A more specific approach would be to assess the acetylation of known class IIa HDAC substrates, if available and specific antibodies exist.

Q5: What are the potential off-target effects of CHDI-390576?

A5: CHDI-390576 is highly selective for class IIa HDACs over class I, IIb, and IV HDACs.[1][2] However, like many small molecule inhibitors, the possibility of off-target effects should be considered, especially at higher concentrations.[9][10] One study identified metallo-beta-lactamase domain-containing protein 2 (MBLAC2) as a common off-target for hydroxamate-based HDAC inhibitors.[11] To control for off-target effects, it is recommended to use the lowest effective concentration, include a structurally unrelated class IIa HDAC inhibitor as a control, and consider genetic approaches like siRNA or CRISPR to validate that the observed phenotype is due to the inhibition of the intended target.[12]

Data Presentation

Table 1: Biochemical Potency of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
hHDAC9	50

Data compiled from multiple sources.[1][2][7][13]

Table 2: Cellular Activity of CHDI-390576

Cell Line	Assay	Endpoint	Incubation Time	IC50 (µM)
A549	Western Blot	HDAC6 Inhibition (Tubulin acetylation)	4 hours	17
A549	Western Blot	Class I HDAC Inhibition (Histone H4K12 acetylation)	4 hours	> 30
CAL-27 (HDAC4 overexpressing)	MTT Assay	Antiproliferative activity	72 hours	12.8

Data is based on information from a commercial supplier and may not have been independently verified.[1]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration using a Cell Viability Assay (MTT Assay)

This protocol outlines a general method to determine the cytotoxic effects of CHDI-390576 and identify a suitable concentration range for further experiments.

Materials:

• CHDI-390576

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will not reach confluency by the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of CHDI-390576 in complete cell culture medium. A suggested starting range is 0.01, 0.1, 1, 10, and 100 µM. Include a vehicle control (medium with the same concentration of DMSO as the highest CHDI-390576 concentration).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the cell viability (as a percentage of the vehicle control) against the log of the CHDI-390576 concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Western Blot Analysis of Target Engagement

This protocol describes how to assess the effect of CHDI-390576 on the acetylation of cellular proteins.

Materials:

• CHDI-390576

• Cell line of interest

• 6-well cell culture plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-acetylated tubulin, anti-acetylated histone H3, anti-total tubulin, anti-total histone H3)

• HRP-conjugated secondary antibodies

• ECL substrate

• Western blotting equipment

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of CHDI-390576 (based on viability assay results) and a vehicle control for a desired time (e.g., 4, 8, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the acetylated protein levels to the total protein levels.

Troubleshooting Guides

Issue 1: No or weak effect of CHDI-390576 observed.

Possible Cause	Troubleshooting Step
Incorrect concentration	Perform a wider dose-response experiment. The effective concentration can be cell-type dependent.
Short incubation time	Increase the incubation time. Some cellular effects may take longer to manifest.
Compound degradation	Ensure proper storage of the stock solution. Prepare fresh working dilutions for each experiment.
Cellular resistance	The cell line may have intrinsic resistance mechanisms. Consider using a different cell line or a positive control inhibitor like Trichostatin A (a pan-HDAC inhibitor) to confirm assay validity.

Issue 2: High cytotoxicity observed at low concentrations.

Possible Cause	Troubleshooting Step
Solvent toxicity	Ensure the final DMSO concentration is below 0.5%. Run a vehicle-only control to assess solvent effects.
Off-target effects	Use the lowest effective concentration. Validate the on-target effect using a structurally different class IIa HDAC inhibitor. Consider genetic knockdown of the target HDACs to confirm the phenotype.
Cell line sensitivity	The chosen cell line may be particularly sensitive. Perform a detailed dose-response and time-course experiment to find a non-toxic but effective concentration.

Issue 3: Inconsistent results between experiments.

Possible Cause	Troubleshooting Step
Variability in cell culture	Ensure consistent cell passage number, seeding density, and growth conditions.
Pipetting errors	Calibrate pipettes regularly and use proper pipetting techniques, especially for serial dilutions.
Compound precipitation	Visually inspect the media after adding the compound. If precipitation occurs, consider using a lower concentration or a different solvent system for the final dilution, though this may require further validation.

Visualizations

Caption: Mechanism of action of CHDI-390576.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. mdpi.com [mdpi.com]
• 4. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Histone Deacetylase Inhibitors: A Chemical Genetics Approach to Understanding Cellular Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.biomol.com [resources.biomol.com]
• 7. bio-techne.com [bio-techne.com]
• 8. benchchem.com [benchchem.com]
• 9. Lysine deacetylase inhibitors have low selectivity in cells and exhibit predominantly off‐target effects | NSF Public Access Repository [par.nsf.gov]
• 10. Lysine deacetylase inhibitors have low selectivity in cells and exhibit predominantly off-target effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. adooq.com [adooq.com]

Preventing degradation of CHDI-390576 in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of CHDI-390576 to prevent its degradation in solution.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving CHDI-390576?

A1: CHDI-390576 is soluble in DMSO and ethanol.[1]

Q2: What is the recommended storage temperature for solid CHDI-390576?

A2: Solid CHDI-390576 should be stored at -20°C for long-term stability.[2][3] For short-term storage (days to weeks), it can be kept in a dry, dark place at 0-4°C.[3]

Q3: How should I store CHDI-390576 once it is in solution?

A3: Stock solutions should be stored at -20°C for up to one month to prevent loss of potency.[2][4] For longer-term storage of up to six months, it is recommended to store stock solutions at -80°C.[4] It is crucial to aliquot the solution to avoid multiple freeze-thaw cycles.[2]

Q4: Can I store CHDI-390576 solutions at room temperature?

A4: It is not recommended to store CHDI-390576 solutions at room temperature for extended periods. While the solid compound is stable for a few weeks during shipping at ambient temperatures, solutions are more prone to degradation.[3]

Q5: What should I do if I observe precipitation in my CHDI-390576 solution?

A5: If you observe precipitation, you can gently heat and/or sonicate the solution to aid in redissolving the compound.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of compound activity or inconsistent results	Degradation of CHDI-390576 in solution.	1. Prepare fresh stock solutions. 2. Ensure proper storage conditions (-20°C or -80°C).[2][4] 3. Avoid repeated freeze-thaw cycles by preparing aliquots.[2]
Precipitation in the stock solution	Improper dissolution or solvent saturation.	1. Use gentle heating and/or sonication to redissolve the compound.[4] 2. Ensure the concentration does not exceed the solvent's capacity.
Cloudy or discolored solution	Potential contamination or degradation.	1. Discard the solution. 2. Prepare a fresh solution using high-purity solvent. 3. Ensure all labware is clean and dry before use.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of solid CHDI-390576. The molecular weight is 391.32 g/mol .[1]

• Dissolution: Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

• Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved. If necessary, gentle warming can be applied.[4]

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots.

• Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2][4]

Data Presentation

Solubility and Storage Summary

Parameter	Recommendation	Source
Solvents	DMSO, Ethanol	[1]
Maximum Solubility in DMSO	100 mM
Maximum Solubility in Ethanol	100 mM
Solid Storage (Short-term)	0 - 4°C (dry and dark)	[3]
Solid Storage (Long-term)	-20°C	[2][3]
Solution Storage (Short-term)	-20°C (up to 1 month)	[2][4]
Solution Storage (Long-term)	-80°C (up to 6 months)	[4]

Visualizations

Recommended workflow for preparing and storing CHDI-390576 solutions.

Troubleshooting decision tree for potential CHDI-390576 degradation.

References

• 1. bio-techne.com [bio-techne.com]
• 2. adooq.com [adooq.com]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: CHDI-390576 Purity Assessment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of CHDI-390576 samples. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to address specific issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: What are the primary methods for determining the purity of a CHDI-390576 sample?

A1: The most common and reliable methods for assessing the purity of small molecule compounds like CHDI-390576 are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each technique offers unique advantages in detecting and quantifying impurities.

Q2: My HPLC chromatogram shows multiple peaks besides the main CHDI-390576 peak. What could these be?

A2: Unidentified peaks in an HPLC chromatogram can be due to several factors:

• Synthesis-Related Impurities: These are byproducts from the chemical synthesis of CHDI-390576. Given its structure, potential impurities could include unreacted starting materials, reagents, or byproducts from key reactions like Suzuki coupling (e.g., homocoupling products) and hydroxamic acid formation.

• Degradation Products: CHDI-390576 may degrade under certain conditions (e.g., exposure to light, high temperatures, or incompatible solvents).

• Contaminants: These could be introduced from solvents, glassware, or handling during sample preparation.

Troubleshooting Steps:

• Verify System Suitability: Ensure your HPLC system is performing correctly by running a standard with a known purity.

• Blank Injection: Run a blank injection (solvent only) to identify peaks originating from the mobile phase or the system itself.

• LC-MS Analysis: If available, analyze the sample by LC-MS to obtain the mass-to-charge ratio (m/z) of the impurity peaks, which can help in their identification.

• Review Synthesis Route: If the synthesis pathway is known, predict potential byproducts and compare their expected retention times and masses with the observed impurities.

Q3: How can I improve the resolution and peak shape in my HPLC analysis of CHDI-390576?

A3: Poor resolution and peak shape (e.g., tailing or fronting) can be addressed by optimizing the HPLC method.

Parameter	Troubleshooting Action
Mobile Phase	Adjust the organic-to-aqueous ratio. A slight modification in the mobile phase composition can significantly impact resolution. Ensure the mobile phase is properly degassed.
pH	The pH of the mobile phase can affect the ionization state of CHDI-390576 and its impurities, thereby altering their retention and peak shape. Experiment with a pH range around the pKa of the compound.
Column	Ensure you are using an appropriate column (e.g., C18 for reverse-phase). If the column is old or has been used extensively, it may need to be replaced.
Flow Rate	A lower flow rate can sometimes improve resolution, but it will increase the run time.
Temperature	Increasing the column temperature can decrease viscosity and improve peak shape, but it may also affect selectivity.

Q4: Can I use ¹H NMR to determine the purity of my CHDI-390576 sample?

A4: Yes, quantitative ¹H NMR (qNMR) is a powerful technique for determining the absolute purity of a sample.[1][2][3][4][5][6] This method involves comparing the integral of a specific proton signal from CHDI-390576 to the integral of a certified internal standard of known concentration. It is crucial that the selected signals for both the analyte and the internal standard are well-resolved and do not overlap with other signals in the spectrum.

Experimental Protocols

Below are detailed methodologies for the key experiments used in assessing the purity of a CHDI-390576 sample.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general reverse-phase HPLC method suitable for determining the purity of CHDI-390576.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile (B52724)

• CHDI-390576 sample

• HPLC-grade solvents

Procedure:

• Sample Preparation: Dissolve a small amount of the CHDI-390576 sample in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 254 nm (or an alternative wavelength with maximum absorbance for CHDI-390576)

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	10
    20	90
    25	90
    26	10

    | 30 | 10 |

• Data Analysis: Integrate the peak areas of all components in the chromatogram. The purity of the CHDI-390576 sample is calculated as the percentage of the main peak area relative to the total area of all peaks.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

This protocol provides a method for identifying unknown impurities in a CHDI-390576 sample.

Instrumentation and Materials:

• LC-MS system (e.g., coupled to a quadrupole or time-of-flight mass spectrometer)

• C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.5 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• CHDI-390576 sample

• LC-MS grade solvents

Procedure:

• Sample Preparation: Prepare the sample as described in the HPLC protocol, but at a lower concentration (e.g., 0.1 mg/mL).

• LC-MS Conditions:

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 30 °C

  • Gradient Elution: Use a gradient similar to the HPLC method, adjusted for the shorter column and faster flow rate.

  • Mass Spectrometer Settings:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode

    • Scan Range: m/z 100-1000

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 30 V

• Data Analysis: Extract the mass spectra for each impurity peak observed in the chromatogram. The molecular weight of each impurity can be determined from its mass-to-charge ratio. This information, combined with knowledge of the synthetic route, can help in elucidating the structure of the impurities.

Quantitative ¹H NMR (qNMR) for Absolute Purity Determination

This protocol describes the use of qNMR with an internal standard to determine the absolute purity of a CHDI-390576 sample.

Instrumentation and Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• High-purity internal standard (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., DMSO-d₆)

• CHDI-390576 sample

• Analytical balance

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the CHDI-390576 sample (e.g., 10 mg).

  • Accurately weigh a specific amount of the internal standard (e.g., 5 mg).

  • Dissolve both the sample and the internal standard in a known volume of the deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

• Data Analysis:

  • Integrate a well-resolved signal from CHDI-390576 and a well-resolved signal from the internal standard.

  • Calculate the purity of the CHDI-390576 sample using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizations

Experimental Workflow for Purity Assessment

Caption: Workflow for assessing the purity of a CHDI-390576 sample.

Logical Relationship of Purity Assessment Techniques

Caption: Relationship between analytical techniques for purity assessment.

Signaling Pathway of CHDI-390576

Caption: Simplified signaling pathway of CHDI-390576 as a Class IIa HDAC inhibitor.

References

• 1. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Learn how to conduct structural analysis of impurities in pharmaceuticals | Separation Science [sepscience.com]
• 3. pubsapp.acs.org [pubsapp.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. emerypharma.com [emerypharma.com]
• 6. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]

CHDI-390576 Technical Support Center: Interpreting Unexpected Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using CHDI-390576. Here, we address potential unexpected results and provide detailed experimental protocols and data interpretation.

Frequently Asked Questions (FAQs)

Q1: We are not observing the expected increase in histone acetylation after treating our cells with CHDI-390576. What could be the reason?

A1: This is a common query. While CHDI-390576 is a potent inhibitor of class IIa Histone Deacetylases (HDACs), several factors might contribute to a lack of detectable change in global histone acetylation:

• Substrate Specificity: Class IIa HDACs have limited deacetylase activity towards histones compared to class I HDACs. Their primary function involves interacting with and repressing the activity of transcription factors like MEF2. Therefore, a significant global change in histone acetylation might not be the most prominent downstream effect.

• Cell Type Specificity: The expression levels of class IIa HDACs and their interacting partners can vary significantly between different cell lines. Your cell line of interest may have low levels of class IIa HDACs.

• Antibody Selection: The antibodies used for Western blotting may not be optimal for detecting changes in the specific histone acetylation marks modulated by class IIa HDAC activity.

• Compound Integrity and Concentration: Ensure the compound is properly stored and that the final concentration in your experiment is sufficient to inhibit the target enzymes.

Troubleshooting Steps:

• Confirm Target Engagement: Instead of global histone acetylation, we recommend assessing the acetylation of known non-histone substrates of class IIa HDACs or measuring the direct engagement of CHDI-390576 with its targets.

• Verify Class IIa HDAC Expression: Check the expression levels of HDAC4, HDAC5, HDAC7, and HDAC9 in your cell line using qPCR or Western blotting.

• Use a Positive Control: Treat a sensitive cell line with a well-characterized pan-HDAC inhibitor (e.g., Vorinostat or Panobinostat) to ensure your experimental setup can detect changes in histone acetylation.

• Optimize Antibody and Western Blotting Protocol: Use antibodies specific for acetylation marks known to be regulated by class IIa HDACs and optimize your Western blotting conditions.

Q2: We are observing unexpected cytotoxicity or a decrease in cell viability at concentrations where CHDI-390576 is expected to be selective. Why is this happening?

A2: While CHDI-390576 is highly selective, off-target effects or context-specific cellular responses can lead to unexpected cytotoxicity.

• Off-Target Effects: Although highly selective, at higher concentrations, CHDI-390576 might interact with other cellular targets. It's crucial to use the lowest effective concentration.

• Cell Line Sensitivity: The genetic and epigenetic background of your cell line can influence its sensitivity to HDAC inhibition. Some cell lines may be particularly dependent on pathways regulated by class IIa HDACs for survival.

• Prolonged Exposure: Continuous exposure to the inhibitor, even at selective concentrations, could lead to the accumulation of downstream effects that trigger cell death pathways.

Troubleshooting Steps:

• Perform a Dose-Response Curve: Determine the EC50 for cytotoxicity in your specific cell line to identify a suitable concentration range for your experiments.

• Time-Course Experiment: Assess cell viability at different time points to understand the kinetics of the cytotoxic effect.

• Investigate Apoptosis: Use assays like Annexin V/PI staining or caspase activity assays to determine if the observed cell death is due to apoptosis.

• Consider Off-Target Analysis: If the issue persists, consider investigating potential off-targets through techniques like chemical proteomics. A known off-target for some hydroxamic acid-based HDAC inhibitors is MBLAC2.[1]

Q3: The expression of our target gene, which is regulated by the MEF2 transcription factor, is not changing as expected after treatment with CHDI-390576. What could be the issue?

A3: The regulation of gene expression is complex, and the lack of an expected change in your target gene could be due to several reasons.

• Redundant Pathways: Other transcription factors or signaling pathways might be compensating for the inhibition of the MEF2-HDAC interaction.

• Chromatin State: The baseline chromatin accessibility of your target gene's promoter and enhancer regions can influence its responsiveness to HDAC inhibition.

• Post-Translational Modifications: Other post-translational modifications on MEF2 or its co-regulators might be playing a more dominant role in regulating your gene of interest.

• Kinetics of Transcription: The timing of your analysis might not be optimal to capture the transcriptional changes.

Troubleshooting Steps:

• Confirm MEF2-HDAC Interaction: Verify that MEF2 interacts with class IIa HDACs in your cellular system using co-immunoprecipitation.

• Chromatin Immunoprecipitation (ChIP): Perform ChIP-qPCR to assess if CHDI-390576 treatment leads to an increase in histone acetylation at the promoter or enhancer regions of your target gene.

• Time-Course qPCR: Analyze the expression of your target gene at multiple time points after treatment to capture the full dynamic range of the transcriptional response.

• Pathway Analysis: Investigate other signaling pathways that are known to regulate your target gene to identify potential compensatory mechanisms.

Data Presentation

Table 1: In Vitro Potency of CHDI-390576

Target	IC50 (nM)
HDAC4	54
HDAC5	60
HDAC7	31
HDAC9	50

Source: Data compiled from multiple sources.[2][3]

Table 2: Selectivity Profile of CHDI-390576

Target	IC50 (µM)	Selectivity over Class IIa (Fold)
HDAC1	39.7	>500
HDAC2	>50	>500
HDAC3	25.8	>500
HDAC6	6.2	~150
HDAC8	9.1	~150

Source: Data compiled from multiple sources.[2][3]

Experimental Protocols

Western Blotting for Histone Acetylation

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors, as well as a pan-HDAC inhibitor (e.g., Trichostatin A) to preserve acetylation marks.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein lysate on a 4-20% Tris-glycine gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against specific acetylated histones (e.g., anti-acetyl-H3K9, anti-acetyl-H4K12) and a loading control (e.g., anti-H3, anti-GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Cell Viability Assay (MTS Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of CHDI-390576 for 24-72 hours.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the EC50.

Chromatin Immunoprecipitation (ChIP)

• Cross-linking: Cross-link protein-DNA complexes by adding formaldehyde (B43269) to the cell culture medium to a final concentration of 1% and incubating for 10 minutes at room temperature. Quench the reaction with glycine.

• Cell Lysis and Sonication: Lyse the cells and sonicate the chromatin to generate DNA fragments of 200-1000 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody against acetylated histones (e.g., anti-acetyl-H3) or a negative control IgG overnight at 4°C. Add protein A/G magnetic beads to pull down the antibody-protein-DNA complexes.

• Washing and Elution: Wash the beads to remove non-specific binding and elute the immunoprecipitated complexes.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links by heating and purify the DNA using a spin column.

• qPCR Analysis: Perform qPCR using primers specific for the promoter or enhancer regions of the target gene to quantify the enrichment of acetylated histones.

Mandatory Visualizations

Caption: Class IIa HDAC signaling pathway and the mechanism of action for CHDI-390576.

Caption: A logical workflow for troubleshooting unexpected results with CHDI-390576.

References

• 1. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]

CHDI-390576 toxicity in primary neuron cultures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using CHDI-390576 in primary neuron cultures. As a potent and selective class IIa histone deacetylase (HDAC) inhibitor, CHDI-390576 offers a targeted approach for studying neuronal function. However, as with any compound, understanding its potential for toxicity is crucial for accurate experimental design and interpretation.

Disclaimer: Limited public data is available on the specific toxicity of CHDI-390576 in primary neuron cultures. The following guidance is based on general principles of HDAC inhibition, cell culture, and neuropharmacology. Researchers should always perform their own dose-response experiments to determine the optimal non-toxic concentration for their specific neuronal cell type and experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected toxicity of CHDI-390576 in primary neurons?

A1: CHDI-390576 is a selective inhibitor of class IIa HDACs (HDAC4, 5, 7, and 9).[1][2][3][4] Generally, inhibition of class I HDACs (particularly HDAC3) is more commonly associated with neurotoxicity.[5][6] Given its high selectivity (>500-fold) for class IIa over class I HDACs, CHDI-390576 is predicted to have a lower potential for toxicity compared to pan-HDAC inhibitors.[1][2][4] However, at high concentrations or with prolonged exposure, off-target effects or exaggerated pharmacology could still lead to cytotoxicity. It is imperative to establish a therapeutic window with a dose-response curve for your specific neuronal culture system.

Q2: I am observing neuronal death after treatment with CHDI-390576. What are the possible causes?

A2: Several factors could contribute to neuronal death:

• High Concentration: The concentration of CHDI-390576 may be too high. It is crucial to perform a dose-response analysis to identify the optimal concentration.

• Solvent Toxicity: The vehicle used to dissolve CHDI-390576, typically DMSO, can be toxic to primary neurons, even at low concentrations. Ensure your final DMSO concentration is consistent across all conditions (including vehicle controls) and is at a level known to be tolerated by your neurons (typically ≤ 0.1%).

• Compound Precipitation: Poor solubility can lead to compound precipitation, causing non-specific stress and cell death. Ensure the compound is fully dissolved. Gentle warming or sonication may be required.[1]

• Extended Exposure: Continuous exposure, even to a non-toxic concentration, may become toxic over long durations. Consider pulse treatments or media changes to reduce cumulative exposure.

• Culture Health: The overall health of your primary neuron culture is critical. Stressed or unhealthy neurons are more susceptible to any experimental manipulation.

Q3: How can I distinguish between specific compound toxicity and non-specific effects?

A3: To differentiate between specific and non-specific toxicity, consider the following controls:

• Vehicle Control: This is the most critical control. It should contain the same final concentration of the solvent (e.g., DMSO) as your experimental conditions.

• Inactive Enantiomer/Structural Analog: If available, using a structurally similar but inactive compound can help determine if the observed effects are due to the specific pharmacology of CHDI-390576.

• Positive Control: Use a compound with a known neurotoxic mechanism (e.g., a high concentration of a pan-HDAC inhibitor like Trichostatin A, or glutamate (B1630785) for excitotoxicity) to validate your toxicity assay.

• Dose-Response Curve: Specific toxicity will typically show a sigmoidal dose-response relationship, whereas non-specific effects may have a very steep or erratic curve.

Q4: What is the recommended solvent and storage condition for CHDI-390576?

A4: CHDI-390576 is typically dissolved in DMSO to create a stock solution. For in vitro experiments, a suggested formulation for a working solution involves a mixture of DMSO, PEG300, Tween-80, and saline.[1] Stock solutions should be stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High neuronal death even at low concentrations of CHDI-390576.	1. High solvent (DMSO) concentration.2. Poor initial health of primary neuron culture.3. Compound precipitation in media.	1. Lower the final DMSO concentration to ≤ 0.1%. Ensure the vehicle control has the same DMSO concentration.2. Assess culture health before treatment using phase-contrast microscopy. Ensure proper seeding density and maturation.3. Prepare fresh dilutions from stock for each experiment. Visually inspect for precipitates after dilution in media.
Inconsistent results between experiments.	1. Inconsistent cell density or culture age.2. Variability in compound dilution.3. Repeated freeze-thaw cycles of the compound stock solution.	1. Standardize the days in vitro (DIV) for treatment and use a consistent seeding density.2. Use a calibrated pipette and perform serial dilutions carefully.3. Aliquot the stock solution after the initial preparation to avoid multiple freeze-thaw cycles.
No observable effect (positive or negative) on neurons.	1. Compound concentration is too low.2. The experimental endpoint is not sensitive to class IIa HDAC inhibition.3. Inactive compound due to improper storage or handling.	1. Increase the concentration of CHDI-390576. A full dose-response is recommended.2. Confirm target engagement by measuring the acetylation of known class IIa HDAC substrates.3. Purchase a new batch of the compound and store it properly.

Quantitative Data Summary

There is no publicly available quantitative data specifically detailing the toxicity of CHDI-390576 in primary neuron cultures. Researchers must generate this data empirically. The table below summarizes the known inhibitory concentrations for its intended targets.

Target	IC50 (nM)	Reference
HDAC4	54	[1][3][4]
HDAC5	60	[1][3][4]
HDAC7	31	[1][3][4]
HDAC9	50	[1][3][4]
Class I HDACs	>500-fold selectivity	[1][2][4]
HDAC6 (Class IIb)	~150-fold selectivity	[1][2][4]

Experimental Protocols

Protocol: Assessing Neurotoxicity of CHDI-390576 using a Lactate Dehydrogenase (LDH) Assay

This protocol provides a method to quantify cell death by measuring the release of LDH from damaged neurons into the culture medium.

Materials:

• Primary neuron cultures (e.g., cortical, hippocampal) at desired DIV

• CHDI-390576

• DMSO (cell culture grade)

• Neuron culture medium

• Commercially available LDH cytotoxicity assay kit

• 96-well clear-bottom cell culture plates

• Microplate reader

Methodology:

• Cell Plating: Plate primary neurons in a 96-well plate at a density optimized for your neuron type. Culture for the desired number of days (e.g., DIV 7-10) to allow for maturation.

• Compound Preparation:

  • Prepare a 10 mM stock solution of CHDI-390576 in DMSO. Aliquot and store at -80°C.

  • On the day of the experiment, perform serial dilutions of the stock solution in pre-warmed neuron culture medium to achieve final concentrations for the dose-response curve (e.g., 1 nM to 10 µM).

  • Prepare a vehicle control with the same final DMSO concentration as the highest compound concentration.

• Treatment:

  • Carefully remove half of the medium from each well and replace it with the medium containing the diluted compound or vehicle.

  • Include three control groups:

    • Untreated Control: Cells with fresh medium only.

    • Vehicle Control: Cells treated with the highest concentration of DMSO.

    • Maximum Lysis Control: Cells to be treated with the lysis buffer provided in the LDH kit (this determines 100% cell death).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• LDH Assay:

  • One hour before the end of the incubation, add lysis buffer to the "Maximum Lysis Control" wells.

  • Following the incubation period, carefully collect the supernatant from all wells and transfer to a new 96-well plate.

  • Perform the LDH assay on the supernatant according to the manufacturer's instructions. This typically involves adding a reaction mixture and incubating for 30 minutes at room temperature, protected from light.

• Data Analysis:

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

  • Calculate the percentage of cytotoxicity for each treatment using the following formula: % Cytotoxicity = 100 * (Experimental Value - Untreated Control) / (Maximum Lysis Control - Untreated Control)

  • Plot the % cytotoxicity against the log of the CHDI-390576 concentration to generate a dose-response curve and determine the TC50 (Toxic Concentration, 50%).

Visualizations

Caption: A workflow diagram for troubleshooting unexpected toxicity in primary neuron cultures.

Caption: A simplified diagram of CHDI-390576's mechanism of action on Class IIa HDACs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. rndsystems.com [rndsystems.com]
• 4. adooq.com [adooq.com]
• 5. Selective Toxicity by HDAC3 in Neurons: Regulation by Akt and GSK3β - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Complex neuroprotective and neurotoxic effects of histone deacetylases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Brain Delivery of CHDI-390576

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing CHDI-390576, a potent and selective class IIa histone deacetylase (HDAC) inhibitor, with a focus on optimizing its delivery to the brain.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments with CHDI-390576.

Issue	Potential Cause	Recommended Solution
Precipitation of CHDI-390576 during formulation	- Incorrect solvent ratio- Low temperature- Saturation limit exceeded	- Ensure accurate preparation of the formulation. A recommended formulation for in vivo use is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]- Gentle heating and/or sonication can aid in dissolution.[1]- Prepare fresh solutions for each experiment.
Low or variable brain concentrations of CHDI-390576	- Suboptimal formulation- Incorrect administration route- Animal-to-animal variability	- For oral administration, ensure the vehicle is appropriate. A formulation of 10% DMSO in corn oil has also been reported.[1]- Oral gavage is the recommended route of administration to achieve sustained brain exposure.[2]- Ensure consistent dosing technique and volume across all animals.
Inconsistent results in behavioral or molecular assays	- Insufficient target engagement- Off-target effects- Compound instability	- Confirm target engagement by measuring the acetylation of class IIa HDAC substrates in the brain tissue.- Be aware that as a hydroxamic acid-based inhibitor, CHDI-390576 could potentially interact with other zinc-dependent metalloenzymes. Metallo-beta-lactamase domain-containing protein 2 (MBLAC2) has been identified as a common off-target for hydroxamate drugs.[3][4]- Store stock solutions appropriately: -80°C for up to 6 months or -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles.
Observed toxicity or adverse effects in animals	- High dose- Vehicle toxicity	- Conduct a dose-response study to determine the optimal therapeutic window for your specific model.- Include a vehicle-only control group to rule out any adverse effects from the formulation itself.

Frequently Asked Questions (FAQs)

Formulation and Administration

• Q: What is the recommended formulation for in vivo oral administration of CHDI-390576? A: A commonly used formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. This formulation can achieve a solubility of at least 2.08 mg/mL.[1] Another option is 10% DMSO in corn oil.[1]

• Q: How should I prepare the in vivo formulation? A: To prepare the 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline formulation, first dissolve CHDI-390576 in DMSO to make a stock solution. Then, add the PEG300 and mix thoroughly. Next, add the Tween-80 and mix again. Finally, add the saline to reach the final volume and mix until you have a clear solution.[1]

• Q: What is the recommended route of administration for brain delivery? A: Oral administration has been shown to be effective in achieving significant brain exposure of CHDI-390576.[2]

Pharmacokinetics and Brain Penetration

• Q: What is the expected brain exposure of CHDI-390576 after oral administration? A: Following oral administration in mice, CHDI-390576 can achieve exposure levels in the brain that are in excess of its cellular class IIa HDAC IC50 values for approximately 8 hours.[2]

• Q: Is there publicly available quantitative data on the brain and plasma concentrations of CHDI-390576 at different doses and time points? A: While the CNS penetrance of CHDI-390576 is established, detailed public data on concentration-time curves in plasma and brain at various doses is limited. For precise experimental design, it is recommended to perform a pilot pharmacokinetic study in your specific animal model.

Mechanism of Action and Target Engagement

• Q: What is the mechanism of action of CHDI-390576? A: CHDI-390576 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs).[1] Class IIa HDACs are transcriptional corepressors that play a key role in activity-dependent gene regulation in the central nervous system.[4]

• Q: How can I confirm that CHDI-390576 is engaging its target in the brain? A: Target engagement can be assessed by measuring the acetylation status of known class IIa HDAC substrates in brain tissue lysates via Western blotting.

Potential Issues

• Q: Are there any known off-target effects of CHDI-390576? A: As a hydroxamic acid-based HDAC inhibitor, there is a potential for off-target effects on other zinc-containing metalloenzymes. One such identified off-target for this class of compounds is metallo-beta-lactamase domain-containing protein 2 (MBLAC2).[3][4] Researchers should consider this possibility when interpreting their results.

• Q: How is CHDI-390576 metabolized? A: The hydroxamic acid moiety of some HDAC inhibitors can be metabolized by carboxylesterases.[5][6] While specific metabolism data for CHDI-390576 is not readily available, this is a potential metabolic pathway to consider.

Experimental Protocols

In Vivo Formulation Preparation

• Objective: To prepare a solution of CHDI-390576 suitable for oral administration in mice.

• Materials:

  • CHDI-390576 powder

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Polyethylene glycol 300 (PEG300)

  • Tween-80

  • Saline (0.9% NaCl)

• Procedure:

  • Prepare a stock solution of CHDI-390576 in DMSO (e.g., 20.8 mg/mL).

  • In a sterile tube, add the required volume of the DMSO stock solution.

  • Add 4 volumes of PEG300 for every 1 volume of DMSO stock solution and mix thoroughly.

  • Add 0.5 volumes of Tween-80 for every 1 volume of DMSO stock solution and mix thoroughly.

  • Add 4.5 volumes of saline for every 1 volume of DMSO stock solution to reach the final desired concentration and mix until a clear solution is obtained.

Western Blot for Histone Acetylation in Brain Tissue

• Objective: To assess the in vivo target engagement of CHDI-390576 by measuring changes in histone acetylation in the brain.

• Materials:

  • Brain tissue from CHDI-390576- and vehicle-treated animals

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies against acetylated histones (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4) and total histones (e.g., anti-Histone H3)

  • Secondary antibodies (HRP-conjugated)

  • Chemiluminescent substrate

• Procedure:

  • Homogenize brain tissue in ice-cold lysis buffer.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

  • Denature protein samples by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities and normalize the acetylated histone signal to the total histone signal.

Visualizations

In vivo formulation preparation workflow for CHDI-390576.

Simplified signaling pathway of class IIa HDAC inhibition by CHDI-390576.

A typical experimental workflow for an in vivo study with CHDI-390576.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development and characterization of a CNS-penetrant benzhydryl hydroxamic acid class IIa histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Target deconvolution of HDAC pharmacopoeia reveals MBLAC2 as common off-target - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to CHDI-390576

A-Note About CHDI-390576: Information regarding a specific molecule designated "CHDI-390576" is not publicly available. This technical support guide has been developed based on the well-characterized mechanisms of resistance to a class of investigational anticancer agents known as PI3K/AKT/mTOR inhibitors. For the purpose of this guide, we will hypothesize that CHDI-390576 is a potent and selective inhibitor of this pathway.

This resource is intended for researchers, scientists, and drug development professionals who are encountering resistance to CHDI-390576 or similar targeted therapies in their cancer cell line models.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for CHDI-390576?

A1: CHDI-390576 is hypothesized to be a small molecule inhibitor targeting the Phosphatidylinositol 3-kinase (PI3K), Protein Kinase B (AKT), and/or the mammalian Target of Rapamycin (mTOR) signaling cascade. This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its hyperactivation is a common event in many human cancers.[1][2] By inhibiting this pathway, CHDI-390576 aims to halt tumor progression.

Q2: My cancer cell line, initially sensitive to CHDI-390576, has developed resistance. What are the common molecular mechanisms for this acquired resistance?

A2: Acquired resistance to PI3K/AKT/mTOR inhibitors like CHDI-390576 can arise through several mechanisms:

• Activation of Bypass Signaling Pathways: Cancer cells can compensate for the inhibition of the PI3K/AKT/mTOR pathway by upregulating parallel signaling cascades, most notably the RAS/RAF/MEK/ERK (MAPK) pathway.[2][3]

• Upregulation of Receptor Tyrosine Kinases (RTKs): Inhibition of AKT can lead to the activation of FOXO transcription factors, which in turn upregulate the expression of RTKs such as HER2, HER3, and IGF-1R.[1][4][5] This can reactivate the PI3K pathway or stimulate other survival pathways.

• Secondary Mutations in the PI3K Pathway: Although less common for acquired resistance compared to some other targeted therapies, mutations in components of the PI3K pathway downstream of the drug target could potentially confer resistance.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (MDR1), can actively pump CHDI-390576 out of the cell, reducing its intracellular concentration and efficacy.[6]

Q3: I am observing high variability in my cell viability assay results when treating with CHDI-390576. What could be the cause?

A3: High variability in cell viability assays can stem from several factors:

• Inconsistent Cell Seeding: Ensure a homogenous single-cell suspension before seeding to avoid clumps, which can lead to uneven cell distribution and variable results.

• Edge Effects: Cells in the outer wells of a microplate can experience different environmental conditions (e.g., evaporation) than those in the inner wells. To mitigate this, consider not using the outermost wells for experimental data or filling them with sterile PBS or media.

• Incomplete Drug Solubilization: Ensure CHDI-390576 is fully dissolved in the appropriate solvent (e.g., DMSO) before diluting it in culture medium. Precipitated drug will lead to inaccurate concentrations.

• Cell Line Instability: Cancer cell lines can be genetically unstable. Ensure you are using a consistent passage number for your experiments and periodically perform cell line authentication.

Troubleshooting Guides

Problem 1: No significant decrease in cell viability observed after treatment with CHDI-390576 in a previously sensitive cell line.

Possible Cause: Development of acquired resistance.

Troubleshooting Steps:

• Confirm Drug Activity: Test your current stock of CHDI-390576 on a known sensitive parental cell line to ensure the compound has not degraded.

• Perform a Dose-Response Curve: Generate a new IC50 curve for the resistant cells and compare it to the parental line. A significant rightward shift in the IC50 value indicates resistance.

• Investigate Bypass Pathways:

  • Western Blot Analysis: Probe for the activation of key proteins in the MAPK pathway (e.g., p-ERK, p-MEK) and for the upregulation of RTKs (e.g., p-HER2, p-IGF-1R) in both parental and resistant cells, with and without CHDI-390576 treatment.

  • Co-treatment with Inhibitors: Treat the resistant cells with a combination of CHDI-390576 and an inhibitor of a suspected bypass pathway (e.g., a MEK inhibitor). Restoration of sensitivity would suggest the involvement of that pathway.

• Assess Drug Efflux: Use a fluorescent substrate-based assay (e.g., with rhodamine 123) to determine if there is increased efflux pump activity in the resistant cells.

Problem 2: Western blot analysis shows incomplete inhibition of downstream PI3K pathway markers (e.g., p-AKT, p-S6K) after CHDI-390576 treatment in resistant cells.

Possible Cause: Reactivation of the PI3K pathway through feedback loops or bypass mechanisms.

Troubleshooting Steps:

• Time-Course Experiment: Perform a time-course experiment (e.g., 1, 6, 12, 24 hours) to observe the dynamics of pathway inhibition. You may see initial inhibition followed by a rebound in signaling.

• Examine Upstream RTKs: As mentioned, AKT inhibition can lead to FOXO-mediated upregulation of RTKs.[1][5] Use western blotting to check for increased phosphorylation of RTKs like HER2, HER3, and IGF-1R in the resistant cells following treatment.

• Co-Immunoprecipitation: If RTK upregulation is observed, perform co-immunoprecipitation to investigate the interaction between these RTKs and components of the PI3K pathway (e.g., the p85 regulatory subunit of PI3K).

• Combination Therapy: In your experimental model, test the combination of CHDI-390576 with an RTK inhibitor that targets the upregulated receptor.

Data Presentation

Table 1: Hypothetical IC50 Values for CHDI-390576 in Sensitive and Resistant Cancer Cell Lines

Cell Line	IC50 (nM) of CHDI-390576	Fold Resistance
Parental Sensitive Line	50	1
Resistant Sub-line 1	1500	30
Resistant Sub-line 2	2500	50

Table 2: Example Western Blot Densitometry Data (Relative Protein Levels)

Treatment	p-AKT (Relative Units)	p-ERK (Relative Units)
Parental Cells
Vehicle Control	1.00	1.00
CHDI-390576 (100 nM)	0.15	1.10
Resistant Cells
Vehicle Control	1.20	2.50
CHDI-390576 (100 nM)	0.80	3.00

Experimental Protocols

Cell Viability Assay (MTS Assay)

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of CHDI-390576 in complete culture medium at 2x the final desired concentrations. Remove the old medium from the wells and add 100 µL of the CHDI-390576 dilutions to the respective wells. Include vehicle control (e.g., DMSO) wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).

• MTS Reagent Addition: Add 20 µL of MTS reagent directly to each well.[7][8][9]

• Incubation: Incubate for 1-4 hours at 37°C, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells (medium and MTS reagent only) from all other absorbance readings. Plot the normalized absorbance against the log of the drug concentration to determine the IC50 value.

Western Blotting

• Cell Lysis: After treatment with CHDI-390576, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• Gel Electrophoresis: Separate the protein samples on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against your proteins of interest (e.g., p-AKT, AKT, p-ERK, ERK, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Co-Immunoprecipitation (Co-IP)

• Cell Lysis: Lyse cells in a non-denaturing Co-IP lysis buffer to preserve protein-protein interactions.

• Pre-clearing: Incubate the cell lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against your "bait" protein (e.g., HER2) overnight at 4°C.

• Complex Capture: Add protein A/G beads to the lysate-antibody mixture to capture the immune complexes.

• Washing: Wash the beads several times with Co-IP lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by western blotting using an antibody against your "prey" protein (e.g., p85 subunit of PI3K).

Visualizations

Caption: Potential mechanisms of resistance to CHDI-390576.

Caption: Workflow for troubleshooting CHDI-390576 resistance.

References

• 1. Mechanisms of Resistance to PI3K Inhibitors in Cancer: Adaptive Responses, Drug Tolerance and Cellular Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms of tumor resistance to PI3K-mTOR-targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. broadpharm.com [broadpharm.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Reference Data & Comparative Studies

A Comparative Analysis of CHDI-390576 and Alternative HDAC Inhibitors in Preclinical Models of Huntington's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of CHDI-390576 with other histone deacetylase (HDAC) inhibitors in animal models of Huntington's disease (HD). The information is compiled from publicly available preclinical data to assist researchers in evaluating potential therapeutic candidates.

Introduction to CHDI-390576 and the Role of HDAC Inhibition in Huntington's Disease

Huntington's disease is a neurodegenerative disorder characterized by the progressive loss of neurons, particularly in the striatum and cortex. One of the key pathological mechanisms implicated in HD is the dysregulation of gene transcription, partly due to the altered activity of histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, leading to a more condensed chromatin structure and transcriptional repression. In HD, the mutant huntingtin protein can interfere with the normal function of histone acetyltransferases (HATs) and HDACs, contributing to the observed transcriptional deficits.

HDAC inhibitors are a class of drugs that aim to correct this imbalance by increasing histone acetylation, thereby promoting a more open chromatin state and restoring the expression of genes essential for neuronal survival and function. CHDI-390576 is a potent, central nervous system (CNS) penetrant, and selective inhibitor of class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) that has been investigated for its therapeutic potential in HD.[1][2][3] This guide compares the preclinical efficacy of CHDI-390576 with other brain-penetrant HDAC inhibitors that have been evaluated in animal models of HD, including RGFP109 (a selective inhibitor of HDAC1 and HDAC3) and RGFP966 (a selective inhibitor of HDAC3).

Comparative Efficacy in Animal Models

The efficacy of CHDI-390576 and its alternatives has been primarily assessed in transgenic mouse models of Huntington's disease, such as the R6/2, R6/1, and N171-82Q lines. These models express a fragment of the human huntingtin gene with an expanded CAG repeat, leading to the development of a progressive neurological phenotype that recapitulates many features of the human disease. Key parameters evaluated in these studies include motor function, neuropathology, and molecular changes.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for CHDI-390576 and selected alternative HDAC inhibitors.

Table 1: In Vitro Potency and Selectivity of HDAC Inhibitors

Compound	Target HDACs	IC50 (nM)	Selectivity Profile
CHDI-390576	Class IIa	HDAC4: 54, HDAC5: 60, HDAC7: 31, HDAC9: 50[1][3]	>500-fold selective over class I HDACs.[1][2]
RGFP109	Class I	HDAC1: 60, HDAC3: 50[4][5][6]	Selective for HDAC1 and HDAC3.
RGFP966	Class I	HDAC3: 80[7][8]	Highly selective for HDAC3, with no significant inhibition of other HDACs at concentrations up to 15 µM.[7]
HDACi 4b	Class I	-	Primarily targets HDAC3.

Table 2: Efficacy in Huntington's Disease Mouse Models - Motor Function

Compound	Mouse Model	Dose and Administration	Key Motor Outcome	Results
CHDI-390576	R6/2	-	Open field activity	Significant increase in total and center distance traveled in both wild-type and R6/2 mice.[2]
RGFP109	R6/1	30 mg/kg, i.p., 5 days/week for 3 weeks	Accelerating Rotarod	Modest but significant improvement in motor skill learning.[9][10][11] Treated R6/1 mice showed a significant increase in latency to fall in the fourth trial compared to vehicle-treated R6/1 mice (153.3 ± 64.6 s vs 103.1 ± 40.0 s).[9][12]
RGFP966	N171-82Q	10 and 25 mg/kg, s.c., weekly for 12 weeks	Accelerating Rotarod	Significant improvement in Rotarod performance, particularly in female mice.[13][14][15]
HDACi 4b	R6/2 (~300 CAG)	Oral administration in drinking water	Not specified	A replication study did not find significant behavioral effects, though trends toward improvement were observed.[16][17]

Table 3: Efficacy in Huntington's Disease Mouse Models - Neuropathology

Compound	Mouse Model	Dose and Administration	Key Neuropathological Outcome	Results
CHDI-390576	-	-	-	Data not available
RGFP109	R6/1	30 mg/kg, i.p., 5 days/week for 3 weeks	Brain atrophy (volumetric MRI)	No significant effect on widespread brain atrophy.[9][10]
RGFP966	N171-82Q	10 and 25 mg/kg, s.c., weekly for 12 weeks	Striatal volume	Significantly prevented the decline in striatal volume. Vehicle-treated mice had a 19.3% reduction compared to wild-type, while RGFP966-treated mice had only a 5.9% reduction.[14]
HDACi 4b	R6/2 (~300 CAG)	Oral administration in drinking water	Striatal atrophy	Significantly attenuated gross brain-size decline and striatal atrophy.[18][19] Brains from treated mice were indistinguishable from wild-type mice.[19]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are summaries of the key experimental protocols used in the cited studies.

Animal Models

• R6/2 Mice: This transgenic model expresses exon 1 of the human huntingtin gene with a large CAG repeat expansion (~150-300 repeats). They exhibit a rapid and severe phenotype, with motor deficits appearing as early as 5-6 weeks of age and a lifespan of 13-15 weeks.

• R6/1 Mice: Similar to the R6/2 model, but with a smaller CAG repeat expansion (~115 repeats), leading to a less aggressive phenotype with a slower progression of motor and cognitive deficits.[20]

• N171-82Q Mice: This transgenic model expresses a longer N-terminal fragment of the human huntingtin protein with 82 glutamine repeats. They display a progressive neurological phenotype with motor dysfunction and a shorter lifespan.

Behavioral Assessments

• Accelerating Rotarod: This test is widely used to assess motor coordination and balance in rodents. The mouse is placed on a rotating rod that gradually accelerates, and the latency to fall is recorded. An improvement in performance is indicated by a longer time spent on the rod.

• Open Field Test: This test is used to evaluate general locomotor activity and anxiety-like behavior. The mouse is placed in an open arena, and its movements are tracked. Parameters measured include total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

Neuropathological Analysis

• Striatal Volume Measurement: Brains are collected, sectioned, and stained (e.g., with cresyl violet). The area of the striatum is then measured in serial sections, and the total volume is calculated using stereological methods. A reduction in striatal volume is a hallmark of Huntington's disease.

• Immunohistochemistry: This technique is used to visualize the presence and distribution of specific proteins in brain tissue. For example, antibodies against the mutant huntingtin protein can be used to detect and quantify aggregates, while antibodies against glial fibrillary acidic protein (GFAP) can be used to assess astrogliosis, a marker of neuroinflammation.

Gene Expression Analysis

• Quantitative Real-Time PCR (qRT-PCR): This method is used to measure the expression levels of specific genes of interest. RNA is extracted from brain tissue, reverse-transcribed into cDNA, and then amplified using gene-specific primers. The amount of amplified product is quantified in real-time, providing a measure of the initial amount of mRNA.

• Microarray Analysis: This high-throughput technique allows for the simultaneous measurement of the expression levels of thousands of genes. Labeled cDNA from experimental and control samples is hybridized to a microarray chip containing probes for a large number of genes. The intensity of the hybridization signal for each probe is proportional to the expression level of the corresponding gene.

Visualizations

Signaling Pathway of HDAC Inhibition

Caption: Mechanism of action of CHDI-390576 in modulating gene expression.

Experimental Workflow for Preclinical Efficacy Testing

Caption: Workflow for evaluating the efficacy of HDAC inhibitors in HD mouse models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. adooq.com [adooq.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. The Effects of Selective Inhibition of Histone Deacetylase 1 and 3 in Huntington’s Disease Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Effects of Selective Inhibition of Histone Deacetylase 1 and 3 in Huntington's Disease Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The Effects of Pharmacological Inhibition of Histone Deacetylase 3 (HDAC3) in Huntington’s Disease Mice | PLOS One [journals.plos.org]
• 14. The Effects of Pharmacological Inhibition of Histone Deacetylase 3 (HDAC3) in Huntington’s Disease Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Item - Summary of the HD phenotypes affected by RGFP966 treatment at different doses in N171-82Q transgenic mice. - Public Library of Science - Figshare [plos.figshare.com]
• 16. currents.plos.org [currents.plos.org]
• 17. Effects of the Pimelic Diphenylamide Histone Deacetylase Inhibitor HDACi 4b on the R6/2 and N171-82Q Mouse Models of Huntington’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The HDAC inhibitor 4b ameliorates the disease phenotype and transcriptional abnormalities in Huntington's disease transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The HDAC inhibitor 4b ameliorates the disease phenotype and transcriptional abnormalities in Huntington's disease transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Molecular and behavioral analysis of the R6/1 Huntington's disease transgenic mouse - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to CHDI-390576 and Other Class IIa HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the class IIa histone deacetylase (HDAC) inhibitor, CHDI-390576, with other notable inhibitors in its class. The information presented herein is supported by experimental data to facilitate informed decisions in research and drug development.

Introduction to Class IIa HDACs and Their Inhibition

Histone deacetylases are a class of enzymes that remove acetyl groups from lysine (B10760008) residues on histones and other proteins, playing a crucial role in the epigenetic regulation of gene expression. The HDAC family is divided into several classes, with Class IIa comprising HDAC4, HDAC5, HDAC7, and HDAC9. These enzymes are distinguished by their tissue-specific expression and their regulation through nucleocytoplasmic shuttling. Dysregulation of class IIa HDACs has been implicated in a variety of diseases, including neurodegenerative disorders like Huntington's disease, cardiovascular diseases, and cancer. Consequently, the development of selective class IIa HDAC inhibitors is an area of intense research.

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class IIa HDAC inhibitor.[1] Its high selectivity for class IIa HDACs over other HDAC classes makes it a valuable tool for studying the specific roles of these enzymes and a promising therapeutic candidate. This guide compares the performance of CHDI-390576 with other well-characterized class IIa HDAC inhibitors.

Data Presentation: Inhibitory Activity and Selectivity

The following table summarizes the in vitro potency and selectivity of CHDI-390576 against other class IIa HDAC inhibitors. Lower IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) values indicate greater potency.

Inhibitor	Target Class	HDAC4	HDAC5	HDAC7	HDAC9	Selectivity over Class I HDACs	Selectivity over HDAC6 (Class IIb)	Reference
CHDI-390576	Class IIa	IC50: 54 nM	IC50: 60 nM	IC50: 31 nM	IC50: 50 nM	>500-fold	~150-fold	[1][2]
TMP195	Class IIa	Ki: 59 nM	Ki: 60 nM	Ki: 26 nM	Ki: 15 nM	>100-fold	>100-fold	[3][4]
RGFP966	Primarily Class I (HDAC3)	>15 µM	>15 µM	>15 µM	>15 µM	Selective for HDAC3 (IC50: 80 nM)	>15 µM	[5][6]

Pharmacokinetic and Pharmacodynamic Properties

A crucial aspect of drug development is understanding the absorption, distribution, metabolism, and excretion (ADME) profile of a compound, as well as its effect on the target in a living organism.

Inhibitor	Key Pharmacokinetic/Pharmacodynamic Features	Reference
CHDI-390576	CNS penetrant. Orally bioavailable. In a mouse model of Huntington's disease, it demonstrated the ability to increase open field measures of total and center distance and rearing.[1]	[1]
TMP195	In mouse models, intraperitoneal administration of 50 mg/kg has been shown to be effective.[7] It has been observed to reduce tumor burden and alleviate acute kidney injury in preclinical studies.[7][8]	[6][7][8]
RGFP966	Can penetrate the blood-brain barrier.[6] In a mouse model of Huntington's disease, it improved motor deficits and had neuroprotective effects.[9][10]	[6][9][10]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of HDAC inhibitors are provided below.

In Vitro HDAC Inhibition Assay (Fluorometric)

This protocol is used to determine the potency of inhibitors against specific HDAC isoforms.

Materials:

• Recombinant human HDAC enzymes (HDAC4, 5, 7, 9, etc.)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (e.g., Trypsin in assay buffer with Trichostatin A to stop the HDAC reaction)

• Test inhibitors (e.g., CHDI-390576) dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test inhibitor in DMSO.

• In the wells of a 96-well plate, add the assay buffer, the diluted inhibitor (or DMSO for control), and the recombinant HDAC enzyme.

• Incubate the plate at 37°C for a pre-determined time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the fluorogenic HDAC substrate to each well.

• Incubate the plate at 37°C for a specific duration (e.g., 60 minutes).

• Stop the reaction by adding the developer solution. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot Analysis for Histone Acetylation

This method is used to assess the effect of HDAC inhibitors on the acetylation status of histones in cells.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• Test HDAC inhibitor

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Seed cells in culture plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the HDAC inhibitor or vehicle (DMSO) for a specified time.

• Harvest the cells and lyse them using lysis buffer.

• Determine the protein concentration of the cell lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the acetylated histone overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• To ensure equal loading, the membrane can be stripped and re-probed with an antibody against total histone H3.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of HDAC inhibitors on cultured cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• Test HDAC inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a specific density and allow them to attach overnight.

• Treat the cells with serial dilutions of the HDAC inhibitor for the desired duration (e.g., 24, 48, or 72 hours).

• After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Mandatory Visualization

Caption: Class IIa HDAC Signaling Pathway and Inhibition.

Caption: Experimental Workflow for HDAC Inhibitor Evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Class IIa HDAC inhibitor TMP195 alleviates lipopolysaccharide-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT (Assay protocol [protocols.io]
• 9. The Effects of Pharmacological Inhibition of Histone Deacetylase 3 (HDAC3) in Huntington’s Disease Mice | PLOS One [journals.plos.org]
• 10. The Effects of Pharmacological Inhibition of Histone Deacetylase 3 (HDAC3) in Huntington's Disease Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HDAC Inhibitors: CHDI-390576 and Trichostatin A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent histone deacetylase (HDAC) inhibitors: CHDI-390576, a selective class IIa HDAC inhibitor, and Trichostatin A (TSA), a broad-spectrum pan-HDAC inhibitor. This comparison is supported by experimental data to inform researchers in their selection of appropriate tools for epigenetic research and therapeutic development.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from lysine (B10760008) residues on histones and other proteins.[1] Dysregulation of HDAC activity is implicated in various diseases, including cancer and neurodegenerative disorders, making HDAC inhibitors a promising class of therapeutic agents.[2]

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant class IIa HDAC inhibitor.[3][4] It exhibits high selectivity for HDAC4, HDAC5, HDAC7, and HDAC9.[3][5] This selectivity is attributed to its unique chemical structure, which allows it to interact with a specific lower pocket in the active site of class IIa HDACs.[6]

Trichostatin A (TSA) is a natural product derived from Streptomyces hygroscopicus and one of the most well-characterized pan-HDAC inhibitors.[2] It potently inhibits class I and II HDACs by chelating the zinc ion in the enzyme's active site.[7][8] Its broad activity has made it a valuable tool for studying the general effects of HDAC inhibition.

Mechanism of Action and Selectivity

The primary distinction between CHDI-390576 and TSA lies in their selectivity for different HDAC isoforms.

CHDI-390576 is highly selective for class IIa HDACs (HDAC4, 5, 7, and 9) .[3][5] These HDACs act as transcriptional corepressors by interacting with transcription factors such as Myocyte Enhancer Factor-2 (MEF2).[3][9] By inhibiting class IIa HDACs, CHDI-390576 can modulate the expression of genes regulated by these pathways.[10]

Trichostatin A is a pan-inhibitor of class I and class II HDACs .[2][7] This broad-spectrum activity affects a wider range of cellular processes, including cell cycle progression, apoptosis, and inflammation, through the modulation of various signaling pathways like NF-κB and p53.[7][11][12]

Data Presentation: Quantitative Comparison

The following tables summarize the inhibitory activity of CHDI-390576 and TSA against various HDAC isoforms. It is important to note that these values are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Inhibitory Activity (IC50) of CHDI-390576

HDAC Isoform	IC50 (nM)	Selectivity	Reference
HDAC4	54	>500-fold vs. Class I (HDAC1, 2, 3)	[3][5]
HDAC5	60	>500-fold vs. Class I (HDAC1, 2, 3)	[3][5]
HDAC7	31	>500-fold vs. Class I (HDAC1, 2, 3)	[3][5]
HDAC9	50	>500-fold vs. Class I (HDAC1, 2, 3)	[3][5]
HDAC1	>30,000	~150-fold vs. HDAC8 and HDAC6	[3][5]
HDAC2	>30,000	~150-fold vs. HDAC8 and HDAC6	[3][5]
HDAC3	>30,000	~150-fold vs. HDAC8 and HDAC6	[3][5]
HDAC6	~4,650	~150-fold vs. HDAC8 and HDAC6	[3][5]
HDAC8	~4,650	~150-fold vs. HDAC8 and HDAC6	[3][5]

Table 2: Inhibitory Activity (IC50) of Trichostatin A (TSA)

HDAC Isoform	IC50 (nM)	Selectivity	Reference
HDAC1	~20	Pan-inhibitor of Class I and II HDACs	[8]
HDAC3	~20	Pan-inhibitor of Class I and II HDACs	[8]
HDAC4	~20	Pan-inhibitor of Class I and II HDACs	[8]
HDAC6	~20	Pan-inhibitor of Class I and II HDACs	[8]
HDAC10	~20	Pan-inhibitor of Class I and II HDACs	[8]
HDAC (HeLa	~1.8	Pan-inhibitor of Class I and II HDACs	[13]
Nuclear Extract)

Signaling Pathways

The distinct selectivity profiles of CHDI-390576 and TSA result in the modulation of different downstream signaling pathways.

CHDI-390576: Targeting the MEF2 Pathway

CHDI-390576's inhibition of class IIa HDACs directly impacts the MEF2 transcription factor pathway. Class IIa HDACs normally bind to MEF2, repressing its transcriptional activity. By inhibiting these HDACs, CHDI-390576 allows for the activation of MEF2-dependent gene expression, which is involved in neuronal survival and plasticity.[14][15]

Caption: CHDI-390576 inhibits Class IIa HDACs, relieving MEF2 repression.

Trichostatin A: Broad Impact on Multiple Pathways

TSA's pan-HDAC inhibition leads to widespread changes in gene expression, affecting multiple signaling pathways. Notably, TSA has been shown to modulate the NF-κB and p53 pathways, which are critical in inflammation, cell cycle control, and apoptosis.[7][12][16]

Caption: TSA broadly inhibits HDACs, impacting NF-κB, p53, and other pathways.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative protocols for key assays used to evaluate HDAC inhibitors.

HDAC Activity Assay (Fluorometric)

This assay measures the enzymatic activity of HDACs and the inhibitory potential of compounds.

Workflow:

Caption: Workflow for a typical fluorometric HDAC activity assay.

Detailed Protocol:

• Reagent Preparation : Prepare working solutions of recombinant HDAC enzyme, a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC), and the test inhibitor (CHDI-390576 or TSA) in a suitable assay buffer.

• Reaction Setup : In a 96-well plate, add the HDAC enzyme to wells containing serial dilutions of the inhibitor or vehicle control.

• Initiation : Start the reaction by adding the fluorogenic substrate to all wells.

• Incubation : Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Development : Stop the enzymatic reaction and develop the fluorescent signal by adding a developer solution containing trypsin and a potent HDAC inhibitor like TSA (to stop further deacetylation). Trypsin cleaves the deacetylated substrate, releasing a fluorescent molecule (AMC).

• Measurement : Read the fluorescence intensity using a microplate reader at an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 460 nm.

• Data Analysis : Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This assay determines the effect of HDAC inhibitors on the metabolic activity of cultured cells, which is an indicator of cell viability.

Workflow:

Caption: Workflow for a typical MTT cell viability assay.

Detailed Protocol:

• Cell Seeding : Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment : Treat the cells with a range of concentrations of CHDI-390576 or TSA. Include a vehicle control (e.g., DMSO).

• Incubation : Incubate the cells for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce MTT to formazan (B1609692) crystals.

• Solubilization : Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Measurement : Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[17]

Conclusion

CHDI-390576 and Trichostatin A represent two distinct classes of HDAC inhibitors with different selectivity profiles and mechanisms of action.

• CHDI-390576 is a highly selective tool for investigating the specific roles of class IIa HDACs and their involvement in pathways like MEF2-dependent transcription. Its CNS penetrance also makes it a valuable candidate for studying neurodegenerative diseases.[3][4]

• Trichostatin A serves as a powerful, broad-spectrum research tool for studying the general consequences of pan-HDAC inhibition . Its extensive characterization provides a strong foundation for understanding the diverse roles of HDACs in cellular function.[2][7]

The choice between these two inhibitors will depend on the specific research question. For targeted validation of class IIa HDACs as therapeutic targets, CHDI-390576 is the more appropriate choice. For exploratory studies on the overall effects of HDAC inhibition, TSA remains a cornerstone compound. Further head-to-head comparative studies under standardized conditions will be invaluable for a more definitive understanding of their relative performance.

References

• 1. Next-generation of selective histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Histone Deacetylase Inhibitor Trichostatin A Reduces Endothelial Cell Proliferation by Suppressing STAT5A-Related Gene Transcription [frontiersin.org]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. | BioWorld [bioworld.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. The histone deacetylase inhibitor Trichostatin A modulates CD4+ T cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential response of cancer cells to HDAC inhibitors trichostatin A and depsipeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the function of class IIa HDACs by blocking their interaction with MEF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. HDAC inhibitor trichostatin A suppresses osteoclastogenesis by upregulating the expression of C/EBP-β and MKP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The histone deacetylase inhibitor trichostatin A induces cell cycle arrest and apoptosis in colorectal cancer cells via p53-dependent and -independent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. Histone Deacetylase 3 Interacts with and Deacetylates Myocyte Enhancer Factor 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Association with Class IIa Histone Deacetylases Upregulates the Sumoylation of MEF2 Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Histone deacetylase inhibitor trichostatin A sustains sodium pervanadate-induced NF-kappaB activation by delaying IkappaBalpha mRNA resynthesis: comparison with tumor necrosis factor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Histone Deacetylase Inhibitor, Trichostatin A, Synergistically Enhances Paclitaxel-Induced Cytotoxicity in Urothelial Carcinoma Cells by Suppressing the ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: The Specificity of CHDI-390576 Versus Pan-HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of epigenetic modulation has been significantly shaped by the development of histone deacetylase (HDAC) inhibitors. While pan-HDAC inhibitors have demonstrated therapeutic potential, their broad activity across multiple HDAC isoforms can lead to off-target effects and associated toxicities. The development of isoform-selective inhibitors represents a critical advancement in the field, promising enhanced therapeutic windows and a more nuanced understanding of the biological roles of individual HDACs. This guide provides a detailed comparison of CHDI-390576, a selective Class IIa HDAC inhibitor, with pan-HDAC inhibitors, supported by quantitative data, experimental methodologies, and visual representations of key concepts.

Quantitative Comparison of Inhibitor Specificity

The inhibitory activity of CHDI-390576 and representative pan-HDAC inhibitors, Vorinostat (SAHA) and Panobinostat (B1684620), against a panel of HDAC isoforms is summarized below. The data highlights the distinct selectivity profile of CHDI-390576.

HDAC Isoform	CHDI-390576 IC50 (nM)	Vorinostat (SAHA) IC50 (nM)	Panobinostat IC50 (nM)
Class I
HDAC1	>39,700[1]	10	<13.2[2]
HDAC2	-	-	<13.2[2]
HDAC3	>25,800[1]	20	<13.2[2]
HDAC8	>9,100[1]	-	Mid-nanomolar range[2]
Class IIa
HDAC4	54[1]	-	Mid-nanomolar range[2]
HDAC5	60[1]	-	<13.2[2]
HDAC7	31[1]	-	Mid-nanomolar range[2]
HDAC9	50[1]	-	<13.2[2]
Class IIb
HDAC6	>6,200[1]	-	<13.2[2]
HDAC10	-	-	<13.2[2]
Class IV
HDAC11	-	-	<13.2[2]

Note: IC50 values can vary between different studies and assay conditions. The data presented is a representative compilation from multiple sources.

As the data illustrates, CHDI-390576 is a potent inhibitor of Class IIa HDACs (HDAC4, 5, 7, and 9) with IC50 values in the low nanomolar range.[1] Crucially, it exhibits over 500-fold selectivity for Class IIa HDACs compared to Class I HDACs (HDAC1 and 3) and approximately 150-fold selectivity over HDAC8 and the Class IIb isoform, HDAC6.[1] In stark contrast, pan-HDAC inhibitors like Vorinostat and Panobinostat demonstrate broad activity across Class I, II, and IV HDACs, with Panobinostat being one of the most potent pan-HDAC inhibitors described.[2]

Signaling Pathways and Specificity

The differential specificity of these inhibitors has profound implications for their effects on cellular signaling. Pan-HDAC inhibitors, by targeting a wide array of HDACs, can induce widespread changes in gene expression and protein acetylation, impacting numerous cellular processes. This broad activity, while potentially beneficial in certain therapeutic contexts, also carries the risk of significant side effects.

Selective inhibitors like CHDI-390576 allow for the targeted interrogation and modulation of pathways specifically regulated by Class IIa HDACs. These enzymes are known to play key roles in cellular processes such as cell differentiation, proliferation, and survival.

Caption: Specificity of CHDI-390576 vs. Pan-HDAC Inhibitors.

Experimental Protocols

The determination of HDAC inhibitor specificity and potency relies on robust and well-controlled in vitro enzymatic assays. Below is a generalized protocol for a fluorometric HDAC activity assay, a common method used in the field.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific recombinant human HDAC enzyme.

Materials:

• Recombinant human HDAC enzymes (e.g., HDAC1, HDAC4, etc.)

• Fluorogenic HDAC substrate (e.g., a peptide containing an acetylated lysine (B10760008) residue linked to a fluorophore like 7-amino-4-methylcoumarin (B1665955) (AMC))

• Assay Buffer (typically containing Tris-HCl, NaCl, KCl, and MgCl2 at a physiological pH)

• Test compound (e.g., CHDI-390576 or a pan-HDAC inhibitor) dissolved in a suitable solvent (e.g., DMSO)

• Developer solution (containing a protease, such as trypsin, and a stop solution, which may include a potent pan-HDAC inhibitor like Trichostatin A to halt the enzymatic reaction)

• 96-well or 384-well black, flat-bottom microplates

• Microplate reader capable of fluorescence detection (e.g., excitation ~360 nm, emission ~460 nm for AMC-based substrates)

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in the assay buffer. A typical starting concentration might be 100 µM, with 10-point, 3-fold serial dilutions. Include a vehicle control (DMSO) and a positive control inhibitor.

• Enzyme and Substrate Preparation: Dilute the recombinant HDAC enzyme and the fluorogenic substrate to their optimal working concentrations in the assay buffer. These concentrations should be predetermined to ensure a linear reaction rate and a robust signal-to-background ratio.

• Assay Reaction: In the microplate, add the following to each well in the specified order:

  • Assay Buffer

  • Test compound dilution or control

  • Diluted HDAC enzyme

• Pre-incubation: Incubate the plate at room temperature for a short period (e.g., 10-15 minutes) to allow the compound to interact with the enzyme.

• Reaction Initiation: Add the diluted fluorogenic substrate to each well to start the enzymatic reaction.

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes). The incubation time should be within the linear range of the reaction.

• Reaction Termination and Signal Development: Add the developer solution to each well. The developer serves two purposes: the stop solution halts the HDAC enzymatic activity, and the protease cleaves the deacetylated substrate, releasing the fluorophore.

• Fluorescence Measurement: Incubate the plate at room temperature for a brief period (e.g., 15 minutes) to allow for complete development of the fluorescent signal. Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: A typical workflow for assessing HDAC inhibitor potency.

Conclusion

CHDI-390576 represents a significant step forward in the development of targeted epigenetic therapies. Its high selectivity for Class IIa HDACs offers a powerful tool for dissecting the specific roles of these enzymes in health and disease, with the potential for a more favorable safety profile compared to pan-HDAC inhibitors. The data and methodologies presented in this guide are intended to provide researchers with a clear and objective comparison to inform their research and drug development efforts. The continued exploration of isoform-selective HDAC inhibitors holds great promise for advancing our understanding of epigenetic regulation and for the development of novel therapeutics for a range of diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Profile of panobinostat and its potential for treatment in solid tumors: an update - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of CHDI-390576 Efficacy in Genetic Models of Huntington's Disease: A Comparative Guide

This guide provides a comparative analysis of the selective class IIa histone deacetylase (HDAC) inhibitor, CHDI-390576, against established genetic models of Huntington's disease (HD). The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource for cross-validating the therapeutic potential of CHDI-390576. This document summarizes available data, outlines experimental protocols, and visualizes key biological pathways and workflows.

Introduction

Huntington's disease is a neurodegenerative disorder caused by a CAG trinucleotide repeat expansion in the huntingtin gene, leading to the production of mutant huntingtin protein (mHTT). This protein contributes to neuronal dysfunction and death, manifesting in a range of motor, cognitive, and psychiatric symptoms. One of the pathological mechanisms implicated in HD is the dysregulation of gene transcription, partly due to aberrant histone acetylation.

CHDI-390576 is a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa HDACs, specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1] By inhibiting these enzymes, CHDI-390576 aims to restore normal histone acetylation and ameliorate the transcriptional dysregulation observed in HD. Genetic mouse models of HD, such as the R6/2 line, express fragments of the human mHTT gene and recapitulate many of the disease's phenotypes, serving as a crucial platform for preclinical testing of therapeutic agents.

Experimental Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of a therapeutic compound like CHDI-390576 in a genetic mouse model of Huntington's disease.

Preclinical cross-validation workflow.

Signaling Pathway of Class IIa HDACs in Huntington's Disease

The diagram below depicts the putative signaling pathway affected by CHDI-390576 in the context of Huntington's disease. In HD, mHTT can interfere with transcriptional co-activators and promote the activity of transcriptional co-repressors, including class IIa HDACs. Inhibition of these HDACs by CHDI-390576 is hypothesized to restore the expression of genes crucial for neuronal survival and function.

Targeted signaling pathway of CHDI-390576.

Data Presentation: CHDI-390576 vs. R6/2 Genetic Model

Quantitative data from the primary study on CHDI-390576 in the R6/2 mouse model is not publicly available in its entirety. The abstract of the key publication indicates that CHDI-390576 "causes a significant increase in open field measures of total and center distance in WT mice and in total and center rearing in both WT and R6/2 mice". The following table provides a qualitative and quantitative comparison based on this information and established phenotypes of the R6/2 model from other studies.

Parameter	Typical Phenotype in R6/2 Mice (Vehicle Control)	Reported Effect of CHDI-390576 in R6/2 Mice	Supporting Data from a Representative R6/2 Study
General Locomotor Activity	Progressive decrease in total distance traveled in the open field.	Significant increase in total distance traveled.	R6/2 mice show significantly lower activity (track length) compared to wild-type mice.[2]
Exploratory Behavior	Significant reduction in rearing frequency.	Significant increase in total and center rearing.	R6/2 mice exhibit significantly less exploration (rearing) than wild-type mice.[2]
Anxiety-like Behavior	Altered patterns of exploration, often with increased thigmotaxis (wall-hugging).	Significant increase in distance traveled in the center of the open field.	Not explicitly quantified in the provided data, but altered exploration is a known phenotype.

Experimental Protocols

Below are detailed methodologies for key experiments relevant to the cross-validation of CHDI-390576.

1. Animal Models

• Genetic Model: Transgenic R6/2 mice expressing exon 1 of the human huntingtin gene with an expanded CAG repeat. Wild-type littermates are used as controls.

• Housing: Mice are housed under a 12-hour light/dark cycle with ad libitum access to food and water.

2. Drug Administration

• Compound: CHDI-390576 is dissolved in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[3]

• Dosing: The compound is administered orally (e.g., by gavage) at a predetermined dose and frequency. A vehicle-only group serves as the control.

3. Open-Field Test

• Apparatus: A square arena (e.g., 40 cm x 40 cm x 30 cm) made of non-reflective material. The arena is typically divided into a central zone and a peripheral zone.

• Procedure:

  • Acclimatize mice to the testing room for at least 30 minutes before the test.

  • Gently place the mouse in the center of the open-field arena.

  • Record the animal's activity for a set duration (e.g., 10-30 minutes) using an automated video-tracking system.

  • Clean the arena thoroughly with 70% ethanol (B145695) between each trial to eliminate olfactory cues.

• Measures:

  • Total distance traveled: A measure of general locomotor activity.

  • Distance traveled in the center: An indicator of anxiety-like behavior (less time in the center suggests higher anxiety).

  • Rearing frequency: The number of times the mouse stands on its hind legs, reflecting exploratory behavior.

4. Post-mortem Analysis

• Tissue Collection: At the end of the study, mice are euthanized, and brain tissue is collected.

• Histology: Brain sections are stained to assess neuronal integrity, mutant huntingtin aggregation, and other pathological hallmarks of HD.

• Biomarker Analysis: Techniques such as Western blotting or ELISA can be used to measure levels of specific proteins (e.g., acetylated histones) to confirm the mechanism of action of CHDI-390576.

Conclusion

The available evidence suggests that the selective class IIa HDAC inhibitor, CHDI-390576, shows promise in ameliorating some of the key motor and exploratory deficits observed in the R6/2 genetic model of Huntington's disease. The reported increases in locomotor activity and rearing behavior in treated R6/2 mice directly counteract the progressive decline typically seen in this model. Further studies providing detailed quantitative data and exploring a wider range of behavioral and neuropathological endpoints are warranted to fully validate the therapeutic potential of CHDI-390576 for Huntington's disease.

References

• 1. Understanding the Role of Histone Deacetylase and their Inhibitors in Neurodegenerative Disorders: Current Targets and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rcsb.org [rcsb.org]

Independent Verification of CHDI-390576's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of CHDI-390576, a selective Class IIa histone deacetylase (HDAC) inhibitor, with alternative therapeutic strategies for Huntington's Disease (HD). The information presented is based on independently verifiable experimental data to assist researchers in evaluating its mechanism of action and performance.

Executive Summary

CHDI-390576 is a potent and central nervous system (CNS) penetrant inhibitor of Class IIa HDACs, which are implicated in the transcriptional dysregulation observed in Huntington's Disease. This guide compares its in vitro potency and selectivity with another selective Class IIa HDAC inhibitor, TMP269, as well as providing context with other therapeutic modalities for HD, including a Class I HDAC inhibitor (RGFP966), a pan-HDAC inhibitor (SAHA), Vesicular Monoamine Transporter 2 (VMAT2) inhibitors, and an antisense oligonucleotide (tominersen).

Comparative Analysis of In Vitro Potency and Selectivity

The primary mechanism of action for CHDI-390576 is the selective inhibition of Class IIa HDAC enzymes. The following table summarizes the half-maximal inhibitory concentrations (IC50) of CHDI-390576 and a comparable Class IIa inhibitor, TMP269, against individual HDAC isoforms. Lower IC50 values indicate greater potency.

Compound	HDAC4 (nM)	HDAC5 (nM)	HDAC7 (nM)	HDAC9 (nM)	Class I HDACs (HDAC1, 2, 3)	HDAC6 (Class IIb)	HDAC8 (Class I)
CHDI-390576	54	60	31	50	>500-fold selective over Class I	~150-fold selective over HDAC6	~150-fold selective over HDAC8
TMP269	157	97	43	23	Highly selective	Highly selective	Highly selective

Table 1: In Vitro Inhibitory Activity of Class IIa HDAC Inhibitors. Data compiled from multiple sources.[1][2][3][4] CHDI-390576 demonstrates potent inhibition of all four Class IIa HDACs with significant selectivity over other HDAC classes.[5] TMP269 also shows high potency and selectivity for Class IIa HDACs.[1][2][3][4]

Comparison with Other Therapeutic Strategies for Huntington's Disease

While CHDI-390576 targets the epigenetic dysregulation in HD, other therapeutic approaches focus on different aspects of the disease pathology.

Therapeutic Agent	Mechanism of Action	Key Experimental Findings
RGFP966 (Class I HDAC inhibitor)	Selectively inhibits HDAC3.	Improves motor deficits and reduces striatal volume loss in the N171-82Q transgenic mouse model of HD at doses of 10 and 25 mg/kg.[6][7]
SAHA (pan-HDAC inhibitor)	Inhibits multiple HDAC classes (predominantly Class I and IIb).	Improves motor impairment in the R6/2 mouse model of HD. Chronic treatment leads to the degradation of HDAC4 in the cortex and brain stem.[3][8][9]
Tetrabenazine (B1681281) (VMAT2 inhibitor)	Reversibly inhibits VMAT2, leading to the depletion of monoamines (e.g., dopamine) from nerve terminals.	Approved for the treatment of chorea associated with Huntington's disease.[10]
Tominersen (Antisense Oligonucleotide)	Binds to huntingtin (HTT) mRNA, leading to its degradation by RNase H and subsequent reduction in the production of the huntingtin protein.	Demonstrates a dose-dependent reduction of mutant huntingtin protein in the cerebrospinal fluid of patients with early-stage HD.[11]

Table 2: Overview of Alternative Therapeutic Strategies for Huntington's Disease.

Experimental Protocols

This section details the methodologies for key experiments used to characterize HDAC inhibitors and other compounds.

HDAC Activity Assays

A. Luminogenic HDAC-Glo™ I/II Assay (for broad HDAC activity)

This assay measures the activity of Class I and II HDACs from purified enzymes, cell extracts, or directly in cultured cells.[12]

• Principle: An acetylated, cell-permeant luminogenic peptide substrate is deacetylated by HDACs. A developer reagent containing a protease then cleaves the deacetylated substrate, releasing aminoluciferin, which is quantified in a luciferase reaction. The resulting luminescence is proportional to HDAC activity.[12]

• Protocol Outline:

  • Prepare serial dilutions of the test compound.

  • Add the compound dilutions to wells containing the HDAC enzyme source (e.g., cell lysate or purified enzyme).

  • Add the HDAC-Glo™ I/II Reagent, which contains the substrate and developer.

  • Incubate at room temperature for 15-45 minutes.[13]

  • Measure luminescence using a plate reader.

  • Calculate IC50 values from the dose-response curves.

B. Fluorometric HDAC Activity Assay (for isoform selectivity)

This method allows for the determination of inhibitory activity against specific HDAC isoforms.

• Principle: A fluorogenic substrate, such as Boc-Lys(Ac)-AMC, is deacetylated by a specific recombinant HDAC isozyme. A developing agent (e.g., trypsin) then cleaves the deacetylated substrate, releasing a fluorescent molecule (AMC), which can be quantified.[9]

• Protocol Outline:

  • Prepare a reaction mixture containing the assay buffer, a specific recombinant HDAC enzyme, and the test compound at various concentrations.

  • Initiate the reaction by adding the fluorogenic HDAC substrate.

  • Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).[14]

  • Stop the reaction and add the developer solution.

  • Incubate at room temperature to allow for the release of the fluorophore.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 355/460 nm).[15]

  • Determine IC50 values by plotting the fluorescence signal against the inhibitor concentration.

Target Engagement Assays

A. NanoBRET™ Target Engagement Assay

This live-cell assay quantifies the binding of a compound to its target protein.[16][17]

• Principle: The target protein is expressed as a fusion with NanoLuc® luciferase. A cell-permeable fluorescent tracer that binds to the target protein is added, leading to Bioluminescence Resonance Energy Transfer (BRET) when in close proximity to the NanoLuc® enzyme. A test compound that binds to the target will compete with the tracer, resulting in a loss of the BRET signal.[16][17]

• Protocol Outline:

  • Transfect cells to express the NanoLuc®-HDAC fusion protein.

  • Seed the transfected cells into a multi-well plate.

  • Add serial dilutions of the test compound to the cells.

  • Add the NanoBRET™ tracer to all wells.

  • Add the Nano-Glo® substrate to initiate the luciferase reaction.

  • Measure both the donor (NanoLuc®) and acceptor (tracer) emission signals using a BRET-compatible plate reader.

  • Calculate the BRET ratio and determine the IC50 for target engagement from the dose-response curve.

B. Cellular Thermal Shift Assay (CETSA®)

CETSA® is a method to assess target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.

• Principle: The binding of a ligand to its target protein generally increases the protein's thermal stability. In CETSA®, cells are treated with a compound and then heated to a range of temperatures. The amount of soluble target protein remaining at each temperature is quantified, typically by Western blot or other protein detection methods. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

• Protocol Outline:

  • Treat cells with the test compound or vehicle control.

  • Heat the cell suspensions at a range of temperatures for a short duration (e.g., 3 minutes).

  • Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Quantify the amount of the target protein in the soluble fraction using Western blotting or a suitable detection method.

  • Plot the amount of soluble protein as a function of temperature to generate melting curves and determine the shift in the melting temperature (Tm).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action for CHDI-390576 and alternative therapies, as well as the workflows for key experimental assays.

Caption: CHDI-390576 inhibits Class IIa HDACs, leading to histone hyperacetylation.

Caption: VMAT2 inhibitors reduce dopamine release into the synapse.

References

• 1. The Effects of Pharmacological Inhibition of Histone Deacetylase 3 (HDAC3) in Huntington’s Disease Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Effects of Selective Inhibition of Histone Deacetylase 1 and 3 in Huntington’s Disease Mice [frontiersin.org]
• 3. SAHA Decreases HDAC 2 and 4 Levels In Vivo and Improves Molecular Phenotypes in the R6/2 Mouse Model of Huntington's Disease | PLOS One [journals.plos.org]
• 4. Mechanism of action of vesicular monoamine transporter 2 (VMAT2) inhibitors in tardive dyskinesia: reducing dopamine leads to less “go” and more “stop” from the motor striatum for robust therapeutic effects | CNS Spectrums | Cambridge Core [cambridge.org]
• 5. Targeting HDAC3 Activity with RGFP966 Protects Against Retinal Ganglion Cell Nuclear Atrophy and Apoptosis After Optic Nerve Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]
• 7. SAHA decreases HDAC 2 and 4 levels in vivo and improves molecular phenotypes in the R6/2 mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SAHA Decreases HDAC 2 and 4 Levels In Vivo and Improves Molecular Phenotypes in the R6/2 Mouse Model of Huntington's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural mechanisms for VMAT2 inhibition by tetrabenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The class-IIa HDAC inhibitor TMP269 promotes BMP-Smad signalling and is neuroprotective in in vitro and in vivo 6-hydroxydopamine models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. neurologylive.com [neurologylive.com]
• 16. academic.oup.com [academic.oup.com]
• 17. HDAC5 and its target gene, NPAS4, function in the nucleus accumbens to regulate cocaine conditioned behaviors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of CHDI-390576 and its Analogs: A Guide to Structure-Activity Relationships in Class IIa HDAC Inhibition

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of CHDI-390576 and its analogs as selective inhibitors of class IIa histone deacetylases (HDACs). This document synthesizes available experimental data on their structure-activity relationships (SAR), potency, and selectivity, offering insights for the rational design of future therapeutic agents targeting neurodegenerative diseases such as Huntington's disease.

CHDI-390576 has emerged as a potent, cell-permeable, and central nervous system (CNS) penetrant inhibitor of class IIa HDACs, which are implicated in the pathogenesis of Huntington's disease.[1][2][3] Understanding the relationship between the chemical structure of CHDI-390576 and its biological activity is crucial for the development of next-generation inhibitors with improved therapeutic profiles. This guide summarizes the key findings from preclinical studies, presents available quantitative data, outlines experimental methodologies, and visualizes the relevant biological pathways and experimental workflows.

Data Presentation: Potency and Selectivity of CHDI-390576

CHDI-390576 exhibits nanomolar potency against class IIa HDACs (HDAC4, 5, 7, and 9) and demonstrates significant selectivity over other HDAC classes.[1][4] The following table summarizes the inhibitory activity of CHDI-390576.

Target HDAC Isoform	IC50 (nM)	Selectivity vs. Class I HDACs	Selectivity vs. HDAC6 (Class IIb)
HDAC4	54	>500-fold	~150-fold
HDAC5	60	>500-fold	~150-fold
HDAC7	31	>500-fold	~150-fold
HDAC9	50	>500-fold	~150-fold

Data sourced from MedchemExpress.[4]

Structure-Activity Relationship of CHDI-390576 Analogs

CHDI-390576 is a benzhydryl hydroxamic acid derivative.[2] The core structure consists of a zinc-binding hydroxamic acid group, a linker, and a cap group that interacts with the surface of the enzyme. Structure-activity relationship studies of CHDI-390576 and its analogs have revealed key structural features that govern their potency and selectivity.

While a comprehensive quantitative table of various analogs is not publicly available in a consolidated format, key qualitative findings from the development of CHDI-390576 (identified as compound 22 in its lead development series) indicate the following:

• Cap Group Modification: The benzhydryl scaffold, which projects a phenyl ring into a specific pocket of the class IIa HDAC enzymes, is a critical determinant of selectivity.

• Fluorine Substitution: The introduction of a fluorine atom at the ortho-position of one of the phenyl rings in the benzhydryl group (the 2-fluorophenyl moiety) was found to be a crucial modification. While not significantly impacting the in vitro enzymatic inhibition, this substitution consistently enhanced the potency of the analogs in cell-based assays. This suggests that the fluorine substitution may improve cell permeability or other cellular properties that contribute to the overall efficacy of the compound.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Class IIa HDAC Signaling Pathway Inhibition by CHDI-390576.

Caption: Experimental Workflow for Evaluating CHDI-390576 Analogs.

Experimental Protocols

In Vitro HDAC Inhibition Assay (Fluorogenic)

This protocol outlines a general procedure for determining the in vitro potency of CHDI-390576 analogs against purified HDAC enzymes.

• Reagents and Materials:

  • Recombinant human HDAC enzymes (e.g., HDAC4, HDAC5, HDAC7, HDAC9).

  • Fluorogenic HDAC substrate (e.g., Fluor de Lys®-SIRT2 substrate).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • Developer solution (e.g., containing trypsin and a Trichostatin A as a stop reagent).

  • Test compounds (CHDI-390576 and analogs) dissolved in DMSO.

  • 384-well black microplates.

  • Fluorescence microplate reader.

• Procedure:

  • Prepare serial dilutions of the test compounds in assay buffer.

  • Add the diluted compounds to the wells of the microplate.

  • Add the HDAC enzyme solution to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for compound-enzyme interaction.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate.

  • Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

  • Stop the reaction by adding the developer solution.

  • Incubate for an additional period (e.g., 15 minutes) at room temperature to allow for the development of the fluorescent signal.

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (DMSO).

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software.

In Vivo Pharmacokinetic Study for CNS Penetration in Mice

This protocol provides a general method for assessing the brain penetration of CHDI-390576 analogs in a murine model.

• Animals and Housing:

  • Use adult male C57BL/6 mice (or other appropriate strain).

  • House the animals under standard laboratory conditions with ad libitum access to food and water.

  • Acclimatize the animals for at least one week before the experiment.

• Compound Administration:

  • Formulate the test compound in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline).

  • Administer the compound to the mice via the desired route (e.g., oral gavage or intravenous injection) at a specific dose.

• Sample Collection:

  • At predetermined time points after administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours), collect blood samples via a suitable method (e.g., retro-orbital sinus or tail vein).

  • Immediately following blood collection, euthanize the animals and perfuse the circulatory system with saline to remove blood from the brain.

  • Harvest the brains and store all samples at -80°C until analysis.

• Sample Processing and Analysis:

  • Process the blood samples to obtain plasma.

  • Homogenize the brain tissue.

  • Extract the test compound from the plasma and brain homogenates using an appropriate method (e.g., protein precipitation with acetonitrile).

  • Quantify the concentration of the test compound in the plasma and brain samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Calculate the brain-to-plasma concentration ratio (Kp) at each time point.

  • Determine key pharmacokinetic parameters, including the maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the concentration-time curve (AUC) for both brain and plasma.

  • Assess the extent of CNS penetration by comparing the brain and plasma AUC values.

Conclusion

CHDI-390576 stands as a significant lead compound for the development of class IIa HDAC inhibitors for neurodegenerative diseases. The structure-activity relationship studies, though not exhaustively detailed in publicly accessible literature, highlight the importance of the benzhydryl cap group and the beneficial effects of ortho-fluoro substitution on cellular potency. The experimental protocols provided herein offer a framework for the continued evaluation and optimization of CHDI-390576 analogs. Future research focused on generating a more extensive library of analogs and performing detailed quantitative SAR analysis will be instrumental in advancing the development of novel, highly effective, and safe therapeutics for Huntington's disease and other neurological disorders.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. HDAC as onco target: Reviewing the synthetic approaches with SAR study of their inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

A Comparative Review of CHDI-390576: A Selective Class IIa HDAC Inhibitor for Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of CHDI-390576, a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with a focus on its potential therapeutic applications in neurodegenerative diseases, particularly Huntington's disease. The following sections present a comparative analysis of CHDI-390576 against other relevant class IIa HDAC inhibitors, supported by available experimental data, detailed methodologies for key assays, and visualizations of associated signaling pathways and experimental workflows.

Introduction to CHDI-390576

CHDI-390576 is a brain-penetrant, cell-permeable small molecule that exhibits high selectivity for class IIa HDACs (HDAC4, HDAC5, HDAC7, and HDAC9) over other classes of HDACs.[1] This selectivity is a key feature, as it may offer a more targeted therapeutic approach with potentially fewer off-target effects compared to pan-HDAC inhibitors. The therapeutic rationale for using class IIa HDAC inhibitors in Huntington's disease stems from the observation that transcriptional dysregulation is a central pathogenic mechanism in the disease.[2][3] By inhibiting class IIa HDACs, which are key regulators of gene expression, CHDI-390576 and similar compounds aim to restore normal gene transcription and ameliorate disease phenotypes.[4][5]

Performance Comparison of Class IIa HDAC Inhibitors

The development of selective class IIa HDAC inhibitors has provided valuable tools to probe the biology of this enzyme subclass and to evaluate their therapeutic potential. While direct head-to-head comparative studies of CHDI-390576 with other specific inhibitors in Huntington's disease models are limited in the public domain, we can compile and compare key parameters from available literature on CHDI-390576 and other well-characterized class IIa inhibitors like TMP269 and YAK540.

Table 1: In Vitro Potency and Selectivity of Class IIa HDAC Inhibitors

Compound	Target HDACs	IC50 (nM)	Selectivity Profile	Reference
CHDI-390576	HDAC4, HDAC5, HDAC7, HDAC9	157 (HDAC4), 97 (HDAC5), 43 (HDAC7), 23 (HDAC9)	Highly selective over class I and class IIb HDACs.	[6][7]
TMP269	HDAC4, HDAC5, HDAC7, HDAC9	157 (HDAC4), 97 (HDAC5), 43 (HDAC7), 23 (HDAC9)	Selective for class IIa HDACs.	[6][7]
YAK540	Class IIa HDACs	Not specified in detail, but noted to be highly selective.	Highly selective for class IIa HDACs.	[8][9][10][11]

Table 2: Preclinical Efficacy and Safety Profile Comparison (Conceptual)

Parameter	CHDI-390576	TMP269	YAK540
Efficacy (Animal Models)	Improved motor phenotype in Huntington's disease models.[1]	Neuroprotective in Parkinson's and cerebral ischemia models.[12][13] Anti-proliferative in leukemia models.[14][15]	Synergistic with bortezomib (B1684674) in leukemia cell lines.[8][9][10][11]
Toxicity	Generally well-tolerated in preclinical studies.[16][17]	Low cytotoxicity at effective concentrations.[18][19]	Lower cytotoxicity compared to TMP269 in leukemia cell lines.[8][9][10][11]
Pharmacokinetics	Brain-penetrant.[1]	Information not readily available.	Improved pharmacokinetic profile suggested.[8]
Clinical Development	Preclinical.	Preclinical.	Preclinical.

Signaling Pathways and Experimental Workflows

Class IIa HDAC Signaling Pathway

Class IIa HDACs regulate gene expression through their interaction with transcription factors, most notably the Myocyte Enhancer Factor-2 (MEF2) family. The activity of class IIa HDACs is controlled by their subcellular localization, which is in turn regulated by phosphorylation. In response to specific cellular signals, kinases such as Protein Kinase D (PKD) and Calcium/calmodulin-dependent protein kinase (CaMK) phosphorylate conserved serine residues in the N-terminal region of class IIa HDACs. This phosphorylation creates a binding site for 14-3-3 chaperone proteins, leading to the nuclear export of the HDAC and subsequent de-repression of MEF2-target genes. CHDI-390576 and other class IIa HDAC inhibitors are thought to exert their effects by occupying the catalytic site of the HDACs, thereby preventing them from deacetylating their substrates, which can influence the transcription of key genes involved in neuronal survival and function.

Caption: Regulation of Class IIa HDAC activity and gene expression.

HDAC Inhibitor Screening Workflow

The discovery and characterization of HDAC inhibitors like CHDI-390576 typically follow a multi-step workflow. This process begins with a high-throughput primary screen of a compound library to identify initial "hits" that modulate HDAC activity. These hits are then subjected to secondary assays to confirm their activity and determine their potency (e.g., IC50). Promising candidates are further evaluated for their selectivity against different HDAC isoforms and their effects in cell-based models. Finally, lead compounds are tested in animal models of the target disease to assess their in vivo efficacy, pharmacokinetics, and safety.

Caption: A typical workflow for the discovery of HDAC inhibitors.

Experimental Protocols

Detailed, step-by-step protocols are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments used in the evaluation of HDAC inhibitors.

Western Blot for Histone Acetylation

This protocol is used to assess the ability of an HDAC inhibitor to increase the acetylation of histones in cells.

• Cell Culture and Treatment:

  • Plate cells (e.g., neuronal cell lines or primary neurons) at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of CHDI-390576 or a vehicle control (e.g., DMSO) for a specified duration (e.g., 24 hours).

• Protein Extraction:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Prepare protein samples by adding Laemmli sample buffer and boiling for 5 minutes.

  • Load equal amounts of protein (e.g., 20 µg) onto an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for an acetylated histone (e.g., anti-acetyl-Histone H3) and a loading control (e.g., anti-Histone H3 or anti-GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities to determine the relative levels of histone acetylation.

Real-Time Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol is used to measure changes in the expression of specific genes in response to HDAC inhibitor treatment.

• Cell Culture and Treatment:

  • Treat cells with CHDI-390576 as described for the Western blot protocol.

• RNA Extraction:

  • Wash cells with PBS.

  • Extract total RNA using a commercial RNA isolation kit (e.g., RNeasy Mini Kit) according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit (e.g., High-Capacity cDNA Reverse Transcription Kit).

• qPCR Reaction:

  • Prepare the qPCR reaction mixture containing cDNA, forward and reverse primers for the target gene and a reference gene (e.g., GAPDH, Actin), and a qPCR master mix (e.g., SYBR Green or TaqMan).

  • Perform the qPCR reaction in a real-time PCR system with the following typical cycling conditions:

    • Initial denaturation: 95°C for 10 minutes.

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 1 minute.

  • Include a melt curve analysis at the end of the run for SYBR Green-based assays to ensure product specificity.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and reference genes.

  • Calculate the relative gene expression using the ΔΔCt method.

RotaRod Test for Motor Coordination in a Huntington's Disease Mouse Model

This protocol is used to assess motor coordination and balance in mouse models of Huntington's disease following treatment with an HDAC inhibitor.

• Animal Acclimation and Training:

  • Acclimate the mice to the testing room for at least 30 minutes before the experiment.

  • Train the mice on the RotaRod apparatus for several days prior to the start of the treatment period. This typically involves placing the mice on the rod at a low, constant speed (e.g., 4 rpm) for a set duration (e.g., 5 minutes).

• Drug Administration:

  • Administer CHDI-390576 or vehicle control to the mice according to the planned dosing regimen (e.g., daily oral gavage).

• Testing Protocol:

  • Place the mouse on the rotating rod of the RotaRod apparatus.

  • Start the rotation, which can be at a constant speed or an accelerating speed (e.g., accelerating from 4 to 40 rpm over 5 minutes).

  • Record the latency to fall from the rod. A fall is defined as the mouse falling off the rod or clinging to the rod and making one full passive rotation.

  • Perform multiple trials for each mouse with a rest period in between (e.g., 3 trials with a 15-minute inter-trial interval).

• Data Analysis:

  • Calculate the average latency to fall for each mouse at each time point.

  • Compare the performance of the CHDI-390576-treated group to the vehicle-treated group using appropriate statistical tests (e.g., t-test or ANOVA).

Conclusion

CHDI-390576 is a promising research tool and potential therapeutic candidate due to its high potency and selectivity for class IIa HDACs. The available data suggests that selective inhibition of this enzyme class is a viable strategy for addressing the transcriptional dysregulation observed in Huntington's disease and other neurodegenerative disorders. However, a comprehensive understanding of its comparative efficacy and safety profile requires further direct, head-to-head studies against other class IIa HDAC inhibitors within relevant disease models. The experimental protocols and pathway diagrams provided in this guide offer a framework for researchers to design and interpret studies aimed at further elucidating the therapeutic potential of CHDI-390576.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding histone deacetylation in Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Effects of Selective Inhibition of Histone Deacetylase 1 and 3 in Huntington’s Disease Mice [frontiersin.org]
• 4. Histone deacetylase (HDAC) inhibitors targeting HDAC3 and HDAC1 ameliorate polyglutamine-elicited phenotypes in model systems of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. The Novel Class IIa Selective Histone Deacetylase Inhibitor YAK540 Is Synergistic with Bortezomib in Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. IJMS | Free Full-Text | The Novel Class IIa Selective Histone Deacetylase Inhibitor YAK540 Is Synergistic with Bortezomib in Leukemia Cell Lines [mdpi.com]
• 11. The Novel Class IIa Selective Histone Deacetylase Inhibitor YAK540 Is Synergistic with Bortezomib in Leukemia Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neuroprotective mechanism of TMP269, a selective class IIA histone deacetylase inhibitor, after cerebral ischemia/reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. go.drugbank.com [go.drugbank.com]
• 14. The Class IIA Histone Deacetylase (HDAC) Inhibitor TMP269 Downregulates Ribosomal Proteins and Has Anti-Proliferative and Pro-Apoptotic Effects on AML Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Frontiers | TMP269, a small molecule inhibitor of class IIa HDAC, suppresses RABV replication in vitro [frontiersin.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for CHDI-390576

Researchers and laboratory personnel must adhere to strict safety and disposal protocols when handling CHDI-390576, a potent and selective class IIa histone deacetylase (HDAC) inhibitor. This guide provides essential information for the safe management and disposal of this research compound, ensuring the safety of laboratory staff and minimizing environmental impact.

Personal Protective Equipment (PPE) and Handling

When working with CHDI-390576, appropriate personal protective equipment is mandatory. This includes, but is not limited to:

• Eye Protection: Use of safety glasses or goggles is required.

• Hand Protection: Wear chemical-resistant gloves. Gloves should be inspected before use and disposed of properly after handling the compound.

• Body Protection: A laboratory coat or other protective clothing should be worn.

• Respiratory Protection: If working with the compound in powdered form or if there is a risk of aerosolization, a suitable respirator should be used in a well-ventilated area or fume hood.

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is critical:

• Skin Contact: Wash the affected area immediately and thoroughly with soap and water. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

For spills, evacuate the area and prevent the spread of the material. Absorb the spill with an inert material and place it in a sealed container for disposal.

Disposal of CHDI-390576 Waste

Proper disposal of CHDI-390576 and its containers is crucial to prevent environmental contamination and comply with regulations. As a research chemical, it should be treated as hazardous waste.

General Principles:

• Do not dispose of down the drain or in regular trash. [1]

• All waste containing CHDI-390576 must be collected in designated, properly labeled hazardous waste containers.[2]

• Follow all local, state, and federal regulations for hazardous waste disposal.[1]

• Engage a licensed professional waste disposal service for the final disposal of chemical waste.[3]

Waste Segregation and Collection:

• Solid Waste:

  • Collect unused or expired CHDI-390576 powder in its original container or a clearly labeled, sealed container.

  • Contaminated materials such as pipette tips, tubes, and gloves should be collected in a designated, sealed container labeled as "Hazardous Chemical Waste" with the full chemical name.

• Liquid Waste:

  • Solutions containing CHDI-390576 should be collected in a compatible, leak-proof container.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name and approximate concentration of the contents.[2]

  • Do not mix with other incompatible waste streams.

• Empty Containers:

  • Empty containers that held CHDI-390576 should be triple-rinsed with a suitable solvent.[2]

  • The rinsate must be collected and disposed of as hazardous liquid waste.[2]

  • After triple-rinsing, the container can be disposed of as regular lab glass or plastic, or as directed by your institution's safety office.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of CHDI-390576 waste.

Caption: Workflow for the proper disposal of CHDI-390576 waste.

Quantitative Data

No specific quantitative data for disposal (e.g., concentration limits) is provided in the available Safety Data Sheet for CHDI-390576. Disposal procedures should adhere to the qualitative guidelines for hazardous chemical waste as outlined by your institution's Environmental Health and Safety (EHS) department and local regulations.

Parameter	Value	Source
Storage Temperature	-20°C	R&D Systems

This table will be updated as more specific quantitative disposal data becomes available.

Experimental Protocols

No specific experimental protocols for the disposal of CHDI-390576 are provided in the available documentation. The disposal procedure is a standard laboratory practice for hazardous chemical waste. The fundamental steps are:

• Identification and Classification: Identify CHDI-390576 waste as hazardous chemical waste.[3]

• Segregation: Separate solid, liquid, and sharp-contaminated waste into appropriate containers.[3]

• Containment: Use compatible, sealed, and clearly labeled containers for waste collection.

• Storage: Store waste in a designated, secure area away from incompatible materials.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor.[3]

It is imperative to consult your institution's specific safety and disposal protocols and to contact your Environmental Health and Safety (EHS) office for guidance.

References

• 1. youtube.com [youtube.com]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Personal protective equipment for handling CHDI-390576

For research use only. Not for human or veterinary use.[1][2]

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling CHDI-390576, a potent and selective class IIa histone deacetylase (HDAC) inhibitor.[3][4][5] As a potent, biologically active small molecule, it should be handled with a high degree of caution. The following guidelines are based on general safety protocols for potent, research-grade compounds and are intended to minimize exposure and ensure a safe laboratory environment.[6][7]

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling CHDI-390576. The specific PPE required will vary depending on the laboratory activity being performed.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator. Gloves: Two pairs of nitrile gloves (double-gloving). Eye Protection: Chemical splash goggles. Lab Coat: Dedicated, disposable, or non-absorbent lab coat. Ventilation: Certified chemical fume hood or powder containment hood.[6]
Solution Preparation and Handling	Gloves: Two pairs of nitrile gloves. Eye Protection: Chemical splash goggles or a face shield if there is a significant splash risk. Lab Coat: Standard laboratory coat. Ventilation: Chemical fume hood.[6]
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves. Eye Protection: Safety glasses with side shields. Lab Coat: Standard laboratory coat. Containment: Class II biological safety cabinet.[6]
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves. Eye Protection: Chemical splash goggles. Lab Coat: Standard laboratory coat.[6]

Operational Plan: Step-by-Step Handling Procedures

A clear and concise operational plan is essential for the safe management of CHDI-390576 within the laboratory.

1. Receiving and Storage:

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[6]

• Log: Document the receipt, quantity, and storage location in the laboratory's chemical inventory.[6]

• Storage: Store the compound in a cool, well-ventilated area.[8] For long-term storage, it is recommended to store at -20°C.[3][9] Keep the container tightly sealed.[8]

2. Handling and Experimental Use:

• Designated Area: All work with CHDI-390576 should be conducted in a designated and clearly marked area.[6]

• Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood.[6][8]

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If this is not possible, thoroughly decontaminate equipment after use.[6]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6]

3. Spill Management: In the event of a spill, a clear and immediate response is necessary to contain the area and prevent exposure.[8]

• Alert Others: Notify colleagues in the immediate vicinity.

• Evacuate: If the spill is large or the substance is highly volatile, evacuate the area.

• Personal Protection: Do not attempt to clean a spill without the appropriate PPE.

• Containment: Cover the spill with a suitable absorbent material.

• Cleanup: Sweep up the material and place it in an appropriate, sealed container for disposal.

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan

All waste containing CHDI-390576 must be treated as hazardous waste and disposed of according to local, state, and federal regulations.[7][10]

• Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.[7]

• Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.[7]

• Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for hazardous chemical waste.[7]

• Contaminated PPE: Disposable PPE such as gloves and gowns should be placed in a sealed bag and disposed of as hazardous waste.

Experimental Workflow

The following diagram outlines a typical workflow for safely handling CHDI-390576 in a laboratory setting.

Caption: Workflow for the safe handling of CHDI-390576 from receipt to disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. rndsystems.com [rndsystems.com]
• 4. rndsystems.com [rndsystems.com]
• 5. CHDI-390576 is a CNS Penetrant Class IIa HDAC Inhibitor | MedChemExpress [medchemexpress.eu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. medkoo.com [medkoo.com]
• 10. mtu.edu [mtu.edu]